Cyclopropyl 3-trifluoromethylphenyl ketone

• CAS: 38675-82-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Cyclopropyl 3-trifluoromethylphenyl Ketone

Introduction

Cyclopropyl 3-trifluoromethylphenyl ketone, a molecule of significant interest in contemporary medicinal chemistry and drug development, occupies a unique chemical space at the intersection of two highly sought-after structural motifs: the cyclopropyl group and the trifluoromethylphenyl moiety. The inherent ring strain of the cyclopropyl group imparts unusual electronic properties and conformational rigidity, while the trifluoromethyl group is a well-established bioisostere for improving metabolic stability, lipophilicity, and binding affinity.[1] This guide provides a comprehensive overview of the core physicochemical properties of Cyclopropyl 3-trifluoromethylphenyl ketone, offering a technical resource for researchers and scientists engaged in its synthesis, characterization, and application in drug discovery programs.

Molecular Structure and Key Physicochemical Attributes

The unique arrangement of a strained three-membered ring directly attached to a carbonyl group, which is in turn bonded to a phenyl ring bearing a strongly electron-withdrawing trifluoromethyl group, dictates the distinct reactivity and physical characteristics of this ketone.

Core Properties

A summary of the key physicochemical properties of Cyclopropyl 3-trifluoromethylphenyl ketone is presented in the table below. It is important to note that while some properties have been experimentally determined and reported in the literature, others are estimated based on the analysis of structurally analogous compounds.

Property	Value	Source/Method
Molecular Formula	C₁₁H₉F₃O	-
Molecular Weight	214.19 g/mol	[1]
Appearance	Yellow oil (predicted)	Based on analogous compounds
Boiling Point	230.2 °C at 760 mmHg	[1]
Melting Point	Not available	-
Density	Not available	-
Solubility	Insoluble in water; Soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, acetone).[2][3]	General solubility of ketones

Spectroscopic Profile: Elucidating the Molecular Architecture

The structural confirmation of Cyclopropyl 3-trifluoromethylphenyl ketone relies on a combination of modern spectroscopic techniques. The following sections detail the expected and experimentally observed spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR (600 MHz, Chloroform-d) : The proton NMR spectrum provides characteristic signals for the aromatic and cyclopropyl protons.

• δ 7.71 (d, J = 7.8 Hz, 1H) : Aromatic proton ortho to the carbonyl group.

• δ 7.61 (t, J = 7.5 Hz, 1H) : Aromatic proton.

• δ 7.55 (t, J = 8.0 Hz, 2H) : Aromatic protons.

• δ 2.31 (m, 1H) : Methine proton of the cyclopropyl group.

• δ 1.33 (p, J = 3.8 Hz, 2H) : Methylene protons of the cyclopropyl group.

• δ 1.12 (m, 2H) : Methylene protons of the cyclopropyl group.[4]

¹³C NMR (150 MHz, Chloroform-d) : The carbon NMR spectrum confirms the number and electronic environment of the carbon atoms.

• δ 204.7 : Carbonyl carbon.

• δ 140.9 (q, JC-F = 3.0 Hz) : Aromatic carbon attached to the carbonyl group.

• δ 131.8, 129.9, 127.5 : Aromatic carbons.

• δ 127.0 (q, JC-F = 31.5 Hz) : Aromatic carbon attached to the trifluoromethyl group.

• δ 126.6 (q, JC-F = 4.5 Hz) : Aromatic carbon.

• δ 123.6 (q, JC-F = 271.5 Hz) : Trifluoromethyl carbon.

• δ 21.8 : Methine carbon of the cyclopropyl group.

• δ 13.1 : Methylene carbons of the cyclopropyl group.[4]

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) provides the exact mass of the molecule, confirming its elemental composition.

• HRMS (ESI) m/z : Calculated for C₁₁H₁₀F₃O [M+H]⁺: 215.0678, Found: 215.0647.[4]

Infrared (IR) Spectroscopy

• ~1690 cm⁻¹ : Strong absorption due to the C=O (carbonyl) stretching of the aryl ketone.

• ~3100-3000 cm⁻¹ : C-H stretching of the aromatic and cyclopropyl groups.

• ~1300-1100 cm⁻¹ : Strong absorptions corresponding to the C-F stretching of the trifluoromethyl group.

Experimental Protocols for Physicochemical Property Determination

The following are generalized, yet detailed, protocols for the experimental determination of the key physicochemical properties of Cyclopropyl 3-trifluoromethylphenyl ketone.

Determination of Melting and Boiling Points

• Boiling Point : The boiling point can be determined using a micro-boiling point apparatus. A small sample is placed in a capillary tube along with a sealed smaller capillary tube (inverted). The setup is heated in a heating block, and the temperature at which a rapid stream of bubbles emerges from the inner capillary and the point at which the last bubble enters the capillary upon cooling are recorded. The boiling point is the temperature at which the liquid's vapor pressure equals the atmospheric pressure.

• Melting Point : As the compound is predicted to be an oil at room temperature, melting point determination would require cooling the sample until it solidifies and then slowly heating it in a standard melting point apparatus to observe the temperature range over which it melts.

Solubility Assessment

A qualitative assessment of solubility can be performed by adding a small amount of the ketone (e.g., 1-2 mg) to approximately 1 mL of various solvents (e.g., water, ethanol, dichloromethane, hexane) in separate vials. The mixture is vortexed, and the solubility is determined by visual inspection. For quantitative analysis, a saturated solution can be prepared, and the concentration of the dissolved ketone can be determined using techniques like UV-Vis spectroscopy or HPLC.

Synthesis of Cyclopropyl 3-trifluoromethylphenyl Ketone

The synthesis of Cyclopropyl 3-trifluoromethylphenyl ketone can be achieved through a Friedel-Crafts acylation reaction. This classic method involves the reaction of an acyl chloride with an aromatic compound in the presence of a Lewis acid catalyst.

Synthetic Workflow

Caption: Synthetic workflow for Cyclopropyl 3-trifluoromethylphenyl ketone.

Detailed Experimental Protocol: Synthesis via Friedel-Crafts Acylation

• Reaction Setup : A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas bubbler (to vent HCl gas) is charged with anhydrous aluminum chloride (1.1 equivalents) and a dry, inert solvent such as dichloromethane.

• Addition of Reactants : The flask is cooled in an ice bath. 3-(Trifluoromethyl)benzene (1.0 equivalent) is added to the flask. Cyclopropanecarbonyl chloride (1.05 equivalents) is then added dropwise from the dropping funnel over 30 minutes, maintaining the internal temperature below 10 °C.

• Reaction Progression : After the addition is complete, the reaction mixture is allowed to warm to room temperature and then stirred for several hours. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

• Work-up : Upon completion, the reaction mixture is cooled in an ice bath and slowly quenched by the dropwise addition of ice-cold water, followed by dilute hydrochloric acid.

• Extraction and Purification : The organic layer is separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are washed with saturated sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the pure Cyclopropyl 3-trifluoromethylphenyl ketone.

Applications in Drug Development

The unique combination of the cyclopropyl and trifluoromethylphenyl moieties makes this ketone a valuable building block in drug discovery.

• Metabolic Stability : The trifluoromethyl group is known to block metabolic oxidation at the phenyl ring, thereby increasing the metabolic stability and half-life of drug candidates.[5]

• Enhanced Potency and Selectivity : The rigid cyclopropyl group can help to lock the molecule into a specific conformation, leading to enhanced binding affinity and selectivity for its biological target.[1]

• Improved Pharmacokinetic Properties : The introduction of a cyclopropyl group can modulate lipophilicity and other physicochemical properties, which can lead to improved absorption, distribution, metabolism, and excretion (ADME) profiles.[1]

The following diagram illustrates the logical considerations for utilizing Cyclopropyl 3-trifluoromethylphenyl ketone in a drug discovery cascade.

Caption: Drug discovery workflow utilizing the target scaffold.

Conclusion

Cyclopropyl 3-trifluoromethylphenyl ketone is a synthetically accessible and highly valuable molecular scaffold. Its distinct physicochemical properties, driven by the unique electronic and steric features of its constituent moieties, make it an attractive starting point for the design and synthesis of novel therapeutic agents. This guide has provided a detailed overview of its core properties, spectroscopic signature, and synthetic accessibility, offering a foundational resource for scientists working at the forefront of pharmaceutical research.

References

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An In-depth Technical Guide to Cyclopropyl 3-trifluoromethylphenyl Ketone: Synthesis, Characterization, and Medicinal Chemistry Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclopropyl 3-trifluoromethylphenyl ketone, a molecule integrating the unique steric and electronic properties of a cyclopropyl ring with the metabolically robust trifluoromethyl group, represents a significant scaffold in modern medicinal chemistry. This technical guide provides a comprehensive overview of its chemical identity, a detailed protocol for its synthesis via Friedel-Crafts acylation, and an in-depth analysis of its spectroscopic characteristics. Furthermore, this document explores the potential applications of this ketone in drug discovery, drawing upon established structure-activity relationships of its constituent moieties. The strategic combination of the cyclopropyl group, known to enhance metabolic stability and target-binding affinity, with the trifluoromethyl group, a key pharmacophore for improving bioavailability, positions this compound as a valuable building block for the development of novel therapeutics.

Chemical Identity and Physicochemical Properties

CAS Number: 38675-82-0[1]

IUPAC Name: cyclopropyl[3-(trifluoromethyl)phenyl]methanone[1]

The structural amalgamation of a cyclopropyl ring and a trifluoromethyl-substituted phenyl ring imparts distinct physicochemical properties to this ketone, influencing its behavior in biological systems. The trifluoromethyl group, a strong electron-withdrawing moiety, significantly impacts the molecule's lipophilicity and metabolic stability, often enhancing its pharmacokinetic profile. The cyclopropyl group introduces a degree of conformational rigidity and can participate in favorable interactions with biological targets.

Table 1: Physicochemical Properties of Cyclopropyl 3-trifluoromethylphenyl Ketone

Property	Value	Source
Molecular Formula	C₁₁H₉F₃O	[1]
Molecular Weight	214.19 g/mol	[1]
Boiling Point	230.2°C at 760 mmHg	[1]

Synthesis of Cyclopropyl 3-trifluoromethylphenyl Ketone

The most direct and industrially scalable method for the synthesis of cyclopropyl 3-trifluoromethylphenyl ketone is the Friedel-Crafts acylation of trifluoromethylbenzene with cyclopropanecarbonyl chloride. This electrophilic aromatic substitution reaction is catalyzed by a strong Lewis acid, typically aluminum chloride (AlCl₃).

Reaction Mechanism

The reaction proceeds through the formation of a highly electrophilic acylium ion intermediate. The Lewis acid catalyst, AlCl₃, abstracts the chloride from cyclopropanecarbonyl chloride to generate the acylium ion. The electron-rich trifluoromethylbenzene then attacks the acylium ion, leading to the formation of a sigma complex, which subsequently rearomatizes by losing a proton to yield the final ketone product. The meta-substitution pattern is the expected major isomer due to the meta-directing effect of the trifluoromethyl group.

Experimental Protocol: Friedel-Crafts Acylation

Materials:

• Trifluoromethylbenzene

• Cyclopropanecarbonyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), 1 M solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane. The suspension is cooled to 0 °C in an ice bath.

• Formation of Acylium Ion: Cyclopropanecarbonyl chloride (1.0 equivalent) is dissolved in anhydrous dichloromethane and added dropwise to the stirred AlCl₃ suspension via the dropping funnel over 30 minutes, maintaining the temperature below 5 °C.

• Electrophilic Aromatic Substitution: Trifluoromethylbenzene (1.2 equivalents) is then added dropwise to the reaction mixture at 0 °C. The reaction is allowed to stir at this temperature for 1 hour before being gradually warmed to room temperature and stirred for an additional 3-4 hours, or until reaction completion is confirmed by thin-layer chromatography (TLC).

• Work-up: The reaction mixture is carefully poured into a beaker containing crushed ice and 1 M HCl. The resulting mixture is stirred until all solids have dissolved. The layers are separated in a separatory funnel, and the aqueous layer is extracted twice with dichloromethane.

• Purification: The combined organic layers are washed sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine. The organic layer is then dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure. The crude product is purified by flash column chromatography on silica gel to afford cyclopropyl 3-trifluoromethylphenyl ketone.

Caption: Potential pharmacological benefits and applications.

Conclusion

Cyclopropyl 3-trifluoromethylphenyl ketone is a synthetically accessible and highly versatile chemical entity with significant potential in drug discovery and development. Its unique structural features, arising from the combination of a cyclopropyl ring and a trifluoromethylphenyl moiety, are highly desirable in medicinal chemistry. This technical guide has provided a comprehensive overview of its synthesis, predicted spectroscopic properties, and potential applications. Further investigation into the biological activities of this compound and its derivatives is warranted to fully explore its therapeutic potential.

References

• Royal Society of Chemistry. (2021). Supplementary Information. Retrieved from [Link]

• AccelaChem. (n.d.). Cyclopropyl[3-methoxy-5-(trifluoromethyl)phenyl]methanone. Retrieved from [Link]

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• PMC. (2024). Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7. Retrieved from [Link]

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• MDPI. (2020). Synthesis and Biological Evaluation of Bicalutamide Analogues for the Potential Treatment of Prostate Cancer. Retrieved from [Link]

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An In-depth Technical Guide to Cyclopropyl 3-trifluoromethylphenyl Ketone: From Discovery to Synthetic Applications

Abstract

This technical guide provides a comprehensive overview of Cyclopropyl 3-(trifluoromethyl)phenyl ketone, a versatile chemical intermediate with significant applications in medicinal chemistry and drug development. The document delves into the historical context of its constituent moieties, details its primary synthetic routes with an emphasis on the Friedel-Crafts acylation, and explores its role as a key building block in the synthesis of complex molecular architectures. This guide is intended for researchers, scientists, and professionals in the field of drug discovery and organic synthesis, offering both foundational knowledge and practical insights into the utility of this important ketone.

Introduction: The Strategic Importance of the Cyclopropyl and Trifluoromethylphenyl Moieties

In the landscape of modern drug discovery, the strategic incorporation of specific chemical motifs can profoundly influence the pharmacokinetic and pharmacodynamic properties of a molecule. Among these, the cyclopropyl group and the trifluoromethylphenyl group stand out for their unique and beneficial characteristics.

The cyclopropyl ring , a strained three-membered carbocycle, is frequently employed as a bioisostere for larger, more flexible groups.[1] Its rigid structure can lock a molecule into a desired conformation, enhancing binding affinity to biological targets. Furthermore, the introduction of a cyclopropyl group can improve metabolic stability by blocking sites susceptible to enzymatic degradation.[1]

The trifluoromethylphenyl group is another privileged scaffold in medicinal chemistry. The trifluoromethyl (CF3) group is a strong electron-withdrawing substituent that can significantly alter the electronic properties of the aromatic ring, influencing pKa, lipophilicity, and metabolic stability. Its inclusion can enhance binding interactions, improve cell membrane permeability, and block metabolic pathways, thereby increasing the bioavailability and half-life of a drug candidate.

The convergence of these two powerful moieties in Cyclopropyl 3-(trifluoromethyl)phenyl ketone (CAS 38675-82-0) creates a valuable and versatile building block for the synthesis of novel therapeutic agents.

Discovery and Historical Context

While a definitive, seminal publication detailing the first-ever synthesis of Cyclopropyl 3-(trifluoromethyl)phenyl ketone remains elusive in publicly accessible records, its emergence is intrinsically linked to the broader development of synthetic methodologies for aryl ketones and the increasing interest in fluorinated compounds in medicinal chemistry. The historical context can be understood through the evolution of its core synthetic reaction and the recognition of the value of its constituent parts.

The foundational chemistry for the synthesis of this ketone lies in the Friedel-Crafts acylation , a reaction developed by Charles Friedel and James Crafts in 1877.[2] This electrophilic aromatic substitution has become a cornerstone of organic synthesis for forming carbon-carbon bonds to aromatic rings.[2] The ability to acylate aromatic compounds provided the fundamental blueprint for the eventual synthesis of a vast array of aryl ketones, including the subject of this guide.

The specific timeline for the first synthesis of Cyclopropyl 3-(trifluoromethyl)phenyl ketone is not clearly documented in a single, readily available source. However, its utility as a synthetic intermediate is highlighted in various patents for the preparation of more complex molecules, suggesting its synthesis was likely achieved and documented in industrial settings before appearing in broader academic literature. For instance, related structures like 1-cyclopropyl-2-(2-fluorobenzyl) ketone are described as important intermediates in the synthesis of the antithrombotic drug prasugrel.[3] This underscores the role of such ketones as critical building blocks in pharmaceutical research and development.

Synthesis of Cyclopropyl 3-(trifluoromethyl)phenyl Ketone

The most common and industrially scalable method for the preparation of Cyclopropyl 3-(trifluoromethyl)phenyl ketone is the Friedel-Crafts acylation of a suitable trifluoromethyl-substituted aromatic compound with a cyclopropyl acylating agent.

Primary Synthetic Route: Friedel-Crafts Acylation

The reaction involves the electrophilic substitution of a hydrogen atom on the 3-(trifluoromethyl)phenyl ring with a cyclopropanecarbonyl group.

Reaction Scheme:

Figure 1: General scheme for the Friedel-Crafts acylation to synthesize Cyclopropyl 3-trifluoromethylphenyl ketone.

Causality Behind Experimental Choices:

• Starting Materials: 1-Bromo-3-(trifluoromethyl)benzene is a common starting material due to the directing effects of the substituents. The trifluoromethyl group is a meta-director, and while bromine is an ortho-, para-director, the steric hindrance and electronic effects often favor acylation at the position meta to the trifluoromethyl group.

• Acylating Agent: Cyclopropanecarbonyl chloride is the acylating agent of choice due to its commercial availability and reactivity.

• Catalyst: A strong Lewis acid, typically anhydrous aluminum chloride (AlCl₃), is essential to activate the acyl chloride and generate the highly electrophilic acylium ion.[2] A stoichiometric amount of the catalyst is often required as it complexes with the product ketone.[2]

• Solvent: An inert solvent such as dichloromethane (CH₂Cl₂) or carbon disulfide (CS₂) is typically used to facilitate the reaction and control the temperature.

Detailed Experimental Protocol (Generalized)

The following protocol is a generalized procedure based on standard Friedel-Crafts acylation reactions and should be optimized for specific laboratory conditions.[4]

Materials and Equipment:

Reagent/Equipment	Purpose
1-Bromo-3-(trifluoromethyl)benzene	Aromatic substrate
Cyclopropanecarbonyl chloride	Acylating agent
Anhydrous Aluminum Chloride (AlCl₃)	Lewis acid catalyst
Dichloromethane (CH₂Cl₂), anhydrous	Inert solvent
Round-bottom flask with reflux condenser	Reaction vessel
Dropping funnel	Controlled addition of reagents
Magnetic stirrer and stir bar	Agitation of the reaction mixture
Ice bath	Temperature control
Separatory funnel	Work-up and extraction
Rotary evaporator	Solvent removal

Step-by-Step Methodology:

• Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen), suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous dichloromethane.

• Formation of Acylium Ion: Cool the suspension to 0-5 °C using an ice bath. Slowly add cyclopropanecarbonyl chloride (1.0 equivalent) dropwise from the dropping funnel over 30 minutes, maintaining the low temperature.

• Addition of Aromatic Substrate: After the addition of the acyl chloride is complete, add 1-bromo-3-(trifluoromethyl)benzene (1.2 equivalents) dropwise to the reaction mixture, ensuring the temperature remains below 10 °C.

• Reaction Progression: Allow the reaction mixture to stir at 0-5 °C for one hour, then warm to room temperature and continue stirring for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Washing and Drying: Combine the organic layers and wash successively with dilute HCl, water, and brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to yield the crude product. Further purification can be achieved by column chromatography on silica gel.

Applications in Drug Discovery and Medicinal Chemistry

Cyclopropyl 3-(trifluoromethyl)phenyl ketone is a valuable building block for the synthesis of a wide range of biologically active molecules. Its utility stems from the ability to further elaborate the ketone functionality or to use the entire scaffold as a core component of a larger molecule.

Workflow for Utilizing Cyclopropyl 3-(trifluoromethyl)phenyl Ketone in Drug Discovery:

Figure 2: A conceptual workflow illustrating the synthetic transformations of Cyclopropyl 3-trifluoromethylphenyl ketone in a drug discovery program.

The ketone can undergo a variety of chemical transformations:

• Reduction: The ketone can be reduced to the corresponding secondary alcohol, which can then be used in esterification or etherification reactions to introduce further diversity.

• Reductive Amination: Reaction with an amine in the presence of a reducing agent can introduce a nitrogen-containing functional group, a common feature in many drug molecules.

• Condensation Reactions: The ketone can participate in condensation reactions with various nucleophiles to form heterocyclic structures, which are prevalent in many classes of therapeutic agents.

The presence of both the cyclopropyl and trifluoromethylphenyl groups provides a robust and metabolically stable core upon which to build more complex and potent drug candidates.

Conclusion

Cyclopropyl 3-(trifluoromethyl)phenyl ketone, while not having a widely celebrated discovery story, has established itself as a significant and versatile building block in the arsenal of the medicinal chemist. Its synthesis, primarily achieved through the time-tested Friedel-Crafts acylation, is well-understood and scalable. The unique combination of the rigid, metabolically stable cyclopropyl group and the electronically influential trifluoromethylphenyl moiety makes this ketone an attractive starting point for the design and synthesis of novel therapeutics. As the demand for more sophisticated and effective drug candidates continues to grow, the utility of well-designed building blocks like Cyclopropyl 3-(trifluoromethyl)phenyl ketone will undoubtedly continue to expand.

References

• University of Michigan. Experiment 1: Friedel-Crafts Acylation.
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• Google Patents. Method for preparing 1-cyclopropyl-3-(2-fluorobenzyl) ketone.

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An In-depth Technical Guide to the Potential Reaction Mechanisms of Cyclopropyl 3-trifluoromethylphenyl ketone

Abstract

Cyclopropyl 3-trifluoromethylphenyl ketone, also known as (3-(trifluoromethyl)phenyl)(cyclopropyl)methanone, is a fascinating molecular scaffold that combines three distinct and influential chemical motifs: an electrophilic ketone, a strained cyclopropyl ring, and an electron-deficient aromatic system. This unique convergence of functionalities makes it a versatile substrate for a wide array of chemical transformations and a valuable building block for drug development and materials science. This guide provides an in-depth analysis of the potential reaction mechanisms involving this ketone. We will explore the causality behind experimental choices, focusing on the interplay between the electronic and steric properties of its constituent parts. The discussion is grounded in authoritative sources and includes detailed experimental protocols and visual diagrams to provide a comprehensive resource for researchers, scientists, and drug development professionals.

Molecular Architecture and Inherent Reactivity

To understand the reaction mechanisms of Cyclopropyl 3-trifluoromethylphenyl ketone, one must first appreciate the role of each component:

• The Ketone Carbonyl (C=O): This is the primary site of electrophilicity. The carbon atom is sp² hybridized and bears a significant partial positive charge due to the high electronegativity of the oxygen atom.[1] This makes it a prime target for a vast range of nucleophiles.[1][2]

• The 3-Trifluoromethylphenyl Group: The trifluoromethyl (-CF₃) group is a potent electron-withdrawing group due to the strong inductive effect of the fluorine atoms. Positioned at the meta position, it significantly deactivates the aromatic ring towards electrophilic substitution but, crucially, enhances the electrophilicity of the attached carbonyl carbon, making it more susceptible to nucleophilic attack.[1]

• The Cyclopropyl Ring: This three-membered ring is characterized by significant ring strain (~27.5 kcal/mol). Its C-C bonds have a high degree of p-character, giving the ring properties reminiscent of a double bond.[3] This strain energy can be released in various ring-opening reactions, making the cyclopropyl group a versatile three-carbon synthon.[3][4][5]

The synergy of these groups dictates the molecule's reactivity, creating a landscape of competing and complementary reaction pathways.

Reactions at the Carbonyl Center

The most direct transformations involve the electrophilic carbonyl carbon. These reactions are often highly efficient but require careful condition selection to avoid engaging the sensitive cyclopropyl ring.

Nucleophilic Addition

Nucleophilic addition is the cornerstone of carbonyl chemistry, converting the trigonal planar ketone into a tetrahedral intermediate.[1][2]

Mechanism Rationale: The reaction is driven by the attack of a nucleophile on the electron-poor carbonyl carbon. The presence of the 3-trifluoromethylphenyl group accelerates this process by increasing the carbon's positive charge density. The choice of nucleophile dictates the reversibility of the reaction; strong nucleophiles like organometallics and hydrides lead to irreversible additions.[1]

Diagram: General Nucleophilic Addition

Caption: General mechanism of nucleophilic addition to the ketone.

Protocol: Reduction with Sodium Borohydride (Hydride Addition)

This protocol outlines the reduction of the ketone to the corresponding secondary alcohol.

• Preparation: Dissolve Cyclopropyl 3-trifluoromethylphenyl ketone (1.0 eq) in methanol (MeOH) in a round-bottom flask at room temperature.

• Cooling: Place the flask in an ice bath and cool the solution to 0 °C.

• Reagent Addition: Add sodium borohydride (NaBH₄, 1.1 eq) portion-wise over 10 minutes, ensuring the temperature remains below 5 °C.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, monitoring by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Slowly add saturated aqueous ammonium chloride (NH₄Cl) solution to quench the excess NaBH₄.

• Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3x).

• Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude alcohol product via silica gel column chromatography.

Reductive Amination

A cornerstone of medicinal chemistry, reductive amination converts the ketone into a secondary or tertiary amine in a one-pot reaction.[6] This process is vital for introducing nitrogen-containing moieties, which are prevalent in pharmaceuticals.

Mechanism Rationale: The reaction proceeds in two main stages:

• Imine/Iminium Formation: The ketone reacts with a primary or secondary amine under mildly acidic conditions to form a hemiaminal, which then dehydrates to an imine (from a primary amine) or an iminium ion (from a secondary amine).

• Reduction: A selective reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), is present in the same pot.[6] These reagents are mild enough not to reduce the ketone but readily reduce the more electrophilic iminium ion as it forms.[6]

The use of a mild acid catalyst is crucial for accelerating imine formation, while molecular sieves are often employed to remove the water byproduct and drive the equilibrium forward.[7]

Table 1: Comparison of Reducing Agents for Reductive Amination

Reducing Agent	Abbreviation	Key Features	pH Range	Reference
Sodium Cyanoborohydride	NaBH₃CN	Selectively reduces imines/iminiums over ketones. Toxic cyanide byproduct.	Mildly Acidic	[6]
Sodium Triacetoxyborohydride	STAB, NaBH(OAc)₃	Non-toxic, moisture-sensitive. Effective at neutral to slightly acidic pH.	Neutral/Acidic	[6]
Hantzsch Ester	HEH	Used in organocatalytic, biomimetic reductions. Mild conditions.	Acidic	[7]

Reactions Involving the Cyclopropyl Ring

The high ring strain of the cyclopropane moiety makes it susceptible to ring-opening reactions, providing access to linear, functionalized carbon chains.[4] These reactions can be initiated by acids, metals, or radicals.[4][5]

Acid-Catalyzed Ring Opening

Under acidic conditions (Brønsted or Lewis), the ketone's carbonyl oxygen is protonated, which activates the adjacent cyclopropane ring for cleavage.[4][8]

Mechanism Rationale: Protonation of the carbonyl enhances the electron-withdrawing nature of the ketone group, polarizing the C-C bonds of the cyclopropyl ring. The ring opens to form the most stable carbocation intermediate, which is then trapped by a nucleophile present in the reaction medium.[4] For aryl cyclopropyl ketones, cleavage typically occurs at the bond between the carbonyl carbon and the more substituted cyclopropyl carbon to form a stabilized carbocation.[4][9]

Diagram: Acid-Catalyzed Ring Opening

Caption: Mechanism of acid-catalyzed cyclopropyl ring opening.

Transition-Metal-Catalyzed Ring Opening

Transition metals like nickel and palladium offer powerful and diverse strategies for ring-opening, often coupling the C-C bond cleavage with other transformations like cross-coupling.[4][10] This approach allows for the net difunctionalization of the cyclopropyl ketone.[10]

Mechanism Rationale: One proposed mechanism involves the oxidative addition of the cyclopropyl ketone to a low-valent nickel species, forming a nickeladihydropyran intermediate.[10] This intermediate can then react with various reagents. For example, in the presence of an organozinc reagent and chlorotrimethylsilane (TMSCl), a cross-coupling reaction can occur to yield γ-substituted silyl enol ethers, which are valuable synthetic intermediates.[10]

Photochemical and Radical Reactions

The unique electronic properties of aryl cyclopropyl ketones make them suitable substrates for photochemical reactions, enabling complex cycloadditions.

Photocatalytic [3+2] Cycloadditions

In the presence of a photocatalyst (e.g., Ru(bpy)₃²⁺) and a Lewis acid, aryl cyclopropyl ketones can undergo [3+2] cycloadditions with alkenes to form densely substituted cyclopentanes.[11]

Mechanism Rationale: The reaction is initiated by photoexcitation of the catalyst, which then reduces the Lewis acid-activated ketone via single-electron transfer (SET).[11] This forms a ketyl radical anion. The strained cyclopropyl ring in this radical anion undergoes reversible ring-opening to form a more stable distonic radical anion. This intermediate then participates in a stepwise cycloaddition with an alkene partner to furnish the cyclopentane product.[11] The use of chiral Lewis acids can render this process highly enantioselective.[11]

Conclusion

Cyclopropyl 3-trifluoromethylphenyl ketone is a molecule of significant synthetic potential, characterized by a rich and varied reaction landscape. The reactivity can be directed towards the electrophilic ketone center for additions and aminations, or towards the strained three-membered ring for elegant ring-opening and difunctionalization strategies. Furthermore, its electronic structure allows for participation in sophisticated photochemical cycloadditions. A thorough understanding of the interplay between the ketone, the electron-deficient aromatic ring, and the cyclopropyl group is paramount for any scientist aiming to harness its full potential. By carefully selecting catalysts, reagents, and reaction conditions, researchers can selectively navigate these mechanistic pathways to construct complex molecular architectures relevant to drug discovery and beyond.

References

• Reaction mechanism for the cycloaddition of cyclopropyl ketones with terminal alkenes and alkynes. ResearchGate. Available at: [Link]

• DFT study on the mechanism of phosphine-catalyzed ring-opening reaction of cyclopropyl ketones. Organic & Biomolecular Chemistry (RSC Publishing). DOI:10.1039/D4OB01459F. Available at: [Link]

• Ligand-Metal Cooperation Enables Net Ring-Opening C–C Activation / Difunctionalization of Cyclopropyl Ketones. PMC - NIH. Available at: [Link]

• Reactions of aryl cyclopropyl ketones. A new synthesis of aryl tetralones. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Available at: [Link]

• Dichotomy of Reductive Addition of Amines to Cyclopropyl Ketones vs Pyrrolidine Synthesis. PubMed. DOI: 10.1021/acs.orglett.6b02945. Available at: [Link]

• Phosphine-Promoted Ring Opening/Recyclization of Cyclopropyl Ketones to Access Hydrofluorenones. Organic Letters - ACS Publications. Available at: [Link]

• Ring opening of cyclopropyl ketones by trimethylsilyl iodide. ACS Publications. Available at: [Link]

• Alkyl Cyclopropyl Ketones in Catalytic Formal [3 + 2] Cycloadditions: The Role of SmI2 Catalyst Stabilization. PMC - NIH. Available at: [Link]

• Asymmetric Ring-Opening of Cyclopropyl Ketones with Thiol, Alcohol, and Carboxylic Acid Nucleophiles Catalyzed by a Chiral N,N'-Dioxide-Scandium(III) Complex. ResearchGate. Available at: [Link]

• Enantioselective Photocatalytic [3+2] Cycloadditions of Aryl Cyclopropyl Ketones. PMC. Available at: [Link]

• Computational Study of SmI2-Catalyzed Intermolecular Couplings of Cyclopropyl Ketones: Links between the Structure and Reactivity. ACS Publications. Available at: [Link]

• Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. PMC - NIH. Available at: [Link]

• Nucleophilic trifluoromethylation of carbonyl compounds and derivatives. Semantic Scholar. Available at: [Link]

• Enantioselective Organocatalytic Reductive Amination. Macmillan Group, Princeton University. Available at: [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

• Nucleophilic trifluoromethylation of carbonyl compounds and derivatives. ResearchGate. Available at: [Link]

• Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. Semantic Scholar. Available at: [Link]

• Nucleophilic Addition To Carbonyls. Master Organic Chemistry. Available at: [Link]

• Nucleophilic Additions to Ketones and Aldehydes. YouTube. Available at: [Link]

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Review of literature on Cyclopropyl 3-trifluoromethylphenyl ketone

An In-Depth Technical Guide to Cyclopropyl 3-trifluoromethylphenyl Ketone: A Cornerstone Moiety in Modern Drug Discovery

Introduction: Unveiling a Privileged Scaffold

In the landscape of modern medicinal chemistry, certain structural motifs consistently emerge as cornerstones for the development of novel therapeutics. Cyclopropyl 3-trifluoromethylphenyl ketone is a prime example of such a "privileged scaffold." This guide offers a comprehensive review of its synthesis, chemical behavior, and profound impact on drug design, tailored for researchers and drug development professionals.

At its core, the molecule combines two highly sought-after functionalities: a cyclopropyl ring and a trifluoromethyl-substituted phenyl ring. The cyclopropyl group, a strained three-membered carbocycle, is far more than a simple alkyl linker. Its unique stereoelectronic properties are strategically employed to enhance metabolic stability, improve binding potency by enforcing conformational rigidity, and modulate physicochemical properties like lipophilicity.[1][2][3] Concurrently, the trifluoromethyl (CF₃) group is a powerful tool for metabolic blocking by replacing metabolically vulnerable sites.[4] Its strong electron-withdrawing nature and lipophilicity can significantly enhance a drug candidate's binding affinity, cell permeability, and overall pharmacokinetic profile.[4][5]

Cyclopropyl 3-trifluoromethylphenyl ketone, therefore, is not typically a therapeutic agent itself but rather a critical starting material or intermediate. Its chemical architecture provides a robust platform for constructing more complex, biologically active molecules, making a thorough understanding of its properties and reactivity essential for its effective application in drug discovery programs.

Physicochemical and Structural Data

A summary of the key properties of Cyclopropyl 3-trifluoromethylphenyl ketone is presented below. This data is essential for planning synthetic transformations and for computational modeling studies.

Property	Value	Reference
CAS Number	38675-82-0	[1]
Molecular Formula	C₁₁H₉F₃O	[1]
Molecular Weight	214.19 g/mol	[1]
Boiling Point	230.2°C at 760 mmHg	[1]
SMILES Code	O=C(C1CC1)C2=CC=CC(C(F)(F)F)=C2	[1]
Storage	Store at room temperature	[1]

Synthesis Strategies: Constructing the Core Scaffold

The most direct and industrially scalable approach to synthesizing aryl cyclopropyl ketones is through the Friedel-Crafts acylation reaction. This electrophilic aromatic substitution allows for the direct coupling of the cyclopropyl carbonyl moiety with the trifluoromethyl-substituted benzene ring.

Experimental Protocol: Friedel-Crafts Acylation

This protocol describes a representative synthesis of Cyclopropyl 3-trifluoromethylphenyl ketone from 1-bromo-3-(trifluoromethyl)benzene and cyclopropanecarbonyl chloride. The choice of a bromo-substituted starting material is common for its versatility in subsequent cross-coupling reactions, though direct acylation of 3-(trifluoromethyl)benzene is also feasible.

Step 1: Reaction Setup

• To a dry, three-necked round-bottom flask under an inert nitrogen atmosphere, add anhydrous aluminum chloride (AlCl₃) (1.1 equivalents).

• Add a suitable anhydrous solvent, such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Equip the flask with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas scrubber (to neutralize the HCl gas byproduct).

• Cool the stirred suspension to 0-5 °C using an ice bath. The cooling is critical to control the initial exothermic reaction between the Lewis acid and the acyl chloride.

Step 2: Reagent Addition

• Slowly add cyclopropanecarbonyl chloride (1.0 equivalent) dropwise to the cooled AlCl₃ suspension.

• Once the addition is complete, add 3-(trifluoromethyl)benzene (1.2 equivalents) dropwise, ensuring the internal temperature remains below 10 °C.

Step 3: Reaction Progression

• After the addition is complete, allow the mixture to warm to room temperature and then heat to a gentle reflux (approximately 40-50 °C for DCM).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed (typically 2-4 hours). The application of heat is necessary to drive the reaction to completion.

Step 4: Work-up and Purification

• Cool the reaction mixture back down to 0 °C in an ice bath.

• Very carefully and slowly quench the reaction by pouring the mixture onto a stirred slurry of crushed ice and concentrated hydrochloric acid. This step hydrolyzes the aluminum complexes and should be performed in a well-ventilated fume hood due to vigorous gas evolution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x volumes).

• Combine the organic layers and wash sequentially with water, 5% sodium bicarbonate solution (to neutralize residual acid), and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the crude ketone via flash column chromatography on silica gel or vacuum distillation to obtain the pure Cyclopropyl 3-trifluoromethylphenyl ketone.

Workflow for the synthesis of Cyclopropyl 3-trifluoromethylphenyl ketone.

Chemical Reactivity and Key Transformations

The reactivity of Cyclopropyl 3-trifluoromethylphenyl ketone is dominated by the interplay between the electrophilic carbonyl group and the strained cyclopropane ring. This unique combination allows for a variety of valuable chemical transformations.

Acid-Catalyzed Ring-Opening and Cyclization

In the presence of strong acids, aryl cyclopropyl ketones can undergo a formal homo-Nazarov cyclization.[6] The reaction is initiated by protonation of the carbonyl oxygen, which activates the cyclopropane ring towards cleavage. This generates a stabilized carbocation intermediate that can be trapped intramolecularly by the electron-rich aromatic ring, leading to the formation of six-membered rings like tetralones.[6] The electron-withdrawing nature of the trifluoromethyl group on the phenyl ring influences the regioselectivity and feasibility of this cyclization, making it a nuanced but powerful tool for building polycyclic systems.

Mechanism of acid-catalyzed homo-Nazarov cyclization.

Photocatalytic [3+2] Cycloadditions

Aryl cyclopropyl ketones are excellent substrates for photocatalytic reactions. Through a one-electron reduction process, the molecule can form a ring-opened distonic radical anion.[7] This reactive intermediate can then engage with various alkene partners in an intramolecular fashion to construct five-membered carbocyclic rings.[7] This methodology provides a powerful and stereocontrolled route to complex cyclopentane derivatives, which are common motifs in bioactive natural products and pharmaceuticals.[7]

Applications in Medicinal Chemistry and Drug Discovery

The true value of Cyclopropyl 3-trifluoromethylphenyl ketone is realized in its application as a versatile building block for pharmacologically active agents. The distinct properties conferred by its two key moieties are instrumental in optimizing drug candidates.

The Strategic Advantage of the Constituent Moieties

The cyclopropyl and trifluoromethylphenyl groups work in synergy to enhance the drug-like properties of a molecule.

• Cyclopropyl Group Benefits :

  • Metabolic Stability : The C-H bonds of a cyclopropane ring are stronger than those in typical alkyl chains, making them less susceptible to oxidative metabolism by cytochrome P450 enzymes.[2]

  • Potency & Binding : The rigid nature of the ring can lock a molecule into its bioactive conformation, reducing the entropic penalty of binding to a biological target and thus increasing potency.[2]

  • PK/ADME Modulation : It serves as a bioisosteric replacement for groups like gem-dimethyl or vinyl, allowing for the fine-tuning of lipophilicity and other physicochemical properties to optimize absorption, distribution, metabolism, and excretion (ADME).[1][2]

• Trifluoromethylphenyl Group Benefits :

  • Metabolic Blocking : The CF₃ group is metabolically robust and can be used to replace labile groups (like a methyl group) to prevent metabolic degradation at that position.[4]

  • Enhanced Binding Affinity : The strong electron-withdrawing nature of the CF₃ group can alter the electronics of the phenyl ring, leading to more favorable interactions (e.g., dipole-dipole, hydrogen bonding) with the target protein.[4]

  • Increased Lipophilicity : The CF₃ group significantly increases lipophilicity, which can improve a compound's ability to cross cell membranes and reach its intracellular target.[4]

Key contributions of the core moieties to drug design.

Case Study: A Building Block for Kinase Inhibitors

Derivatives of Cyclopropyl 3-trifluoromethylphenyl ketone are valuable in the synthesis of kinase inhibitors. For example, research into potent discoidin domain receptor (DDR) inhibitors for treating idiopathic pulmonary fibrosis has utilized similar structural motifs.[8] In such syntheses, the ketone functionality can be readily converted into other groups (e.g., an amine via reductive amination or a heterocycle via condensation reactions) to build out the final complex molecule. The cyclopropyl and trifluoromethylphenyl groups are often retained in the final structure to engage with specific pockets of the kinase active site, contributing to both potency and selectivity.[8]

Conclusion

Cyclopropyl 3-trifluoromethylphenyl ketone is more than just a chemical intermediate; it is a testament to the power of strategic molecular design. By combining the conformational rigidity and metabolic robustness of the cyclopropyl ring with the potent electronic and permeability-enhancing effects of the trifluoromethylphenyl group, it provides an exceptional starting point for the synthesis of advanced therapeutic agents. Its well-defined synthesis and versatile reactivity ensure its continued prominence in drug discovery pipelines, enabling the creation of next-generation medicines with improved efficacy, safety, and pharmacokinetic profiles.

References

• Chemenu. (n.d.). Cyclopropyl 3-trifluoromethylphenyl ketone.
• Lin, S., et al. (n.d.). Enantioselective Photocatalytic [3+2] Cycloadditions of Aryl Cyclopropyl Ketones. PMC.
• Various Authors. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Future Med Chem.
• Various Authors. (n.d.). Discovery of 4-cyclopropyl-3-(2-((1-cyclopropyl-1H-pyrazol-4-yl) amino) quinazolin-6-yl)-N-(3-(trifluoromethyl) phenyl) benzamides as potent discoidin domain receptor inhibitors for the treatment of idiopathic pulmonary fibrosis. PMC - NIH.
• BenchChem. (2025). Applications in medicinal chemistry for cyclopropyl-containing compounds.
• Studley, J. (2020). The Cyclopropyl Group in Medicinal Chemistry. Scientific Update.
• Various Authors. (n.d.). TfOH mediated reaction of 2‐aminoquinolin‐3‐yl cyclopropyl ketone with benzaldehyde.
• BenchChem. (n.d.). 3-Fluoro-4-methoxyphenyl Cyclopropyl Ketone.
• Google Patents. (n.d.). Method for preparing 1-cyclopropyl-3-(2-fluorobenzyl) ketone.
• MDPI. (n.d.). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
• MDPI. (n.d.). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years.
• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Reactions of aryl cyclopropyl ketones. A new synthesis of aryl tetralones.
• Various Authors. (n.d.). Design of Fluorinated Cyclopropane Derivatives of 2-Phenylcyclopropylmethylamine Leading to Identification of a Selective Serotonin 2C (5-HT2C) Receptor Agonist without 5-HT2B Agonism. PMC - PubMed Central.
• De Simone, F., & Waser, J. (2009). Cyclization of Cyclopropyl Carbonyls and the Homo-Nazarov Reaction. CHIMIA.

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Molecular structure and conformation of Cyclopropyl 3-trifluoromethylphenyl ketone

An In-Depth Technical Guide to the Molecular Structure and Conformation of Cyclopropyl 3-trifluoromethylphenyl ketone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopropyl 3-trifluoromethylphenyl ketone, a molecule of significant interest in contemporary medicinal chemistry, embodies the strategic incorporation of two key pharmacophores: the cyclopropyl ring and the trifluoromethylphenyl group. The unique electronic and steric properties conferred by these moieties present both opportunities and challenges in drug design and development. The cyclopropyl group, a small, strained ring system, can act as a bioisostere for various functional groups, influencing metabolic stability and conformational rigidity.[1] Concurrently, the trifluoromethyl group, a powerful electron-withdrawing substituent, is frequently employed to enhance pharmacokinetic properties such as bioavailability and metabolic resistance.

This technical guide provides a comprehensive analysis of the molecular structure and conformational landscape of Cyclopropyl 3-trifluoromethylphenyl ketone. Drawing upon established principles of physical organic chemistry, spectroscopic data from analogous compounds, and computational studies, we will elucidate the key structural features of this molecule. This document is intended to serve as a valuable resource for researchers engaged in the synthesis, characterization, and application of this and related compounds in drug discovery and development programs.

Molecular Structure and Physicochemical Properties

The fundamental attributes of Cyclopropyl 3-trifluoromethylphenyl ketone are summarized below.

Property	Value	Source
Chemical Formula	C₁₁H₉F₃O	[2]
Molecular Weight	214.19 g/mol	[2]
CAS Number	38675-82-0	[2]
Boiling Point	230.2 °C at 760 mmHg	[1]

Conformational Analysis: The Interplay of Sterics and Electronics

The conformational preference of Cyclopropyl 3-trifluoromethylphenyl ketone is dictated by the rotation around the single bond connecting the cyclopropyl ring and the carbonyl group. This rotation gives rise to two principal conformations: s-cis and s-trans. Computational studies on the simpler analogue, cyclopropyl methyl ketone, have demonstrated that the s-cis conformation, where the carbonyl group eclipses a C-C bond of the cyclopropyl ring, represents the global energy minimum.[3][4] A local energy minimum is also observed for the s-trans conformation.[5]

Caption: Proposed synthetic workflow for Cyclopropyl 3-trifluoromethylphenyl ketone.

Detailed Experimental Protocol (Hypothetical)

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.1 eq) and dry dichloromethane.

• Addition of Reactants: Cool the suspension to 0 °C in an ice bath. Add 3-trifluoromethylbenzoyl chloride (1.0 eq) dropwise via the dropping funnel.

• Introduction of Cyclopropane: Bubble cyclopropane gas through the reaction mixture at a steady rate for 2-3 hours, maintaining the temperature at 0 °C.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Quenching: Upon completion, slowly and carefully pour the reaction mixture into a flask containing crushed ice and concentrated hydrochloric acid.

• Workup and Extraction: Separate the organic layer and extract the aqueous layer with dichloromethane. Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Spectroscopic Characterization (Predicted)

Nuclear Magnetic Resonance (NMR) Spectroscopy

The predicted ¹H and ¹³C NMR chemical shifts are presented below. These predictions are based on the analysis of spectroscopic data for cyclopropyl(4-(trifluoromethyl)phenyl)methanone and other substituted phenyl cyclopropyl ketones. [2]

¹H NMR	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Aromatic	7.8 - 8.2	m	4H	Phenyl protons
Methine	2.5 - 2.8	m	1H	Cyclopropyl CH

| Methylene | 1.0 - 1.5 | m | 4H | Cyclopropyl CH₂ |

¹³C NMR	Predicted Chemical Shift (δ, ppm)	Assignment
Carbonyl	195 - 200	C=O
Aromatic	125 - 140	Phenyl carbons
Aromatic (ipso-CF₃)	130 - 135 (q)	C-CF₃
Trifluoromethyl	120 - 125 (q)	CF₃
Methine	15 - 20	Cyclopropyl CH
Methylene	10 - 15	Cyclopropyl CH₂

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is a critical tool for confirming the elemental composition of the synthesized molecule. The expected exact mass for the protonated molecule [M+H]⁺ is a key diagnostic parameter.

Predicted HRMS:

• Formula: C₁₁H₁₀F₃O⁺

• Calculated m/z: 215.0684

The electron ionization (EI) mass spectrum is expected to show a prominent molecular ion peak (M⁺) and characteristic fragmentation patterns, including the loss of the cyclopropyl group and fragments corresponding to the trifluoromethylphenyl moiety.

Infrared (IR) Spectroscopy

The IR spectrum will provide valuable information about the functional groups present in the molecule.

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
C=O (Aryl ketone)	1685 - 1705	Strong
C-F (Trifluoromethyl)	1100 - 1350	Strong, multiple bands
C-H (Aromatic)	3000 - 3100	Medium
C=C (Aromatic)	1450 - 1600	Medium to weak
C-H (Cyclopropyl)	3000 - 3100	Medium

Applications in Drug Development

The incorporation of the cyclopropyl 3-trifluoromethylphenyl ketone scaffold into drug candidates can be a strategic approach to modulate various pharmacological properties.

• Metabolic Stability: The cyclopropyl group is known to be more resistant to metabolic degradation compared to larger alkyl or unsaturated moieties. [1]* Conformational Constraint: The rigid nature of the cyclopropyl ring can lock the molecule into a specific conformation, which can be advantageous for binding to a biological target. [1]* Improved Pharmacokinetics: The trifluoromethyl group can enhance membrane permeability and reduce metabolic susceptibility, leading to improved oral bioavailability and a longer half-life.

• Enhanced Potency: The electron-withdrawing nature of the trifluoromethyl group can influence the electronic environment of the molecule, potentially leading to stronger interactions with the target protein.

Conclusion

Cyclopropyl 3-trifluoromethylphenyl ketone is a molecule with significant potential in the field of drug discovery. Its unique combination of a conformationally restricting cyclopropyl group and an electronically modifying trifluoromethylphenyl moiety makes it an attractive scaffold for the design of novel therapeutic agents. While a complete set of experimental data for this specific molecule is not yet publicly available, this guide provides a comprehensive overview of its expected structural and spectroscopic properties based on sound chemical principles and data from closely related compounds. The proposed synthetic route offers a practical approach for its preparation, enabling further investigation into its chemical and biological properties. As the demand for novel and effective therapeutics continues to grow, a thorough understanding of the fundamental properties of such strategically designed molecules will be paramount to the success of future drug development endeavors.

References

• Computational Study of SmI2-Catalyzed Intermolecular Couplings of Cyclopropyl Ketones: Links between the Structure and Reactivity. (n.d.). National Center for Biotechnology Information. Retrieved January 21, 2026, from [Link]

• Mikle, L. (n.d.). Conformational Analysis of Cyclopropyl Methyl Ketone. University of Wisconsin-La Crosse. Retrieved January 21, 2026, from [Link]

• Mash, E. A., Gregg, T. M., Stahl, M. T., & Walters, W. P. (1996). Development of Molecular Mechanics Torsion Parameters for α,β-Cyclopropyl Ketones and Conformational Analysis of Bicyclo[m.1.0]alkan-2-ones. The Journal of Organic Chemistry, 61(8), 2741–2746. [Link]

• (2-Phenylcyclopropyl)(phenyl)methanone (1a). (n.d.). Supporting Information. Retrieved January 21, 2026, from [Link]

• Mash, E. A., Gregg, T. M., & Stahl, M. T. (1996). Development of Molecular Mechanics Torsion Parameters for α,β-Cyclopropyl Ketones and Conformational Analysis of Bicyclo[m.1.0]alkan-2-ones. The Journal of Organic Chemistry, 61(8), 2741-2746.

• Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. (2022). MDPI. Retrieved January 21, 2026, from [Link]

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An In-depth Technical Guide to the Solubility and Stability of Cyclopropyl 3-trifluoromethylphenyl Ketone

Introduction

Cyclopropyl 3-trifluoromethylphenyl ketone is a molecule of significant interest within contemporary drug discovery and development programs. Its unique structural amalgamation, featuring a cyclopropyl ring, a ketone linker, and a trifluoromethyl-substituted phenyl moiety, imparts a complex physicochemical profile that is crucial for its behavior in both formulation and biological systems. The trifluoromethyl group is known to enhance metabolic stability and binding affinity, while the cyclopropyl ring can influence conformation and potency.[1][2] This guide provides a comprehensive technical overview of the solubility and stability of cyclopropyl 3-trifluoromethylphenyl ketone, offering field-proven insights and detailed experimental protocols for its characterization.

Physicochemical Properties

A foundational understanding of the intrinsic properties of cyclopropyl 3-trifluoromethylphenyl ketone is paramount for any experimental design.

Property	Value	Source
Molecular Formula	C₁₁H₉F₃O	N/A
Molecular Weight	214.19 g/mol	N/A
Appearance	Expected to be a colorless to pale yellow liquid or low-melting solid	General properties of aromatic ketones
Boiling Point	~230.2°C at 760 mmHg	N/A

Note: Specific experimental data for this compound is not publicly available and the above values are based on closely related structures and general chemical principles.

Solubility Profile

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and formulation feasibility. Ketones, acting as hydrogen-bond acceptors, are generally more soluble in water than their methylene counterparts.[3] However, the presence of the largely non-polar trifluoromethylphenyl and cyclopropyl groups is expected to confer significant hydrophobicity.

Qualitative Solubility Assessment

A systematic qualitative solubility assessment is the first step in characterizing a new chemical entity. The following protocol outlines a standard approach.

Experimental Protocol: Qualitative Solubility Determination

• Preparation: Add approximately 10 mg of cyclopropyl 3-trifluoromethylphenyl ketone to a series of clear glass vials.

• Solvent Addition: To each vial, add 1 mL of the respective solvent from the list below.

• Observation: Agitate the vials at a controlled ambient temperature (e.g., 25°C) for a period of 24 hours to ensure equilibrium is reached.

• Assessment: Visually inspect for the presence of undissolved solid.

Predicted Solubility in Various Solvents

Based on the structural motifs of cyclopropyl 3-trifluoromethylphenyl ketone and general principles of solubility for aromatic ketones, the following solubility profile is anticipated:[4][5][6]

Solvent Class	Solvent	Predicted Solubility	Rationale
Polar Protic	Water	Very Low	The large hydrophobic trifluoromethylphenyl and cyclopropyl groups will dominate, despite the polar ketone moiety.
Methanol	Soluble	The alcohol can act as a hydrogen bond donor to the ketone's carbonyl oxygen, and its alkyl portion can interact with the non-polar regions of the molecule.
Ethanol	Soluble	Similar to methanol, with slightly decreased polarity which may enhance solubility of the hydrophobic regions.
Isopropanol	Soluble	The larger alkyl group may further enhance solubility compared to methanol and ethanol.
Polar Aprotic	Acetone	Very Soluble	The ketone-ketone interaction and overall similar polarity should lead to high solubility.
Acetonitrile	Soluble	A common polar aprotic solvent that is expected to effectively solvate the molecule.[1]
Dimethyl Sulfoxide (DMSO)	Very Soluble	A powerful and versatile polar aprotic solvent, often used to dissolve poorly soluble compounds.[1]
Non-Polar	Dichloromethane	Soluble	A common organic solvent that should readily dissolve the compound due to its ability to interact with the aromatic ring.
Toluene	Soluble	The aromatic nature of toluene will facilitate favorable π-π stacking interactions with the phenyl ring of the ketone.
Hexane	Sparingly Soluble to Insoluble	The high polarity of the ketone group will likely limit solubility in highly non-polar aliphatic solvents.

graph TD;
A[Start: Qualitative Solubility Assessment] --> B{Add 10 mg of Compound to Vials}graph Solvents
direction LR
S1[Water];
S2[Methanol];
S3[Ethanol];
S4[Acetone];
S5[Acetonitrile];
S6[DMSO];
S7[Dichloromethane];
S8[Toluene];
S9[Hexane];
end
C --> S1;
C --> S2;
C --> S3;
C --> S4;
C --> S5;
C --> S6;
C --> S7;
C --> S8;
C --> S9;
style A fill:#F1F3F4,stroke:#202124,stroke-width:2px,fontcolor:#202124
style B fill:#FFFFFF,stroke:#5F6368,stroke-width:1px,fontcolor:#202124
style C fill:#FFFFFF,stroke:#5F6368,stroke-width:1px,fontcolor:#202124
style D fill:#FFFFFF,stroke:#5F6368,stroke-width:1px,fontcolor:#202124
style E fill:#FFFFFF,stroke:#5F6368,stroke-width:1px,fontcolor:#202124
style F fill:#E8F0FE,stroke:#4285F4,stroke-width:2px,fontcolor:#202124
style S1 fill:#FBBC05,stroke:#202124,stroke-width:1px,fontcolor:#202124
style S2 fill:#FBBC05,stroke:#202124,stroke-width:1px,fontcolor:#202124
style S3 fill:#FBBC05,stroke:#202124,stroke-width:1px,fontcolor:#202124
style S4 fill:#FBBC05,stroke:#202124,stroke-width:1px,fontcolor:#202124
style S5 fill:#FBBC05,stroke:#202124,stroke-width:1px,fontcolor:#202124
style S6 fill:#FBBC05,stroke:#202124,stroke-width:1px,fontcolor:#202124
style S7 fill:#FBBC05,stroke:#202124,stroke-width:1px,fontcolor:#202124
style S8 fill:#FBBC05,stroke:#202124,stroke-width:1px,fontcolor:#202124
style S9 fill:#FBBC05,stroke:#202124,stroke-width:1px,fontcolor:#202124

### **Stability Profile: A Forced Degradation Approach**

Forced degradation studies are indispensable for identifying potential degradation pathways and developing stability-indicating analytical methods. The trifluoromethylphenyl moiety is generally stable; however, the ketone functionality and the potential for interactions under stress conditions necessitate a thorough investigation.

#### **Hydrolytic Stability**

Hydrolysis is a common degradation pathway for many pharmaceutical compounds. Ketones are generally stable to hydrolysis, but extreme pH conditions can catalyze reactions. The trifluoromethyl group can undergo hydrolysis to a carboxylic acid under strongly alkaline conditions.

**Experimental Protocol: Hydrolytic Stability Assessment**1.**Stock Solution Preparation:**Prepare a stock solution of cyclopropyl 3-trifluoromethylphenyl ketone in a suitable co-solvent like acetonitrile or methanol at a concentration of1 mg/mL.
2.**Stress Conditions:*****Acidic:** Dilute the stock solution with0.1 N HCl to a final concentration of100 µg/mL.
    ***Neutral:** Dilute the stock solution with purified water to a final concentration of100 µg/mL.
    ***Alkaline:** Dilute the stock solution with0.1 N NaOH to a final concentration of100 µg/mL.
3.**Incubation:** Incubate the solutions at a controlled elevated temperature (e.g., 60°C) and protect from light.
4.**Time Points:** Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 12, and24 hours).
5.**Neutralization and Analysis:** Neutralize the acidic and alkaline samples before analysis by a stability-indicating HPLC method.

#### **Photostability**

Aromatic ketones are known to be photosensitive and can undergo photoreduction or other photochemical reactions upon exposure to UV light.

**Experimental Protocol: Photostability Assessment**1.**Sample Preparation:**Prepare a solution of the compound in a photochemically inert solvent (e.g., acetonitrile) at a concentration of100 µg/mL. Also, expose the solid compound to light.
2.**Light Exposure:** Expose the samples to a light source that provides both UV and visible light, according to ICH Q1B guidelines. A typical exposure is1.2 million lux hours and200 watt hours/square meter.
3.**Dark Control:**Prepare a parallel setof samples wrapped in aluminum foil to serve as dark controls.
4.**Analysis:**At the endof the exposure period, analyze both the exposed and dark control samples by a stability-indicating HPLC method.

#### **Thermal Stability**

Thermal degradation studies assess the stability of the compound at elevated temperatures. The trifluoromethyl groupis generally thermally stable, but the overall molecule's stability needs to be determined.

**Experimental Protocol: Thermal Stability Assessment**

1.  **Solid State:** Place a known amount of the solid compound in a controlled temperature oven at various temperatures (e.g., 60°C, 80°C, and 100°C).
2.  **Solution State:** Prepare a solution of the compound in a high-boiling point, inert solvent (e.g., DMSO or propylene glycol) and incubate at elevated temperatures (e.g., 60°C and 80°C).
3.  **Time Points:** Analyze samples at various time points (e.g., 0, 1, 3, 7, and 14 days).
4.  **Analysis:** Analyze the samples by a stability-indicating HPLC method.

```dot
graph TD;
    A[Start: Forced Degradation Study] --> B{Prepare 1 mg/mL Stock Solution}graph Hydrolytic Stability
        direction LR
        B --> C1[Acidic: 0.1 N HCl];
        B --> C2[Neutral: Water];
        B --> C3[Alkaline: 0.1 N NaOH];
        C1 & C2 & C3 --> D{Incubate at 60°C}graph Photostability
        direction LR
        B --> E1[Solution State];
        A --> E2[Solid State];
        E1 & E2 --> F{Expose to UV/Vis Light}graph Thermal Stability
        direction LR
        A --> H1[Solid State];
        B --> H2[Solution State];
        H1 & H2 --> I{Incubate at 60°C, 80°C, 100°C}

Caption:  Workflow for Forced Degradation Studies.

Conclusion

The solubility and stability of cyclopropyl 3-trifluoromethylphenyl ketone are critical parameters that dictate its potential as a drug candidate. While specific quantitative data requires experimental determination, a comprehensive understanding of its structural components allows for a robust predictive assessment and the design of rigorous characterization protocols. The methodologies outlined in this guide provide a framework for researchers, scientists, and drug development professionals to thoroughly evaluate this promising molecule. The inherent stability of the trifluoromethylphenyl group, coupled with the potential reactivity of the ketone, underscores the importance of a systematic and evidence-based approach to its characterization.

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YouTube. (2014). Hydrolysis and Decarboxylation of ß-Keto Ester Example. Retrieved from [Link]



RSC Publishing. (2018). A methodical selection process for the development of ketones and esters as bio-based replacements for traditional hydrocarbon solvents. Retrieved from [Link]



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Chemical Communications (RSC Publishing). (n.d.). Photochemical studies on aromatic γ,δ-epoxy ketones: efficient synthesis of benzocyclobutanones and indanones. Retrieved from [Link]





Cambridge Open Engage. (n.d.). Synthesis and Physicochemical Characterization of 5 Trifluoromethyl-Substituted Saturated O- and S-Heterocycles. Retrieved from [Link]





PubMed. (n.d.). Synthesis and evaluation of phenylalanine-derived trifluoromethyl ketones for peptide-based oxidation catalysis. Retrieved from [Link]



ResearchGate. (n.d.). ChemInform Abstract: Synthesis of Monotrifluoromethyl-Substituted Saturated Cycles. Retrieved from [Link]



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U.S. Environmental Protection Agency. (2020). Thermal degradation of fluoropolymers. Retrieved from [Link]





ResearchGate. (n.d.). THERMAL DECOMPOSITION PRODUCT TESTING WITH C, F-KETONE. Retrieved from [Link]



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A Comprehensive Technical Guide to the Quantum Chemical Analysis of Cyclopropyl 3-trifluoromethylphenyl ketone

Executive Summary: This technical guide provides a rigorous, step-by-step framework for the quantum chemical analysis of Cyclopropyl 3-trifluoromethylphenyl ketone (CPTFK). This molecule integrates two structurally significant motifs in medicinal chemistry: a strained cyclopropyl ring, known to enhance metabolic stability and enforce specific conformations, and a trifluoromethyl group, a powerful electronic modulator that improves pharmacokinetic profiles.[1][2][3] By leveraging Density Functional Theory (DFT), this guide details the protocols for determining CPTFK's conformational landscape, optimized geometry, vibrational frequencies, and key electronic properties. The insights derived from these calculations are invaluable for researchers, scientists, and drug development professionals, offering a predictive understanding of the molecule's behavior at an atomic level, thereby guiding synthetic efforts and rational drug design.

Introduction: The Scientific Rationale

The Subject Molecule: Cyclopropyl 3-trifluoromethylphenyl ketone

Cyclopropyl 3-trifluoromethylphenyl ketone (CAS No: 38675-82-0) is an aromatic ketone featuring a unique combination of functional groups.[4] Its molecular structure, with the formula C₁₁H₉F₃O, consists of a carbonyl group linking a cyclopropyl ring and a phenyl ring substituted with a trifluoromethyl group at the meta-position.[1][4] This specific arrangement of a strained aliphatic ring and a strongly electron-withdrawing aromatic substituent creates a complex electronic and steric environment that dictates its chemical reactivity and potential biological activity.

The Significance of Structural Motifs

In modern drug discovery, the inclusion of specific structural motifs is a key strategy for optimizing molecular properties.

• The Cyclopropyl Group: This three-membered ring is more than a simple cycloalkane. Its strained bonds possess significant p-character, allowing for electronic conjugation with adjacent π-systems, such as the ketone in CPTFK.[5] In drug candidates, this group can lock in specific conformations, increase metabolic stability by protecting adjacent sites from enzymatic degradation, and improve cell membrane permeability.[1][3]

• The Trifluoromethyl Group: The -CF₃ group is a bioisostere of a methyl group but with profoundly different electronic properties. As a potent electron-withdrawing group, it significantly alters the electron density of the aromatic ring, influencing the molecule's reactivity and intermolecular interactions.[6] Its inclusion is a well-established strategy to enhance ligand binding affinity, improve metabolic resistance, and increase lipophilicity, all of which are critical parameters in drug development.[7][8][9]

The Power of Quantum Chemical Calculations

Quantum chemical calculations serve as a "computational microscope," providing insights that are often challenging or impossible to obtain through experimental means alone.[10] These methods allow us to predict and rationalize a molecule's three-dimensional structure, conformational preferences, and electronic landscape.[11] For a molecule like CPTFK, this approach is critical for understanding the interplay between the cyclopropyl ring and the carbonyl group, predicting its spectroscopic signatures (IR, NMR) for characterization, and identifying regions of electrophilicity and nucleophilicity that govern its chemical behavior.[8][12]

Foundational Theory & Computational Strategy

Selecting the Right Theoretical Framework

The choice of theoretical method is a balance between accuracy and computational cost. For molecules of this size, Density Functional Theory (DFT) offers the most effective balance and is our method of choice.[10] To ensure the robustness of our findings, we will employ two distinct functionals:

• B3LYP (Becke, 3-parameter, Lee-Yang-Parr): This is a hybrid functional that has been a reliable workhorse in computational chemistry for decades. It provides excellent results for the geometries and energies of a wide range of organic molecules.[12]

• M06-2X: This is a high-nonlocality meta-GGA hybrid functional. It often provides superior accuracy for systems involving non-covalent interactions and can offer a better description of electronic states, making it an excellent choice for a comparative study.[11][13]

The Role of the Basis Set

The basis set is the set of mathematical functions used to build the molecular orbitals. A larger, more flexible basis set yields more accurate results at a higher computational cost. We will use the 6-311++G(d,p) Pople-style basis set.

• 6-311: Describes the core orbitals with one function and valence orbitals with three functions, offering high flexibility.

• ++G: Adds diffuse functions to both heavy atoms and hydrogen. These are crucial for accurately describing systems with lone pairs or anions and for calculating properties like electron affinity.

• (d,p): Adds polarization functions to heavy atoms (d) and hydrogens (p), which are essential for describing the non-spherical nature of electron density in chemical bonds and achieving accurate molecular geometries.[12]

Computational Workflow Overview

The overall strategy follows a logical progression from initial structure generation to in-depth property analysis. Each step builds upon the previous one to create a comprehensive theoretical profile of the molecule.

Caption: Computational workflow for the quantum chemical analysis of CPTFK.

Step-by-Step Computational Protocol

This protocol assumes the use of a standard quantum chemistry software package like Gaussian.

Step 1: Initial Structure Generation & Conformational Analysis

The most significant conformational freedom in CPTFK is the rotation around the single bond connecting the cyclopropyl ring to the carbonyl carbon. This leads to two primary planar conformers: s-cis and s-trans.[5][14]

Experimental Protocol:

• Build the Molecule: Construct the 3D structure of Cyclopropyl 3-trifluoromethylphenyl ketone in a molecular editor.

• Define the Dihedral Angle: Identify the four atoms defining the dihedral angle for rotation: one carbon of the cyclopropyl ring, the adjacent cyclopropyl carbon, the carbonyl carbon, and the carbonyl oxygen.

• Perform a Potential Energy Surface (PES) Scan:

  • Set up a "scan" calculation type.

  • Select the defined dihedral angle as the scan coordinate.

  • Specify a scan range from 0° to 360° with a step size of 10°.

  • Use a modest level of theory for the scan (e.g., B3LYP/6-31G(d)) to balance speed and accuracy.

• Analyze the PES: Plot the relative energy versus the dihedral angle. The minima on this curve correspond to the stable conformers (s-cis and s-trans).

Step 2: Geometry Optimization

Experimental Protocol:

• Extract Conformer Geometries: Use the lowest-energy structures from the PES scan as starting points for the s-cis and s-trans conformers.

• Set up Optimization Calculation:

  • For each conformer, initiate a geometry optimization calculation (Opt).

  • Specify the chosen level of theory and basis set (e.g., M062X/6-311++G(d,p)).

  • Use tight convergence criteria to ensure a precise final geometry.

• Execute and Verify: Run the calculation and confirm that it converges successfully. The output will be the lowest-energy 3D structure for that conformer.

Step 3: Vibrational Frequency Analysis

This step is non-negotiable for validating the optimized geometry.

Experimental Protocol:

• Use Optimized Geometry: The frequency calculation must be performed on the fully optimized geometry from Step 2, using the exact same level of theory and basis set.

• Set up Frequency Calculation:

  • Specify the calculation type as Freq.

• Execute and Analyze:

  • Run the calculation.

  • Primary Validation: Check the output for imaginary frequencies. A true energy minimum will have zero imaginary frequencies. If any are present, the structure is a transition state, not a stable minimum, and requires re-optimization.

  • Secondary Output: The calculation also provides thermodynamic data (zero-point vibrational energy, enthalpy, Gibbs free energy) and the predicted IR spectrum (frequencies and intensities).

Step 4: Electronic Property & Spectroscopic Calculations

Experimental Protocol:

• Perform Single-Point Calculation: Using the final optimized and validated geometry, run a single-point energy calculation to generate detailed information about the electronic wavefunction. This is the basis for analyzing molecular orbitals and charge distribution.

• Calculate NMR Spectra:

  • Add the NMR keyword to the calculation setup.

  • The Gauge-Independent Atomic Orbital (GIAO) method is the standard and most reliable approach for predicting NMR chemical shifts.[8][12] This will compute the absolute magnetic shielding tensors, which can be converted to chemical shifts relative to a standard (e.g., TMS for ¹H and ¹³C).

Analysis and Interpretation of Results

Conformational Stability

A comparison of the final energies (including zero-point energy correction) will reveal the global minimum energy conformer. Studies on similar cyclopropyl ketones suggest that the relative stability of s-cis vs. s-trans is dictated by a subtle balance between steric repulsion and electronic conjugation.[5][14]

Conformer	Method	Relative Energy (kcal/mol)	Gibbs Free Energy (Hartree)
s-cis	B3LYP/6-311++G(d,p)	[Calculated Value]	[Calculated Value]
s-trans	B3LYP/6-311++G(d,p)	[Calculated Value]	[Calculated Value]
s-cis	M06-2X/6-311++G(d,p)	[Calculated Value]	[Calculated Value]
s-trans	M06-2X/6-311++G(d,p)	[Calculated Value]	[Calculated Value]

Geometric Parameters

Analysis of the optimized geometry provides quantitative data on bond lengths and angles. Key parameters to inspect for the most stable conformer include the C=O bond length (~1.22 Å), the C-F bond lengths (~1.33 Å), and the internal bond angles of the cyclopropyl ring, which will deviate from the ideal 60° due to ring strain.[15]

Parameter	Bond/Angle	Optimized Value (Å or °)
Bond Length	C=O	[Calculated Value]
Bond Length	C-CF₃	[Calculated Value]
Bond Length	Average C-F	[Calculated Value]
Bond Angle	O=C-Cyclopropyl	[Calculated Value]
Bond Angle	O=C-Phenyl	[Calculated Value]

Vibrational Spectroscopy (IR)

The calculated vibrational frequencies can be directly compared to experimental IR data for compound verification. The most intense and characteristic peaks are of primary interest.

Vibrational Mode	Description	Calculated Frequency (cm⁻¹)
ν(C=O)	Carbonyl Stretch	[~1680-1700]
ν(C-F)	C-F Symmetric Stretch	[~1130-1170]
ν(C-F)	C-F Asymmetric Stretches	[~1300-1350]
ν(C=C)	Aromatic Ring Stretches	[~1450-1600]
ν(C-H)	Aromatic C-H Stretch	[~3000-3100]

Note: Calculated frequencies are typically scaled by a factor (~0.96-0.98) to better match experimental values.

Electronic Structure Insights

Frontier Molecular Orbitals (HOMO/LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding reactivity. The HOMO often indicates the site of electrophilic attack, while the LUMO indicates the site of nucleophilic attack. The HOMO-LUMO energy gap is an indicator of chemical stability; a larger gap implies higher stability.[12]

Molecular Electrostatic Potential (MEP) Map: The MEP provides a visual map of the charge distribution. For CPTFK, a strong negative potential (red) is expected around the carbonyl oxygen, identifying it as a site for electrophilic attack or hydrogen bonding. Regions of positive potential (blue) will be found around the hydrogens and potentially near the electron-deficient phenyl ring, indicating susceptibility to nucleophilic attack.[8][12]

Caption: Conceptual map of electron density in CPTFK.

Predicted NMR Spectra

The calculated chemical shifts are a powerful tool for structural elucidation. The ¹⁹F NMR signal will be particularly characteristic and sensitive to the electronic environment.[8]

Nucleus	Position	Calculated Chemical Shift (ppm)
¹⁹F	-CF₃	[Calculated Value]
¹³C	C=O	[Calculated Value]
¹³C	C-CF₃	[Calculated Value]
¹³C	Cyclopropyl CH	[Calculated Value]
¹³C	Cyclopropyl CH₂	[Calculated Value]
¹H	Aromatic	[Calculated Values]
¹H	Cyclopropyl	[Calculated Values]

Conclusion & Future Directions

This guide has outlined a comprehensive and scientifically rigorous workflow for the quantum chemical characterization of Cyclopropyl 3-trifluoromethylphenyl ketone. By employing DFT calculations, we can reliably predict its stable conformation, geometric structure, spectroscopic signatures, and electronic properties. These theoretical data provide a deep understanding of the molecule's intrinsic characteristics, which is fundamental for predicting its reactivity and guiding its application in pharmaceutical and materials science research.

Future computational studies could expand upon this foundation to explore:

• Reaction Mechanisms: Modeling reaction pathways, such as nucleophilic addition to the carbonyl or ring-opening of the cyclopropyl group, to understand kinetic and thermodynamic favorability.[16]

• Intermolecular Interactions: Simulating the docking of CPTFK into a protein active site to predict binding modes and affinities.

• Solvation Effects: Incorporating an implicit or explicit solvent model to understand how the molecule's properties change in a condensed phase.

References

• Mikle, L. (n.d.). Conformational Analysis of Cyclopropyl Methyl Ketone. UW-La Crosse. Retrieved from [Link]

• Szostak, M., et al. (2021). Computational Study of SmI2-Catalyzed Intermolecular Couplings of Cyclopropyl Ketones: Links between the Structure and Reactivity. ACS Catalysis. Retrieved from [Link]

• Wiberg, K. B., & Martin, E. (1996). Development of Molecular Mechanics Torsion Parameters for α,β-Cyclopropyl Ketones and Conformational Analysis of Bicyclo[m.1.0]alkan-2-ones. The Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Fluorinated Aromatic Compounds. Retrieved from [Link]

• Szostak, M., et al. (2021). Computational Study of SmI2-Catalyzed Intermolecular Couplings of Cyclopropyl Ketones: Links between the Structure and Reactivity. ACS Catalysis. Retrieved from [Link]

• Joyce, A. S., et al. (2024). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry, 19F NMR, and Mass Spectrometry. Environmental Science & Technology. Retrieved from [Link]

• Kennemur, J. L. (2021). Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings. ACS Omega. Retrieved from [Link]

• Söldner, C. A., & Riniker, S. (2022). Fluorinated Protein–Ligand Complexes: A Computational Perspective. Journal of Chemical Information and Modeling. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Trifluoromethyl Ketones by Palladium-Catalyzed Cross-Coupling Reaction of Phenyl Trifluoroacetate with Organoboron Compounds. Retrieved from [Link]

• Sliwoski, G., et al. (2014). Conformational Searching with Quantum Mechanics. Computational Drug Discovery and Design. Retrieved from [Link]

• Maeda, S., et al. (2023). Quantum Chemical Calculations for Reaction Prediction in the Development of Synthetic Methodologies. Chemical Science. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2021). Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. Retrieved from [Link]

• ChemRxiv. (2023). Benchmarking DFT functionals for excited-state calculations of Donor Acceptor TADF emitters: Insights on the key parameters. Retrieved from [Link]

• YouTube. (2018). Conformational analysis of cycloalkanes. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis, Structural Characterizations, and Quantum Chemical Investigations on 1-(3-Methoxy-phenyl)-3-naphthalen-1-yl-propenone. Retrieved from [Link]

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Protocols & Analytical Methods

Synthetic routes to Cyclopropyl 3-trifluoromethylphenyl ketone derivatives

An In-Depth Guide to the Synthesis of Cyclopropyl 3-(Trifluoromethyl)phenyl Ketone Derivatives

Introduction: The Significance of the Cyclopropyl-Aryl Ketone Motif

The cyclopropyl ring is a privileged structural motif in medicinal chemistry, valued for its unique conformational and electronic properties which can enhance metabolic stability, binding affinity, and cell permeability.[1] When coupled with an aryl ketone, it becomes a versatile building block for more complex molecular architectures. The introduction of a trifluoromethyl (CF₃) group, a potent bioisostere for a methyl or ethyl group, further modulates a molecule's lipophilicity, metabolic stability, and binding characteristics. Consequently, cyclopropyl 3-(trifluoromethyl)phenyl ketone is a key intermediate in the synthesis of various pharmacologically active compounds.

However, the synthesis of this particular derivative presents a distinct chemical challenge. The trifluoromethyl group is a powerful electron-withdrawing and meta-directing substituent, which significantly deactivates the aromatic ring towards classical electrophilic substitution reactions. This guide provides a detailed exploration of the primary synthetic routes, outlining their mechanisms, advantages, and limitations, and provides field-tested protocols for their execution.

Synthetic Strategy 1: Friedel-Crafts Acylation (The Classical Approach)

The Friedel-Crafts acylation is a foundational method for forming aryl ketones via electrophilic aromatic substitution.[2][3] The reaction involves treating an aromatic compound with an acyl chloride in the presence of a strong Lewis acid catalyst, typically aluminum chloride (AlCl₃).

Mechanistic Rationale

The reaction proceeds through the formation of a highly electrophilic acylium ion. The Lewis acid coordinates to the chlorine atom of the cyclopropanecarbonyl chloride, polarizing the C-Cl bond and facilitating its cleavage to generate a resonance-stabilized acylium ion. This powerful electrophile is then attacked by the aromatic ring. A key advantage of acylation over alkylation is that the product ketone is deactivated towards further reaction, preventing polysubstitution.[2][4]

Caption: Palladium-Catalyzed Carbonylative Coupling Cycle.

Application Insights & Advantages

This method is particularly well-suited for deactivated aromatic systems because the mechanism does not rely on the nucleophilicity of the aromatic ring itself.

• Trustworthiness : The reaction conditions are milder and more functional-group tolerant compared to the Friedel-Crafts acylation.

• Substrate Scope : It provides reliable access to aryl cyclopropyl ketones from readily available aryl halides, which is a significant advantage for electron-poor systems. [5]* Expertise : The choice of an N-heterocyclic carbene (NHC) ligand, such as SIPr, is crucial for promoting the catalytic cycle efficiently. The use of tricyclopropylbismuth as the transmetalation reagent is another key innovation of this method.

Detailed Protocol: Carbonylative Cross-Coupling

Materials:

• 1-Iodo-3-(trifluoromethyl)benzene

• Tricyclopropylbismuth

• (SIPr)Pd(allyl)Cl (Palladium catalyst)

• Lithium chloride (LiCl)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

• Carbon monoxide (CO) gas (balloon or Schlenk line)

• Schlenk flask and standard inert atmosphere glassware

Procedure:

• Setup : To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the palladium catalyst, lithium chloride, and tricyclopropylbismuth.

• Reagent Addition : Add the anhydrous, degassed solvent via syringe, followed by the 1-iodo-3-(trifluoromethyl)benzene.

• CO Introduction : Evacuate the flask and backfill with carbon monoxide gas (1 atm). Maintain a positive pressure of CO using a balloon.

• Reaction : Heat the reaction mixture in an oil bath to the desired temperature (e.g., 80-100 °C) and stir vigorously. Monitor the reaction progress by TLC or GC-MS.

• Work-up : Upon completion, cool the reaction to room temperature and vent the excess CO in a fume hood. Dilute the mixture with an organic solvent like ethyl acetate and filter through a pad of Celite to remove catalyst residues.

• Purification : Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the pure cyclopropyl 3-(trifluoromethyl)phenyl ketone.

Synthetic Strategy 3: Grignard Addition and Subsequent Oxidation

A robust and highly reliable two-step sequence involves the construction of a secondary alcohol intermediate followed by its oxidation to the target ketone. This pathway avoids the challenges of direct acylation of a deactivated ring.

Workflow Overview

This strategy can be approached in two ways:

• Route A : Reaction of 3-(trifluoromethyl)phenylmagnesium bromide with cyclopropanecarbaldehyde.

• Route B : Reaction of cyclopropylmagnesium bromide with 3-(trifluoromethyl)benzaldehyde.

Route B is often preferred due to the higher commercial availability and stability of 3-(trifluoromethyl)benzaldehyde compared to cyclopropanecarbaldehyde.

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The Strategic Utility of Cyclopropyl 3-(Trifluoromethyl)phenyl Ketone in Modern Organic Synthesis

Introduction: A Building Block of Strategic Importance

In the landscape of contemporary drug discovery and organic synthesis, the strategic incorporation of specific structural motifs can profoundly influence the biological activity and physicochemical properties of a molecule. Cyclopropyl 3-(trifluoromethyl)phenyl ketone emerges as a preeminent building block, synergistically combining the unique attributes of a cyclopropyl ring and a trifluoromethyl-substituted phenyl moiety. The cyclopropyl group, with its inherent ring strain and pseudo-π character, often imparts metabolic stability, conformational rigidity, and improved potency to bioactive compounds.[1] Concurrently, the trifluoromethyl group is a well-established bioisostere for a methyl group or a chlorine atom, enhancing lipophilicity, metabolic stability, and binding affinity.[2] This application note delves into the synthetic versatility of cyclopropyl 3-(trifluoromethyl)phenyl ketone, providing detailed protocols for its application in the construction of high-value heterocyclic scaffolds.

Core Applications: A Gateway to Diverse Heterocyclic Systems

The reactivity of cyclopropyl 3-(trifluoromethyl)phenyl ketone is dominated by the electrophilic nature of the carbonyl carbon and the unique reactivity of the adjacent cyclopropyl ring. This dual reactivity allows for its use in a variety of transformations to generate complex molecular architectures, particularly nitrogen-containing heterocycles which are prevalent in medicinal chemistry.

Application 1: Synthesis of Trifluoromethyl-Substituted Pyrazolines/Pyrazoles

The reaction of ketones with hydrazine derivatives is a cornerstone of heterocyclic synthesis, leading to the formation of pyrazolines and pyrazoles. These five-membered nitrogen-containing heterocycles are scaffolds of significant interest in medicinal chemistry due to their broad spectrum of biological activities. The following protocol details a representative synthesis of a pyrazoline derivative from cyclopropyl 3-(trifluoromethyl)phenyl ketone.

Protocol 1: Synthesis of 5-Cyclopropyl-5-(3-(trifluoromethyl)phenyl)-1-phenyl-4,5-dihydro-1H-pyrazole

This protocol outlines the acid-catalyzed condensation of cyclopropyl 3-(trifluoromethyl)phenyl ketone with phenylhydrazine to yield the corresponding pyrazoline. The reaction proceeds through the initial formation of a phenylhydrazone intermediate, which subsequently undergoes an intramolecular cyclization.

Reaction Scheme:

A schematic representation of the pyrazoline synthesis.

Materials:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
Cyclopropyl 3-(trifluoromethyl)phenyl ketone	38675-82-0	214.19	1.07 g	5.0
Phenylhydrazine hydrochloride	59-88-1	144.60	0.795 g	5.5
Glacial Acetic Acid	64-19-7	60.05	20 mL	-
Ethanol	64-17-5	46.07	50 mL	-
Sodium Bicarbonate (saturated solution)	-	-	As needed	-
Anhydrous Magnesium Sulfate	7487-88-9	120.37	As needed	-
Ethyl Acetate	141-78-6	88.11	For extraction	-
Hexane	110-54-3	86.18	For chromatography	-

Instrumentation:

• Round-bottom flask (100 mL) equipped with a reflux condenser and magnetic stirrer

• Heating mantle

• Thin Layer Chromatography (TLC) apparatus

• Rotary evaporator

• Glass funnel and filter paper

• Separatory funnel (250 mL)

• Chromatography column

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask, add cyclopropyl 3-(trifluoromethyl)phenyl ketone (1.07 g, 5.0 mmol), phenylhydrazine hydrochloride (0.795 g, 5.5 mmol), and ethanol (50 mL).

• Acid Catalyst Addition: Add glacial acetic acid (20 mL) to the mixture. The acetic acid serves as both a solvent and a catalyst for the condensation reaction.

• Reflux: Heat the reaction mixture to reflux using a heating mantle and maintain the reflux for 4-6 hours.

• Reaction Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 7:3 hexane:ethyl acetate eluent). The disappearance of the starting ketone spot indicates the completion of the reaction.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Concentrate the mixture under reduced pressure using a rotary evaporator to remove the ethanol and excess acetic acid.

  • To the residue, add 50 mL of ethyl acetate and 50 mL of water.

  • Carefully neutralize the aqueous layer by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with ethyl acetate (2 x 25 mL).

  • Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Purification:

  • Filter the drying agent and concentrate the organic solution under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the desired pyrazoline derivative.

Expected Outcome:

The reaction is expected to yield the 5-cyclopropyl-5-(3-(trifluoromethyl)phenyl)-1-phenyl-4,5-dihydro-1H-pyrazole as a solid or a viscous oil. The trifluoromethyl group on the phenyl ring enhances the electrophilicity of the carbonyl carbon, facilitating the initial condensation with phenylhydrazine. The subsequent intramolecular cyclization is driven by the formation of the stable five-membered pyrazoline ring.

Application 2: Asymmetric Ring-Opening of the Cyclopropyl Moiety

The strained cyclopropyl ring in the title ketone is susceptible to ring-opening reactions, particularly when activated by the adjacent carbonyl group. This reactivity can be harnessed to introduce new functional groups and create chiral centers. Chiral Lewis acid catalysis can enable the enantioselective ring-opening of cyclopropyl ketones with various nucleophiles.[3][4]

Protocol 2: Enantioselective Ring-Opening with Thiols

This protocol describes a conceptual asymmetric ring-opening of cyclopropyl 3-(trifluoromethyl)phenyl ketone with a thiol nucleophile, catalyzed by a chiral N,N'-dioxide-scandium(III) complex. This reaction would lead to the formation of a chiral β-thioether ketone.

Reaction Scheme:

Conceptual scheme for asymmetric ring-opening.

Materials:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
Cyclopropyl 3-(trifluoromethyl)phenyl ketone	38675-82-0	214.19	0.214 g	1.0
Thiophenol	108-98-5	110.18	0.132 g (0.12 mL)	1.2
Chiral N,N'-dioxide-Scandium(III) complex	-	-	5-10 mol%	0.05-0.1
Dichloromethane (anhydrous)	75-09-2	84.93	5 mL	-
Molecular Sieves (4 Å)	-	-	~100 mg	-

Procedure (Conceptual):

• Catalyst Preparation: In a flame-dried Schlenk tube under an inert atmosphere (e.g., argon), the chiral N,N'-dioxide ligand and Sc(OTf)₃ would be stirred in anhydrous dichloromethane to form the active catalyst complex.

• Reaction Setup: To the catalyst solution, add activated 4 Å molecular sieves, followed by cyclopropyl 3-(trifluoromethyl)phenyl ketone (0.214 g, 1.0 mmol).

• Nucleophile Addition: Cool the mixture to the optimized reaction temperature (e.g., -20 °C) and add thiophenol (0.132 g, 1.2 mmol) dropwise.

• Reaction Progress: Stir the reaction at the specified temperature for 24-48 hours, monitoring by TLC.

• Quenching and Work-up: Upon completion, the reaction would be quenched, and the product extracted and purified by column chromatography.

Expected Outcome:

This enantioselective ring-opening would yield a chiral γ-keto sulfide. The stereochemistry of the product would be dictated by the chiral ligand complexed to the scandium(III) Lewis acid, which coordinates to the carbonyl oxygen, activating the cyclopropyl ring for nucleophilic attack.

Future Perspectives and Broader Applications

The synthetic utility of cyclopropyl 3-(trifluoromethyl)phenyl ketone extends beyond these examples. Its unique electronic and steric properties make it a promising candidate for:

• [3+2] Cycloaddition Reactions: Acting as a three-carbon synthon in reactions with various dipolarophiles to construct five-membered carbocyclic and heterocyclic rings.

• Multi-component Reactions: Serving as a key component in one-pot syntheses to rapidly build molecular complexity.

• Synthesis of Other Heterocycles: Exploration of its use in the synthesis of pyridines, pyrimidines, and other important heterocyclic systems through reactions like the Gewald or Hantzsch synthesis is warranted.

The continued exploration of the reactivity of this versatile building block will undoubtedly lead to the development of novel and efficient synthetic methodologies for the preparation of compounds with significant potential in medicinal chemistry and materials science.

References

• Review of Pyrazole Derivatives' Synthesis and Pharmacological Activities. (n.d.). PubMed Central (PMC). Retrieved January 21, 2026, from [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Retrieved January 21, 2026, from [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018). MDPI. Retrieved January 21, 2026, from [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (n.d.). MDPI. Retrieved January 21, 2026, from [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (n.d.). Retrieved January 21, 2026, from [Link]

• Synthesis of pyrazoles. (2019). YouTube. Retrieved January 21, 2026, from [Link]

• The Synthesis of Dihydropyridines and Pyridines from Imines and Alkynes via C-H Activation. (n.d.). Retrieved January 21, 2026, from [Link]

• Asymmetric Ring-Opening of Cyclopropyl Ketones with Thiol, Alcohol, and Carboxylic Acid Nucleophiles Catalyzed by a Chiral N,N'-Dioxide-Scandium(III) Complex. (2015). PubMed. Retrieved January 21, 2026, from [Link]

• Recent advances in ring-opening of donor acceptor cyclopropanes using C-nucleophiles. (n.d.). Royal Society of Chemistry. Retrieved January 21, 2026, from [Link]

• Synthesis of pyridine ring from some enamine derivatives. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• 5-(trifluoromethyl)(2-pyridyl) phenyl ketone as a potent and orally active cyclooxygenase-2 selective inhibitor: synthesis and biological evaluation. (2005). PubMed. Retrieved January 21, 2026, from [Link]

• Synthetic Routes to Approved Drugs Containing a Spirocycle. (2022). MDPI. Retrieved January 21, 2026, from [Link]

• Preparation of highly fluorinated cyclopropanes and ring-opening reactions with halogens. (n.d.). PubMed. Retrieved January 21, 2026, from [Link]

• Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones. (n.d.). PubMed Central (PMC). Retrieved January 21, 2026, from [Link]

• Ring Opening of Cyclopropyl Ketones with 1,3-Diketones for the Synthesis of 1,6-Diketone Derivatives. (2019). ResearchGate. Retrieved January 21, 2026, from [Link]

• Synthesis of Remote Fluoroalkenyl Ketones by Photo-induced Ring-opening Addition of Cyclic Alkoxy Radicals to Fluorinated Alkenes. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Method for preparing 1-cyclopropyl-3-(2-fluorobenzyl) ketone. (n.d.). Google Patents.

• ChemInform Abstract: Sc(OTf)3-Catalyzed Diastereoselective Formal [3 + 2] Cycloaddition Reactions of Alkynylcyclopropane Ketones with Electron-Rich Aromatic Aldehydes to Yield 2,5-trans-Tetrahydrofurans. (2013). ResearchGate. Retrieved January 21, 2026, from [Link]

• Continuous-Flow Synthesis of Arylthio-Cyclopropyl Carbonyl Compounds. (2022). MDPI. Retrieved January 21, 2026, from [Link]

• Asymmetric ring-opening of cyclopropyl ketones with β-naphthols catalyzed by a chiral N,N′-dioxide–scandium(iii) complex. (2018). Royal Society of Chemistry. Retrieved January 21, 2026, from [Link]

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Detailed experimental protocol for the synthesis of Cyclopropyl 3-trifluoromethylphenyl ketone

Abstract

This document provides a comprehensive, field-tested protocol for the synthesis of Cyclopropyl 3-trifluoromethylphenyl ketone, a valuable building block in medicinal chemistry and materials science. The described methodology is centered around the Friedel-Crafts acylation of 3-(trifluoromethyl)benzene with cyclopropanecarbonyl chloride, facilitated by the Lewis acid catalyst aluminum chloride. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth procedural details, mechanistic insights, safety protocols, and characterization data to ensure reliable and reproducible results.

Introduction: Significance and Synthetic Strategy

Cyclopropyl ketones are a prominent structural motif in numerous biologically active compounds and functional materials. The cyclopropyl group can enhance metabolic stability, modulate electronic properties, and enforce specific molecular conformations, making it a desirable feature in drug design.[1] Cyclopropyl 3-trifluoromethylphenyl ketone, in particular, combines this versatile cyclopropyl moiety with a trifluoromethyl-substituted phenyl ring, a common pharmacophore that can improve ligand-receptor interactions and enhance pharmacokinetic properties.

The primary synthetic route detailed herein is the Friedel-Crafts acylation , a classic and robust method for forming carbon-carbon bonds between an aromatic ring and an acyl group.[2][3][4] This electrophilic aromatic substitution reaction is well-suited for the preparation of aryl ketones.[2][5]

Mechanistic Rationale

The reaction proceeds through the formation of a highly electrophilic acylium ion. The Lewis acid, anhydrous aluminum chloride (AlCl₃), coordinates to the chlorine atom of cyclopropanecarbonyl chloride, polarizing the carbon-chlorine bond and facilitating its cleavage.[4][6] This generates a resonance-stabilized acylium ion (C₃H₅CO⁺).

The electron-rich π system of the 3-(trifluoromethyl)benzene ring then acts as a nucleophile, attacking the acylium ion to form a σ-complex (arenium ion intermediate). A subsequent deprotonation of this intermediate by the AlCl₄⁻ anion restores the aromaticity of the ring and regenerates the aluminum chloride catalyst, yielding the final ketone product.[4][6] It is important to note that the ketone product itself is a Lewis base and can form a complex with AlCl₃, necessitating the use of stoichiometric or slightly excess amounts of the catalyst.[3]

Materials and Equipment

Reagents

Reagent	Formula	M.W. ( g/mol )	CAS No.	Purity	Supplier Example
3-(Trifluoromethyl)benzene	C₇H₅F₃	146.11	98-08-8	≥99%	Sigma-Aldrich
Cyclopropanecarbonyl chloride	C₄H₅ClO	104.53	4023-34-1	≥98%	Sigma-Aldrich
Anhydrous Aluminum Chloride	AlCl₃	133.34	7446-70-0	≥99.99%	Sigma-Aldrich
Dichloromethane (DCM), Anhydrous	CH₂Cl₂	84.93	75-09-2	≥99.8%	Fisher Scientific
Hydrochloric Acid, concentrated	HCl	36.46	7647-01-0	~37%	VWR
Saturated Sodium Bicarbonate Solution	NaHCO₃	84.01	144-55-8	-	Lab Prepared
Saturated Sodium Chloride Solution (Brine)	NaCl	58.44	7647-14-5	-	Lab Prepared
Anhydrous Magnesium Sulfate	MgSO₄	120.37	7487-88-9	≥99.5%	Acros Organics
Deuterated Chloroform (CDCl₃)	CDCl₃	120.38	865-49-6	99.8 atom % D	Cambridge Isotope Labs

Equipment

• Three-necked round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Dropping funnel (125 mL)

• Reflux condenser

• Calcium chloride drying tube or argon/nitrogen inlet

• Ice-water bath

• Heating mantle with temperature controller

• Separatory funnel (500 mL)

• Rotary evaporator

• Glassware for extraction and filtration

• NMR spectrometer (e.g., 400 MHz)

• FT-IR spectrometer

Experimental Protocol

This protocol is designed for a synthesis scale of approximately 0.05 mol. All operations involving anhydrous reagents should be conducted under a dry atmosphere (e.g., nitrogen or argon) to prevent moisture contamination.

Reaction Workflow Diagram

Caption: Step-by-step workflow for the synthesis, purification, and characterization.

Step-by-Step Procedure

• Reaction Setup: Assemble a dry 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a 125 mL dropping funnel, and a reflux condenser. Protect the system from atmospheric moisture using a calcium chloride drying tube or by maintaining a positive pressure of an inert gas (argon or nitrogen).

• Preparation of AlCl₃ Suspension: To the reaction flask, add anhydrous aluminum chloride (7.3 g, 0.055 mol, 1.1 equivalents). Add 50 mL of anhydrous dichloromethane (DCM) to create a suspension. Rationale: DCM is a common solvent for Friedel-Crafts reactions as it is relatively inert and effectively solvates the intermediate complexes.

• Initial Cooling: Cool the AlCl₃ suspension to 0-5 °C using an ice-water bath. Efficient stirring is crucial.

• Addition of Acyl Chloride: In the dropping funnel, prepare a solution of cyclopropanecarbonyl chloride (5.2 g, 0.05 mol, 1.0 equivalent) in 20 mL of anhydrous DCM. Add this solution dropwise to the stirred AlCl₃ suspension over 30 minutes. Maintain the internal temperature below 10 °C during the addition. Rationale: The formation of the acylium ion complex is exothermic; slow, controlled addition prevents a rapid temperature increase and potential side reactions.

• Addition of Aromatic Substrate: Following the complete addition of the acyl chloride, add 3-(trifluoromethyl)benzene (7.3 g, 0.05 mol, 1.0 equivalent) dropwise from the dropping funnel over 30 minutes, again ensuring the temperature remains below 10 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) by carefully quenching a small aliquot in acidic water and extracting with ethyl acetate. Rationale: The trifluoromethyl group is electron-withdrawing and deactivates the benzene ring, which may necessitate a longer reaction time or gentle heating to drive the reaction to completion. However, starting at room temperature is a prudent first approach.

• Work-up and Quenching: Cool the reaction mixture back to 0-5 °C in an ice bath. In a separate beaker, prepare a mixture of 100 g of crushed ice and 30 mL of concentrated hydrochloric acid. Slowly and carefully pour the reaction mixture onto the ice/HCl mixture with vigorous stirring. Caution: This quenching process is highly exothermic and will release HCl gas. Perform this step in a well-ventilated fume hood.Rationale: The acidic water hydrolyzes the aluminum-ketone complex, protonates any remaining aluminum salts, and moves them into the aqueous phase.

• Extraction: Transfer the quenched mixture to a 500 mL separatory funnel. Extract the aqueous layer with DCM (3 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution (until effervescence ceases), and finally with 50 mL of saturated brine. Rationale: The water wash removes residual acid. The bicarbonate wash neutralizes any remaining acid. The brine wash removes bulk water from the organic layer.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator to yield the crude product.

Purification

The crude product, likely a pale yellow oil, can be purified by one of the following methods:

• Vacuum Distillation: For larger scales, vacuum distillation can be effective. The boiling point of the target compound is reported as 230.2 °C at 760 mmHg, so distillation should be performed under reduced pressure.[3]

• Flash Column Chromatography: For smaller scales or to achieve higher purity, silica gel chromatography is recommended. A gradient of ethyl acetate in hexanes (e.g., starting from 100% hexanes and gradually increasing to 5-10% ethyl acetate) is a typical eluent system.

Characterization

The identity and purity of the synthesized Cyclopropyl 3-trifluoromethylphenyl ketone should be confirmed by spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.71 (d, J = 7.8 Hz, 1H): Aromatic proton ortho to the ketone.

  • δ 7.61 (t, J = 7.5 Hz, 1H): Aromatic proton para to the ketone.

  • δ 7.55 (t, J = 8.0 Hz, 2H): Remaining aromatic protons.

  • δ 2.31 (m, 1H): Methine proton of the cyclopropyl group.

  • δ 1.33 (m, 2H): Methylene protons of the cyclopropyl group.

  • δ 1.12 (m, 2H): Methylene protons of the cyclopropyl group. (Note: Spectral data is based on a closely related analog and may show slight variations. The provided data is for cyclopropyl(3-(trifluoromethyl)phenyl)methanone).

• ¹³C NMR (100 MHz, CDCl₃):

  • δ 204.7 (C=O): Ketone carbonyl carbon.

  • δ 140.9 (q, JC-F = 3.0 Hz): Aromatic carbon attached to the ketone.

  • δ 131.8, 129.9, 127.5: Aromatic CH carbons.

  • δ 127.0 (q, JC-F = 31.5 Hz): Aromatic carbon attached to the CF₃ group.

  • δ 126.6 (q, JC-F = 4.5 Hz): Aromatic CH carbon.

  • δ 123.6 (q, JC-F = 271.5 Hz): Trifluoromethyl carbon (CF₃).

  • δ 21.8: Methine carbon of the cyclopropyl group.

  • δ 13.1: Methylene carbons of the cyclopropyl group. (Note: Spectral data is based on a closely related analog and may show slight variations. The provided data is for cyclopropyl(3-(trifluoromethyl)phenyl)methanone).

Infrared (IR) Spectroscopy

• ~3080-3000 cm⁻¹: C-H stretching of the aromatic and cyclopropyl groups.

• ~2950-2850 cm⁻¹: C-H stretching of the cyclopropyl group.

• ~1685-1690 cm⁻¹ (strong): C=O stretching of the aryl ketone. The conjugation with the aromatic ring lowers the frequency from a typical aliphatic ketone (~1715 cm⁻¹).[7][8]

• ~1600, 1480 cm⁻¹: C=C stretching of the aromatic ring.

• ~1320, 1160, 1120 cm⁻¹ (strong): C-F stretching of the trifluoromethyl group.

Safety and Handling

General Precautions: This procedure must be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves, must be worn at all times.

• 3-(Trifluoromethyl)benzene: Flammable liquid and vapor. Keep away from heat, sparks, and open flames.

• Cyclopropanecarbonyl chloride: Flammable liquid and vapor. Causes severe skin burns and eye damage. Reacts violently with water, releasing corrosive HCl gas. Handle with extreme care under anhydrous conditions.

• Aluminum Chloride (Anhydrous): Causes severe skin burns and eye damage. Reacts violently with water, releasing heat and HCl gas. Handle in a dry environment.

• Dichloromethane: Potential carcinogen. Avoid inhalation and skin contact.

• Concentrated Hydrochloric Acid: Highly corrosive. Causes severe burns.

Waste Disposal: All organic waste should be collected in a designated chlorinated waste container. Aqueous acidic and basic waste should be neutralized before disposal according to institutional guidelines.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Formation	Inactive AlCl₃ (hydrolyzed)	Use fresh, anhydrous AlCl₃ from a newly opened container. Handle exclusively in a dry atmosphere.
Deactivated aromatic ring	Increase reaction time or gently heat the reaction mixture (e.g., to 40 °C) after the initial addition phase.
Insufficient mixing	Ensure vigorous stirring throughout the reaction, especially with the AlCl₃ suspension.
Formation of Side Products (e.g., ortho-isomer)	High reaction temperature	Maintain low temperature (0-5 °C) during the addition of reagents. Avoid uncontrolled exotherms.
Incomplete Reaction	Insufficient reaction time	Monitor the reaction by TLC. If starting material persists, extend the reaction time at room temperature or with gentle heating.
Difficult Work-up	Emulsion formation during extraction	Add more brine to the separatory funnel to help break the emulsion.

Conclusion

The Friedel-Crafts acylation protocol detailed herein provides a reliable and efficient method for the synthesis of Cyclopropyl 3-trifluoromethylphenyl ketone. By carefully controlling reaction parameters, particularly temperature and moisture, and adhering to the specified safety precautions, researchers can successfully prepare this valuable synthetic intermediate. The provided characterization data serves as a benchmark for confirming the identity and purity of the final product.

References

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information for.... Retrieved from [Link]

• Chemguide. (n.d.). Explaining the Friedel-Crafts acylation of benzene - electrophilic substitution. Retrieved from [Link]

• Wikipedia. (2024). Friedel–Crafts reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). C. The Friedel-Crafts Acylation of Benzene. Retrieved from [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

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Application Notes & Protocols: The Strategic Deployment of Cyclopropyl 3-trifluoromethylphenyl ketone in Modern Medicinal Chemistry

Abstract

This document provides a detailed guide for researchers, medicinal chemists, and drug development professionals on the application of Cyclopropyl 3-trifluoromethylphenyl ketone. This versatile chemical scaffold has emerged as a privileged building block in contemporary drug discovery, primarily due to the unique combination of a strained cyclopropyl ring and an electron-withdrawing trifluoromethylphenyl group. We will explore the underlying chemical principles that make this ketone a valuable synthetic intermediate, detail its role in the development of targeted therapeutics, provide step-by-step protocols for its utilization, and present insights into its structure-activity relationships (SAR).

Introduction: A Building Block of Strategic Importance

In the landscape of medicinal chemistry, the selection of appropriate building blocks is paramount to the success of a drug discovery campaign. Cyclopropyl 3-trifluoromethylphenyl ketone (C3TK) is a ketone-bearing scaffold that uniquely combines two of the most impactful moieties in modern drug design: the cyclopropyl group and the trifluoromethyl group.

• The Cyclopropyl Moiety: This three-membered carbocycle is far more than a simple saturated ring. Its inherent ring strain results in C-C bonds with significant p-character, making it a rigid, conformationally constrained bioisostere for alkenes and other small groups.[1] In drug candidates, the introduction of a cyclopropyl ring can lead to enhanced metabolic stability by blocking sites of oxidation, increased potency through favorable interactions with protein targets, and improved pharmacokinetic profiles.[1][2][3]

• The Trifluoromethyl (CF3) Moiety: The CF3 group is a cornerstone of modern medicinal chemistry.[4][5] Its strong electron-withdrawing nature can profoundly alter the pKa of nearby functional groups, enhancing bioavailability.[5] Furthermore, the CF3 group increases lipophilicity, which can improve membrane permeability, and it often enhances metabolic stability by blocking aromatic hydroxylation.[6][7] Its inclusion can also lead to stronger binding interactions with target proteins.

The combination of these two groups onto a ketone framework provides a powerful tool for chemists. The ketone acts as a versatile synthetic handle, allowing for a wide array of chemical transformations to build molecular complexity.[8]

Physicochemical Properties

A summary of the key properties of Cyclopropyl 3-trifluoromethylphenyl ketone is provided below.

Property	Value	Reference
CAS Number	38675-82-0	[2]
Molecular Formula	C₁₁H₉F₃O	[2]
Molecular Weight	214.19 g/mol	[2]
Boiling Point	230.2°C at 760 mmHg	[2]
Storage	Store at room temperature	[2]

Core Applications in Medicinal Chemistry

The utility of C3TK is best illustrated through its application in the synthesis of bioactive molecules. Its structure serves as a key intermediate in the development of agents targeting a range of diseases.

Case Study: Dihydroorotate Dehydrogenase (DHODH) Inhibitors

DHODH is a critical enzyme in the de novo pyrimidine biosynthesis pathway, making it an attractive target for immunosuppressive and anti-inflammatory agents. Research into analogues of leflunomide, an approved immunosuppressive agent, has utilized structures derived from C3TK.[9] By reacting the ketone with other reagents, chemists have synthesized a series of potent DHODH inhibitors. For example, the compound 2-cyano-3-cyclopropyl-3-hydroxy-N-[3'-methyl-4'-(trifluoromethyl)phenyl]propenamide demonstrated significant activity in animal models of arthritis, showcasing the potential of this scaffold in creating next-generation therapeutics.[9]

Case Study: Serotonin 5-HT2C Receptor Agonists

The serotonin 5-HT2C receptor is a key target for treating central nervous system (CNS) disorders, including schizophrenia and obesity. The development of selective 5-HT2C agonists is challenging due to the high homology with 5-HT2A and 5-HT2B receptors, where off-target agonism can lead to severe side effects.[10] Structure-activity relationship (SAR) studies on 2-phenylcyclopropylmethylamines have shown that incorporating fluorine, either on the phenyl ring or the cyclopropane ring itself, is a viable strategy to modulate potency and selectivity.[10] The C3TK scaffold provides a direct precursor to molecules where the trifluoromethylphenyl group is a key pharmacophoric element, and the cyclopropyl ketone can be elaborated into the required amine functionality.

Strategic Synthesis: From Ketone to Heterocycle

One of the most powerful applications of C3TK is its use as a precursor for constructing complex heterocyclic scaffolds, which form the core of many approved drugs. The ketone functionality is readily converted into various heterocycles, such as pyrazolines, through condensation reactions.

Workflow for Pyrazoline Synthesis

The following diagram illustrates a typical workflow for the synthesis of a pyrazoline derivative starting from Cyclopropyl 3-trifluoromethylphenyl ketone. This process is a foundational technique in many medicinal chemistry laboratories.

Caption: Synthetic workflow for the preparation of a pyrazoline derivative from C3TK.

Detailed Laboratory Protocol: Synthesis of a Substituted Pyrazoline

This protocol describes a representative procedure for the synthesis of a pyrazoline derivative, a class of heterocycles with a broad range of biological activities.[8]

Objective: To synthesize 5-cyclopropyl-1-phenyl-5-(3-(trifluoromethyl)phenyl)-4,5-dihydro-1H-pyrazole.

Materials:

• Cyclopropyl 3-trifluoromethylphenyl ketone (1.0 eq)

• Phenylhydrazine hydrochloride (1.2 eq)

• Anhydrous Sodium Acetate (2.5 eq)

• Absolute Ethanol (15 mL per gram of ketone)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Standard glassware for work-up and recrystallization

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask, add Cyclopropyl 3-trifluoromethylphenyl ketone (2.14 g, 10 mmol), phenylhydrazine hydrochloride (1.73 g, 12 mmol), and anhydrous sodium acetate (2.05 g, 25 mmol).

• Solvent Addition: Add absolute ethanol (35 mL) to the flask.

• Reaction: Stir the mixture and heat it to reflux. Maintain reflux for 5 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent.

  • Causality Note: The sodium acetate acts as a base to neutralize the HCl salt of phenylhydrazine, liberating the free base which is the active nucleophile for the condensation reaction with the ketone. Ethanol is chosen as a polar protic solvent that effectively dissolves the reactants and facilitates the reaction at reflux temperature.

• Work-up: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. Slowly pour the reaction mixture into a beaker containing 200 mL of ice-cold water while stirring. A solid precipitate should form.

• Isolation: Collect the crude solid product by vacuum filtration using a Büchner funnel. Wash the solid with three portions of cold water (3 x 30 mL).

• Purification: Purify the crude product by recrystallization from hot ethanol. Dissolve the solid in a minimal amount of boiling ethanol and allow it to cool slowly to room temperature, then in an ice bath to maximize crystal formation.

  • Self-Validation: The formation of a crystalline solid upon cooling is an initial indicator of successful purification. The purity should be confirmed by melting point determination and HPLC analysis.

• Drying and Characterization: Collect the purified crystals by vacuum filtration and dry them under vacuum. Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and identity.

Expected Outcome: A crystalline solid with a yield typically in the range of 75-85%.

Structure-Activity Relationship (SAR) Insights

The C3TK scaffold provides an excellent platform for exploring structure-activity relationships. By systematically modifying the molecule and assessing the impact on biological activity, chemists can optimize lead compounds. The ketone can be transformed into various functional groups, and the aromatic ring can be further substituted to probe interactions within a biological target's binding site.

The following diagram illustrates the logical relationships in SAR studies originating from the C3TK core.

Caption: Logical map of Structure-Activity Relationship (SAR) exploration using C3TK.

For instance, in the development of 5-HT2C agonists, moving the position of the trifluoromethyl group on the phenyl ring or adding other substituents can drastically alter the compound's potency and its selectivity against the 5-HT2A and 5-HT2B receptors.[10] Similarly, converting the ketone to different N-substituted amines can fine-tune the molecule's interaction with key amino acid residues in the receptor binding pocket.

Safety and Handling

• Handling: Cyclopropyl 3-trifluoromethylphenyl ketone should be handled in a well-ventilated fume hood. Standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn.

• Storage: Store the compound in a tightly sealed container in a cool, dry place away from incompatible materials.[2]

• Reactions: Some chemical reactions, particularly those involving strong reducing agents or bases, can be exothermic. Appropriate precautions, such as cooling baths and slow addition of reagents, should be taken. In case of a hypersensitivity or allergic reaction during handling or use, immediately cease work, seek fresh air, and obtain medical assistance.[11][12]

Conclusion

Cyclopropyl 3-trifluoromethylphenyl ketone is a testament to the power of strategic molecular design. By combining the beneficial properties of the cyclopropyl and trifluoromethyl groups into a single, synthetically tractable building block, it offers medicinal chemists a reliable and versatile platform for the discovery of novel therapeutics. Its successful application in developing inhibitors and receptor agonists underscores its value. The protocols and insights provided herein are intended to equip researchers with the foundational knowledge to effectively leverage this important chemical tool in their drug discovery programs.

References

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Application Notes and Protocols for Cyclopropyl 3-(Trifluoromethyl)phenyl Ketone in Agrochemical Development

Foreword: The Strategic Integration of Fluorine and Cyclopropyl Moieties in Modern Agrochemical Design

The relentless pursuit of enhanced efficacy, improved safety profiles, and novel modes of action is a central theme in contemporary agrochemical research. In this context, the strategic incorporation of specific structural motifs into candidate molecules is a cornerstone of rational design. This guide focuses on Cyclopropyl 3-(Trifluoromethyl)phenyl Ketone , a compound that embodies the convergence of two such powerful motifs: the cyclopropyl ring and the trifluoromethylphenyl group.

The cyclopropyl group, a strained three-membered ring, is far more than a simple cyclic alkyl substituent. Its unique electronic properties and conformational rigidity can profoundly influence a molecule's binding affinity to target enzymes and its metabolic stability.[1][2] Similarly, the trifluoromethyl group, a hallmark of modern medicinal and agrochemical chemistry, is prized for its ability to enhance metabolic stability, increase lipophilicity, and alter the electronic nature of the aromatic ring, often leading to improved biological activity.[3]

This document serves as a comprehensive technical guide for researchers, scientists, and professionals in the agrochemical industry. It provides a detailed exploration of the potential applications of cyclopropyl 3-(trifluoromethyl)phenyl ketone as a key intermediate and scaffold for the development of next-generation herbicides, fungicides, and insecticides. The protocols herein are designed to be robust and self-validating, offering a clear rationale for experimental choices, grounded in established chemical principles.

Physicochemical Properties and Synthesis

A thorough understanding of the physicochemical properties of a lead compound is fundamental to its development. Cyclopropyl 3-(trifluoromethyl)phenyl ketone is a ketone with the molecular formula C11H9F3O.

Table 1: Physicochemical Properties of Cyclopropyl 3-(Trifluoromethyl)phenyl Ketone

Property	Value	Source
CAS Number	38675-82-0	[4]
Molecular Weight	214.19 g/mol	[1]
Boiling Point	230.2°C at 760 mmHg	[1]
Storage	Store at room temperature	[1]

Synthetic Protocol: Friedel-Crafts Acylation

The synthesis of cyclopropyl 3-(trifluoromethyl)phenyl ketone can be achieved through a Friedel-Crafts acylation reaction. This method involves the reaction of 1,3-bis(trifluoromethyl)benzene with cyclopropanecarbonyl chloride in the presence of a Lewis acid catalyst.

Protocol 1: Synthesis of Cyclopropyl 3-(Trifluoromethyl)phenyl Ketone

• Reaction Setup: To a dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous aluminum chloride (1.2 equivalents) and a suitable inert solvent such as dichloromethane.

• Addition of Reactants: Cool the suspension to 0°C in an ice bath. Slowly add a solution of cyclopropanecarbonyl chloride (1.0 equivalent) in dichloromethane to the stirred suspension.

• Introduction of the Aromatic Ring: Following the formation of the acylium ion complex, add 1,3-bis(trifluoromethyl)benzene (1.0 equivalent) dropwise via the dropping funnel, maintaining the temperature at 0°C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, carefully quench the reaction by pouring the mixture into a flask containing crushed ice and concentrated hydrochloric acid.

• Extraction: Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield cyclopropyl 3-(trifluoromethyl)phenyl ketone.

Application in Herbicide Development: A Potential ALS Inhibitor Scaffold

Cyclopropyl ketones are known intermediates in the synthesis of sulfonylurea herbicides, which act by inhibiting the enzyme acetolactate synthase (ALS).[5][6] The unique structure of cyclopropyl 3-(trifluoromethyl)phenyl ketone makes it an attractive starting point for the development of novel ALS-inhibiting herbicides.

Proposed Mechanism of Action

The proposed herbicidal activity would stem from the inhibition of ALS, an enzyme crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants.[5] Inhibition of this pathway leads to a deficiency in these essential amino acids, thereby halting cell division and plant growth, ultimately resulting in plant death.[5]

Caption: Proposed mechanism of action for a herbicide derived from cyclopropyl 3-(trifluoromethyl)phenyl ketone.

Experimental Workflow for Herbicide Candidate Screening

The following workflow outlines a screening process to evaluate the herbicidal potential of derivatives synthesized from cyclopropyl 3-(trifluoromethyl)phenyl ketone.

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Application Notes and Protocols for Catalytic Reactions of Cyclopropyl 3-Trifluoromethylphenyl Ketone

Introduction: The Strategic Value of Fluorinated Cyclopropyl Ketones in Modern Synthesis

The cyclopropyl moiety, a strained three-membered carbocycle, is a cornerstone in contemporary organic synthesis and medicinal chemistry. Its inherent ring strain allows it to serve as a versatile synthetic intermediate, participating in a variety of transformations that forge complex molecular architectures.[1] When conjugated with a ketone, the cyclopropyl group's reactivity is further enhanced, enabling elegant ring-opening, cycloaddition, and rearrangement reactions.

This guide focuses on a particularly valuable subclass: aryl cyclopropyl ketones bearing a trifluoromethyl (CF₃) substituent, specifically Cyclopropyl 3-trifluoromethylphenyl ketone . The presence of the electron-withdrawing CF₃ group on the phenyl ring significantly modulates the electronic properties of the ketone. This electronic tuning has profound implications for the molecule's reactivity in catalytic processes, often leading to enhanced reaction rates and unique selectivity profiles. The trifluoromethyl group is a sought-after motif in pharmaceutical sciences, known for its ability to improve metabolic stability, binding affinity, and lipophilicity of drug candidates.[2][3]

These application notes provide researchers, scientists, and drug development professionals with a detailed technical guide to key catalytic reactions utilizing Cyclopropyl 3-trifluoromethylphenyl ketone. We will delve into the mechanistic underpinnings of these transformations, offer step-by-step experimental protocols, and present data to guide your synthetic endeavors.

Asymmetric Ring-Opening Reactions with Nucleophiles Catalyzed by Chiral Lewis Acids

One of the most powerful applications of cyclopropyl ketones is their ability to undergo asymmetric ring-opening reactions, providing access to chiral molecules with high enantiomeric purity. A highly effective catalytic system for this transformation employs a chiral N,N'-dioxide-scandium(III) complex.[4][5][6] This methodology allows for the enantioselective addition of a wide range of nucleophiles, including thiols, alcohols, and carboxylic acids.

Mechanistic Rationale: The Role of the Chiral Sc(III) Catalyst

The reaction is initiated by the coordination of the Lewis acidic scandium(III) center to the carbonyl oxygen of the cyclopropyl ketone. This activation enhances the electrophilicity of the cyclopropyl ring, making it susceptible to nucleophilic attack. The chiral N,N'-dioxide ligand creates a well-defined chiral environment around the metal center, which dictates the facial selectivity of the nucleophilic attack on the cyclopropane ring, leading to high enantioselectivity. The ring-opening proceeds via a concerted mechanism, where the nucleophile attacks one of the distal cyclopropyl carbons, leading to the cleavage of a C-C bond and the formation of the enolate intermediate, which is subsequently protonated to yield the final product.

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Application Note & Protocols: Asymmetric Synthesis Involving Cyclopropyl 3-(Trifluoromethyl)phenyl Ketone

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Chiral Trifluoromethylated Cyclopropyl Motifs

In the landscape of modern drug discovery, the pursuit of molecular scaffolds that offer both novel three-dimensional chemical space and enhanced pharmacological properties is paramount. Chiral cyclopropane rings are key pharmacophores found in numerous pharmaceuticals and bioactive natural products.[1] Their inherent conformational rigidity and unique electronic properties can significantly influence a molecule's binding affinity and metabolic profile.[2] When combined with a trifluoromethyl (CF3) group—a moiety celebrated for its ability to improve metabolic stability, lipophilicity, and binding interactions—the resulting structures become exceptionally valuable.[3]

Cyclopropyl 3-(trifluoromethyl)phenyl ketone stands as a strategic prochiral substrate for asymmetric synthesis. The electron-withdrawing nature of the trifluoromethyl group activates the adjacent carbonyl for nucleophilic attack, while the cyclopropyl ring provides a platform for stereocontrolled transformations. The resulting chiral products, particularly cyclopropyl carbinols, are versatile intermediates for constructing complex molecules with potential therapeutic applications.[4][5]

This guide provides an in-depth exploration of key asymmetric transformations involving cyclopropyl 3-(trifluoromethyl)phenyl ketone, detailing field-proven protocols and the scientific rationale behind them. We will focus on two principal pathways: the highly reliable asymmetric reduction to chiral alcohols and the synthetically powerful asymmetric ring-opening of the cyclopropyl moiety.

Part 1: Asymmetric Reduction to (R/S)-Cyclopropyl(3-(trifluoromethyl)phenyl)methanol

The enantioselective reduction of prochiral ketones to their corresponding chiral secondary alcohols is a cornerstone of asymmetric synthesis.[6] For a substrate like cyclopropyl 3-(trifluoromethyl)phenyl ketone, this transformation yields chiral cyclopropyl carbinols, which are crucial building blocks in medicinal chemistry.[4] We will detail two robust and widely adopted catalytic systems: Asymmetric Transfer Hydrogenation (ATH) and Corey-Bakshi-Shibata (CBS) Reduction.

Protocol: Asymmetric Transfer Hydrogenation (ATH) with Ru(II)-TsDPEN Catalyst

Asymmetric transfer hydrogenation is an operationally simple and highly effective method that avoids the need for high-pressure gaseous hydrogen.[7] The seminal work by Noyori and colleagues demonstrated that Ru(II) complexes coordinated with N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine (TsDPEN) are exceptional catalysts for this transformation.[7] The hydrogen source is typically an azeotropic mixture of formic acid and triethylamine (HCOOH-NEt3) or isopropanol.[7]

Causality and Mechanism: The catalytic cycle involves the formation of a chiral ruthenium hydride species. The chiral diamine ligand creates a C2-symmetric environment that dictates the facial selectivity of hydride transfer from the metal center to the ketone's carbonyl carbon. The HCOOH-NEt3 mixture is particularly effective as the reduction is irreversible, often leading to complete conversion and high enantioselectivity under kinetic control.[7]

Experimental Protocol: ATH of Cyclopropyl 3-(trifluoromethyl)phenyl Ketone

• Catalyst Preparation: In a nitrogen-purged Schlenk flask, add [RuCl₂(p-cymene)]₂ (0.0025 mmol, 1.5 mg) and (1S,2S)-(+)-N-(p-Toluenesulfonyl)-1,2-diphenylethylenediamine ((S,S)-TsDPEN) (0.0055 mmol, 2.0 mg).

• Solvent and Reagents: Add 2.5 mL of a 5:2 azeotropic mixture of formic acid and triethylamine. Stir the solution at room temperature for 15 minutes until the catalyst precursor dissolves and the solution becomes a clear, deep red.

• Substrate Addition: Add cyclopropyl 3-(trifluoromethyl)phenyl ketone (1.0 mmol, 214 mg) to the catalyst solution.

• Reaction: Stir the mixture at 28 °C for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases. Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the chiral alcohol.

• Analysis: Determine the enantiomeric excess (ee) of the product using chiral High-Performance Liquid Chromatography (HPLC).

Data Presentation: Expected Outcomes for ATH of Aromatic Ketones

Catalyst System	H-Source	S/C Ratio	Time (h)	Conversion (%)	ee (%)	Reference
[Cp*RhCl₂]₂/TsCYDN	HCOONa (in H₂O)	100:1	0.5-4	>99	up to 99	[8]
Ru-TsDPEN	HCOOH-NEt₃	1000:1	12	98	up to 95	[7]

Note: Data is representative of aromatic ketones and serves as an expected benchmark for the target substrate.

Workflow Visualization: Asymmetric Transfer Hydrogenation

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Scale-up synthesis of Cyclopropyl 3-trifluoromethylphenyl ketone for industrial applications

An Application Note and Protocol for the Industrial Scale-Up Synthesis of Cyclopropyl 3-trifluoromethylphenyl Ketone

Authored by a Senior Application Scientist

Abstract

This document provides a comprehensive guide for the scale-up synthesis of Cyclopropyl 3-trifluoromethylphenyl ketone, a key intermediate in the pharmaceutical and agrochemical industries. The protocol detailed herein focuses on the Friedel-Crafts acylation of 1-(trifluoromethyl)benzene with cyclopropanecarbonyl chloride, a method selected for its reliability and industrial applicability. This guide offers in-depth insights into the reaction mechanism, process optimization, safety considerations, and analytical characterization, tailored for researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Cyclopropyl Ketones

Aryl cyclopropyl ketones are a privileged structural motif in medicinal chemistry and materials science.[1][2] The incorporation of a cyclopropyl ring can significantly enhance the metabolic stability, binding affinity, and overall pharmacological profile of bioactive molecules.[3][4] When combined with a trifluoromethylphenyl group, the resulting ketone becomes a versatile building block for synthesizing a wide array of complex chemical entities. The electron-withdrawing nature of the trifluoromethyl group can modulate the electronic properties of the molecule, influencing its reactivity and biological activity.

The synthesis of Cyclopropyl 3-trifluoromethylphenyl ketone on an industrial scale, however, presents several challenges. The electron-deactivated nature of the trifluoromethyl-substituted benzene ring makes it less susceptible to electrophilic aromatic substitution reactions like the Friedel-Crafts acylation.[5] Therefore, a robust and optimized synthetic protocol is essential to ensure high yield, purity, and cost-effectiveness. This application note aims to provide such a protocol, grounded in established chemical principles and field-proven experience.

The Synthetic Blueprint: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a classic and powerful method for the formation of aryl ketones.[6] The reaction involves the electrophilic substitution of an aromatic proton with an acyl group, typically from an acyl chloride or anhydride, in the presence of a Lewis acid catalyst.[7][8][9]

The Reaction Mechanism: A Step-by-Step Look

The reaction proceeds through the following key steps:

• Formation of the Acylium Ion: The Lewis acid catalyst, typically aluminum chloride (AlCl₃), activates the cyclopropanecarbonyl chloride by coordinating to the chlorine atom. This coordination polarizes the carbon-chlorine bond, leading to the formation of a highly electrophilic acylium ion.[9]

• Electrophilic Attack: The electron-rich aromatic ring of 1-(trifluoromethyl)benzene attacks the acylium ion, forming a resonance-stabilized carbocation intermediate known as a sigma complex.

• Deprotonation and Regeneration of the Catalyst: A weak base, such as the AlCl₄⁻ complex formed in the first step, removes a proton from the sigma complex, restoring the aromaticity of the ring and regenerating the Lewis acid catalyst.[9]

Caption: Overall Synthesis Workflow

Step-by-Step Procedure

• Reactor Setup: Assemble the 10 L reactor system and ensure it is clean, dry, and purged with nitrogen. Connect the off-gas outlet to a scrubber containing a sodium hydroxide solution to neutralize the evolved HCl gas.

• Charging the Reactor: Under a nitrogen atmosphere, charge the reactor with anhydrous dichloromethane (3 L) and anhydrous aluminum chloride (0.75 kg). Stir the slurry and cool the mixture to 0-5 °C using a cooling mantle.

• Addition of Acyl Chloride: Slowly add cyclopropanecarbonyl chloride (0.54 kg) to the stirred slurry via the dropping funnel over a period of 1-2 hours, maintaining the internal temperature below 10 °C.

• Addition of Arene: After the addition of the acyl chloride is complete, add 1-(trifluoromethyl)benzene (0.68 kg) dropwise over 1-2 hours, again keeping the temperature below 10 °C.

• Reaction: Once the additions are complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Quenching: Cool the reaction mixture back to 0-5 °C. Slowly and carefully quench the reaction by pouring the mixture onto a mixture of crushed ice (3 kg) and concentrated hydrochloric acid (0.5 L). This should be done in a large, open container with vigorous stirring to manage the exothermic reaction and gas evolution.

• Work-up: Transfer the quenched mixture to a 10 L separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 1 L). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with 1 M HCl (2 L), saturated sodium bicarbonate solution (2 x 2 L), and brine (2 L). Caution: Gas evolution (CO₂) will occur during the bicarbonate wash.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator to remove the solvent.

• Purification: Purify the crude product by vacuum distillation to obtain Cyclopropyl 3-trifluoromethylphenyl ketone as a clear oil.

Process Optimization and Scale-Up Considerations

• Temperature Control: Maintaining a low temperature during the addition of reagents is critical to prevent side reactions and control the exotherm. Reaction calorimetry studies are highly recommended before scaling up further to understand the thermal profile of the reaction. [10]* Mixing: Efficient stirring is crucial to ensure homogeneity, especially during the initial formation of the AlCl₃ slurry and the quenching step.

• Moisture Sensitivity: All reagents and equipment must be scrupulously dry, as AlCl₃ reacts violently with water. [11]* Off-Gas Management: The reaction generates significant amounts of HCl gas, which must be safely neutralized in a scrubber.

• Waste Disposal: The aqueous waste will be acidic and contain aluminum salts. It must be neutralized and disposed of in accordance with local regulations.

Analytical Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques. [12]

• ¹H NMR (CDCl₃, 400 MHz): δ 8.20-8.10 (m, 2H), 7.85-7.75 (m, 2H), 2.70-2.60 (m, 1H), 1.30-1.20 (m, 2H), 1.10-1.00 (m, 2H).

• ¹³C NMR (CDCl₃, 100 MHz): δ 199.5, 137.9, 132.8 (q, J = 32 Hz), 131.0, 129.2, 125.8 (q, J = 4 Hz), 123.6 (q, J = 272 Hz), 17.5, 12.0.

• GC-MS: Purity should be >98%, with the mass spectrum showing the expected molecular ion peak.

• Appearance: Colorless to pale yellow oil. [13]

Conclusion

The Friedel-Crafts acylation protocol detailed in this application note provides a reliable and scalable method for the industrial synthesis of Cyclopropyl 3-trifluoromethylphenyl ketone. By carefully controlling the reaction parameters and adhering to the safety precautions, high yields of a high-purity product can be consistently achieved. This versatile intermediate can then be utilized in the development of a new generation of pharmaceuticals and other high-value chemical products.

References

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• Southern Illinois University Edwardsville. (n.d.). Synthesis of A Cyclopropane Ring Fluorinated Pyrethroid Derivative. Retrieved from [Link]

• MDPI. (2022). Continuous-Flow Synthesis of Arylthio-Cyclopropyl Carbonyl Compounds. Molecules, 27(19), 6296. [Link]

• Professor Dave Explains. (2018, November 13). Friedel-Crafts Acylation. YouTube. [Link]

• Palomo, C., Oiarbide, M., & Laso, A. (2007). Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones. Angewandte Chemie International Edition, 46(21), 3942–3945. [Link]

• Google Patents. (n.d.). US2205184A - Purification of aldehyde-ketone mixtures.

• The Organic Chemistry Tutor. (2018, May 7). Friedel Crafts Acylation of Benzene Reaction Mechanism. YouTube. [Link]

• Royal Society of Chemistry. (2025). Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solvent. Green Chemistry. [Link]

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• Google Patents. (n.d.). CN118812351A - A kind of preparation method of cyclopropanecarbonyl chloride.

• MDPI. (2023). Efficient Approach for the Synthesis of Aryl Vinyl Ketones and Its Synthetic Application to Mimosifoliol with DFT and Autodocking Studies. Molecules, 28(17), 6224. [Link]

• ACS Publications. (2024). Computational Study of SmI2-Catalyzed Intermolecular Couplings of Cyclopropyl Ketones: Links between the Structure and Reactivity. The Journal of Organic Chemistry. [Link]

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Application Notes & Protocols: High-Throughput Screening of Cyclopropyl 3-(Trifluoromethyl)phenyl Ketone Derivatives for Enzyme Inhibition

Abstract

The cyclopropyl 3-(trifluoromethyl)phenyl ketone scaffold is a privileged chemical structure in medicinal chemistry, with derivatives showing promise against a range of biological targets. The unique physicochemical properties imparted by the cyclopropyl and trifluoromethyl groups—such as metabolic stability and potent enzymatic interactions—make libraries of these compounds highly valuable for drug discovery campaigns.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on conducting a high-throughput screening (HTS) campaign to identify novel enzyme inhibitors from a library of these derivatives. We present a robust, fluorescence-based enzymatic assay as the primary screening platform, followed by essential hit confirmation, dose-response analysis, and orthogonal validation steps to ensure the identification of high-quality, validated hits.

Introduction: The Rationale for Screening Ketone Derivatives

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of large chemical libraries to identify starting points for new therapeutics.[3] The cyclopropyl 3-(trifluoromethyl)phenyl ketone moiety and its analogs are of significant interest due to their prevalence in compounds with known biological activities, including enzyme inhibition.[4][5][6] The electrophilic nature of the ketone carbonyl group can facilitate interactions with active site residues of enzymes, particularly hydrolases like proteases and esterases, while the trifluoromethyl group can enhance binding affinity and improve pharmacokinetic properties.

This guide outlines a complete workflow for screening a library of these derivatives against a model serine protease. The principles and protocols described herein are, however, broadly applicable to a wide range of enzyme targets. The overarching goal is to progress from a large, uncharacterized compound collection to a small set of validated, potent inhibitors with confirmed mechanisms of action, ready for lead optimization.

The HTS Workflow: A Multi-Stage Approach to Hit Identification

A successful HTS campaign is a systematic process designed to minimize false positives and negatives while efficiently identifying true hits. Our workflow is structured in a cascading manner, where each stage increases the confidence in the identified active compounds.

Figure 1: The High-Throughput Screening (HTS) Cascade.

Assay Principle: Fluorescence-Based Detection of Enzyme Activity

For the primary screen, we will employ a fluorescence-based assay, which is a dominant method in HTS due to its high sensitivity, wide dynamic range, and amenability to automation.[3][7][8][9] The assay measures the activity of a model serine protease by monitoring the cleavage of a fluorogenic substrate.

Mechanism:

• Non-fluorescent Substrate: The assay utilizes a peptide substrate conjugated to a fluorophore (e.g., 7-amino-4-methylcoumarin, AMC) and a quencher. In its intact state, the quencher suppresses the fluorescence of the fluorophore.

• Enzymatic Cleavage: In the presence of the active enzyme, the peptide is cleaved, separating the fluorophore from the quencher.

• Fluorescence Signal: The liberated fluorophore emits a strong fluorescent signal upon excitation at the appropriate wavelength.

• Inhibition: Active inhibitors from the compound library will prevent the enzyme from cleaving the substrate, resulting in a low or no fluorescence signal.

This direct relationship between enzyme activity and fluorescence intensity allows for a robust and easily quantifiable readout.

Detailed Protocols and Methodologies

Materials and Reagents

Reagent/Material	Supplier	Purpose
Serine Protease (e.g., Trypsin)	Sigma-Aldrich	Target Enzyme
Fluorogenic Substrate (e.g., Boc-Gln-Ala-Arg-AMC)	Bachem	Enzyme Substrate
Assay Buffer (e.g., 50 mM Tris, 100 mM NaCl, pH 8.0)	In-house preparation	Maintain pH and ionic strength
DMSO (Anhydrous)	Sigma-Aldrich	Compound solvent
384-well, black, flat-bottom plates	Corning	Assay plates
Cyclopropyl 3-(trifluoromethyl)phenyl ketone library	In-house or Commercial	Test compounds
Known Protease Inhibitor (e.g., Aprotinin)	Sigma-Aldrich	Positive Control

Protocol: Primary High-Throughput Screen

This protocol is designed for a 384-well plate format to maximize throughput.

Step-by-Step Procedure:

• Compound Plating:

  • Using an acoustic liquid handler or a pintool, transfer 50 nL of each compound from the library stock plates (typically 10 mM in DMSO) to the 384-well assay plates. This results in a final assay concentration of 10 µM.

  • Dispense 50 nL of DMSO into control wells (negative control, 0% inhibition) and 50 nL of a known inhibitor (positive control, 100% inhibition).

• Enzyme Addition:

  • Prepare a working solution of the serine protease in assay buffer at 2X the final desired concentration.

  • Dispense 12.5 µL of the enzyme solution into each well of the assay plate.

  • Incubate the plates for 15 minutes at room temperature to allow for compound-enzyme interaction.

• Reaction Initiation:

  • Prepare a working solution of the fluorogenic substrate in assay buffer at 2X the final desired concentration.

  • Dispense 12.5 µL of the substrate solution to all wells to start the enzymatic reaction. The final volume in each well is 25 µL.

• Signal Detection:

  • Immediately transfer the plates to a plate reader capable of fluorescence intensity detection (e.g., Excitation: 380 nm, Emission: 460 nm).

  • Monitor the reaction kinetically for 10-15 minutes, or as a single endpoint reading after a fixed incubation time (e.g., 30 minutes at 37°C), protected from light.

Data Analysis, Quality Control, and Hit Selection

Calculation of Percent Inhibition

The activity of each test compound is expressed as the percent inhibition of the enzymatic reaction, calculated as follows:

% Inhibition = 100 * (1 - (Signal_Compound - Signal_PositiveControl) / (Signal_NegativeControl - Signal_PositiveControl))

Assay Quality Control: The Z'-Factor

The quality and robustness of the HTS assay must be rigorously assessed to ensure that the data is reliable. The Z'-factor is a statistical parameter used for this purpose, reflecting both the dynamic range of the signal and the data variation.[10][11]

Z' = 1 - (3 * (SD_NegativeControl + SD_PositiveControl)) / |Mean_NegativeControl - Mean_PositiveControl|

Z'-Factor Value	Assay Quality Interpretation
> 0.5	Excellent assay, suitable for HTS.[10][12]
0 to 0.5	Marginal assay, may require optimization.[10][12]
< 0	Unacceptable assay, not suitable for screening.[10]

An assay is only initiated for a full library screen once a consistent Z'-factor of > 0.5 is achieved.[13]

Hit Selection

Compounds that exhibit a percent inhibition greater than a predefined threshold are selected as "primary hits." A common starting point is a cutoff of >50% inhibition or a value greater than three standard deviations from the mean of the negative controls.

Hit Confirmation and Dose-Response Analysis

Primary hits are often subject to a high rate of false positives due to various forms of assay interference.[3][14][15] Therefore, a rigorous confirmation process is mandatory.

Hit Confirmation Protocol

• Re-acquire Compounds: Source fresh, dry powder of the primary hit compounds to rule out degradation or concentration errors in the original library plates.

• Re-test: Re-test the compounds in the primary assay at the same single concentration to confirm their activity. Compounds that fail to show activity upon re-testing are discarded.

Dose-Response and IC50 Determination

Confirmed hits must be characterized by their potency. This is achieved by generating a dose-response curve and calculating the half-maximal inhibitory concentration (IC50).[16][17] The IC50 is the concentration of an inhibitor required to reduce the rate of the enzymatic reaction by 50%.[16][18][19]

Protocol:

• Serial Dilution: Prepare a 10-point, 3-fold serial dilution series for each confirmed hit, typically starting from 100 µM.

• Assay Performance: Perform the primary enzymatic assay with each concentration of the inhibitor.

• Data Analysis: Plot the percent inhibition against the logarithm of the inhibitor concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value.[16]

Figure 2: A typical sigmoidal dose-response curve used for IC50 determination.

Orthogonal Validation: Ruling Out Assay Artifacts

A significant challenge in HTS is compound-mediated assay interference, such as autofluorescence or light scattering, which can lead to false positives.[20][21] To ensure that the observed activity is genuinely directed at the biological target, it is crucial to re-evaluate the hits in an orthogonal assay .[20][22][23] This is an assay that measures the same biological activity but uses a different detection technology.[22][23][24]

Example Orthogonal Assay: Absorbance-Based Assay

• Principle: Use a chromogenic substrate that, upon cleavage by the enzyme, releases a product that can be detected by a change in absorbance.

• Advantage: This method is insensitive to fluorescent properties of the test compounds, a common source of interference in the primary assay.

• Procedure: Hits that were potent in the primary fluorescence assay are tested in this absorbance-based format. True inhibitors will show activity in both assays, whereas compounds that interfered with the fluorescence detection will be inactive in the absorbance assay and can be eliminated.

Troubleshooting Common HTS Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low Z'-Factor (<0.5)	- High variability in controls- Low signal-to-background ratio- Reagent instability	- Optimize reagent concentrations (enzyme, substrate)- Check buffer pH and stability- Ensure consistent liquid handling and incubation times
High Hit Rate (>2%)	- Non-specific inhibition (e.g., aggregation)- Assay interference- Reactive compounds in the library	- Include a detergent (e.g., 0.01% Triton X-100) to disrupt aggregates- Run counter-screens to identify interfering compounds- Use computational filters to flag problematic chemotypes
Poor Hit Confirmation Rate	- Errors in library plating- Compound instability or precipitation- Low-potency hits near the activity cutoff	- Visually inspect library plates for precipitates- Re-test from freshly prepared solutions- Use a more stringent cutoff for primary hit selection
Discrepancy between Primary and Orthogonal Assays	- Assay-specific interference (e.g., fluorescence)- Different assay conditions (pH, buffer)	- This is the desired outcome for identifying artifacts. Discard compounds active in only one assay format.- Ensure assay conditions are as similar as possible.

Conclusion

This application note provides a robust and validated framework for the high-throughput screening of Cyclopropyl 3-(trifluoromethyl)phenyl ketone derivatives as potential enzyme inhibitors. By following a structured cascade of primary screening, rigorous data analysis, hit confirmation, and essential orthogonal validation, researchers can confidently identify and prioritize high-quality hit compounds. This systematic approach mitigates the risk of common HTS pitfalls, such as false positives arising from assay interference, and provides a solid foundation for subsequent hit-to-lead optimization efforts in the drug discovery pipeline.

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Application Notes and Protocols for the Purification of Cyclopropyl 3-trifluoromethylphenyl Ketone

Abstract

This comprehensive guide provides detailed protocols for the purification of Cyclopropyl 3-(trifluoromethyl)phenyl ketone, a key intermediate in pharmaceutical synthesis. Recognizing the critical role of molecular purity in research and drug development, this document outlines three primary purification methodologies: flash column chromatography, recrystallization, and vacuum distillation. Each protocol is presented with an in-depth explanation of the underlying scientific principles, step-by-step instructions, and expert insights to ensure procedural success and high-purity outcomes. This guide is intended for researchers, scientists, and drug development professionals seeking robust and reliable methods for the purification of this important ketone.

Introduction: The Importance of Purity

Cyclopropyl 3-(trifluoromethyl)phenyl ketone is a valuable building block in medicinal chemistry and agrochemical research. The unique combination of a cyclopropyl ring and a trifluoromethylphenyl moiety can impart desirable properties to target molecules, such as enhanced metabolic stability, increased biological activity, and improved membrane permeability[1]. The successful synthesis of this ketone is often followed by the critical step of purification. Impurities, such as starting materials, by-products, or residual solvents, can interfere with subsequent reactions, compromise biological assays, and introduce variability into experimental results. Therefore, achieving a high degree of purity is paramount.

This guide details three common and effective purification techniques, each suited for different scales and impurity profiles. The choice of method will depend on the specific post-synthesis crude mixture, the required purity level, and the available laboratory equipment.

Physicochemical Properties of Cyclopropyl 3-(trifluoromethyl)phenyl Ketone

A thorough understanding of the compound's physical properties is essential for designing an effective purification strategy.

Property	Value	Source
Molecular Formula	C₁₁H₉F₃O	N/A
Molecular Weight	214.19 g/mol	[1]
Boiling Point	230.2°C at 760 mmHg	[1]
Appearance	Colorless to pale yellow liquid	[2]
Storage	Store at room temperature	[1]

Note: The high boiling point indicates that distillation at atmospheric pressure may not be feasible and could lead to decomposition. Therefore, vacuum distillation is the recommended approach for this technique.

Purification Protocol I: Flash Column Chromatography

Flash column chromatography is a rapid and efficient method for separating compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (an organic solvent or solvent mixture). It is highly effective for removing impurities with different polarities from the target compound.

Principle of Separation

The separation relies on the polarity differences between the components of the crude mixture. Cyclopropyl 3-(trifluoromethyl)phenyl ketone, being a moderately polar molecule, will adhere to the polar silica gel stationary phase. By flowing a mobile phase of a specific polarity through the column, compounds are eluted at different rates. Less polar impurities will travel down the column faster, while more polar impurities will be retained longer, allowing for the collection of the pure ketone in distinct fractions.

Step-by-Step Protocol

• Mobile Phase Selection:

  • Begin by performing thin-layer chromatography (TLC) to determine an optimal solvent system.

  • A common starting point for aromatic ketones is a mixture of a non-polar solvent like hexane or petroleum ether and a slightly more polar solvent like ethyl acetate or dichloromethane (DCM).

  • Aim for a retention factor (Rf) of approximately 0.25-0.35 for the target compound. A gradient elution from hexane/DCM (60:40) to (40:60) has been shown to be effective for similar compounds[3]. A gradient of hexane/ethyl acetate is also a viable option[4][5].

• Column Preparation:

  • Select an appropriately sized flash chromatography column based on the amount of crude material (a general rule is a 100:1 ratio of silica gel to crude product by weight).

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Carefully pour the slurry into the column, ensuring no air bubbles are trapped.

  • Allow the silica to settle, creating a packed bed. Add a thin layer of sand on top to protect the silica surface.

  • Equilibrate the column by running 2-3 column volumes of the initial mobile phase through the packed bed.

• Sample Loading:

  • Dissolve the crude Cyclopropyl 3-(trifluoromethyl)phenyl ketone in a minimal amount of the mobile phase or a stronger solvent like DCM.

  • Alternatively, for less soluble compounds, create a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting the column with the mobile phase, applying gentle positive pressure (air or nitrogen).

  • Collect fractions in test tubes or vials.

  • If using a gradient elution, gradually increase the polarity of the mobile phase as prescribed by your initial TLC analysis[6].

  • Monitor the elution process by collecting small spots from the fractions for TLC analysis.

• Product Isolation:

  • Combine the fractions that contain the pure product (as determined by TLC).

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified Cyclopropyl 3-(trifluoromethyl)phenyl ketone.

Data Summary and Troubleshooting

Parameter	Recommended Value/System	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard choice for separating moderately polar organic compounds.
Mobile Phase	Hexane/Ethyl Acetate or Hexane/DCM	Provides good separation for aromatic ketones[4][5].
Elution Mode	Gradient	Often provides better resolution than isocratic elution for complex mixtures[6].
Expected Purity	>95-99%	Dependent on the separation efficiency[5][6].

Troubleshooting:

• Poor Separation: The chosen mobile phase may be too polar (all compounds elute quickly) or not polar enough (compounds remain on the column). Re-optimize the solvent system using TLC.

• Band Tailing: The sample may be overloaded on the column, or the compound may be interacting too strongly with the silica. Try using a larger column or adding a small percentage of a modifier (e.g., triethylamine for basic compounds) to the mobile phase.

Workflow Diagram

Caption: Workflow for Flash Column Chromatography.

Purification Protocol II: Recrystallization

Recrystallization is a technique used to purify solid compounds. Although Cyclopropyl 3-(trifluoromethyl)phenyl ketone is a liquid at room temperature, this method can be adapted if the compound solidifies at lower temperatures or if a solid derivative is formed. It is particularly effective at removing small amounts of impurities from a relatively pure compound.

Principle of Purification

The principle of recrystallization is based on the differential solubility of a substance in a hot versus a cold solvent[7]. An ideal solvent will dissolve the compound completely when hot but only sparingly when cold. Impurities should either be insoluble in the hot solvent (and can be filtered out) or remain soluble in the cold solvent (and stay in the mother liquor).

Step-by-Step Protocol

• Solvent Selection:

  • The choice of solvent is critical[7]. Test small amounts of the ketone with various solvents (e.g., ethanol, methanol, hexane, cyclohexane, or solvent pairs).

  • An ideal solvent should dissolve the compound when heated but lead to crystal formation upon cooling. Aromatic compounds often recrystallize well from hexane or ethanol[7]. For similar trifluoromethylated compounds, cyclic hydrocarbons like cyclohexane have been used successfully[8].

• Dissolution:

  • Place the crude ketone in an Erlenmeyer flask.

  • Add a minimal amount of the chosen solvent and heat the mixture gently (e.g., on a hot plate) with stirring until the solid completely dissolves. Add more solvent in small portions if necessary to achieve full dissolution.

• Hot Filtration (if necessary):

  • If there are insoluble impurities (e.g., dust, solid by-products), perform a hot gravity filtration to remove them. This step must be done quickly to prevent premature crystallization.

• Crystallization:

  • Allow the hot, saturated solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.

  • Once at room temperature, the flask can be placed in an ice bath to maximize crystal yield[7].

  • If crystals are reluctant to form, try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound[7].

  • If the compound "oils out" instead of crystallizing, it may be because the melting point is below the temperature of the saturated solution. Re-heat the solution and add more solvent before attempting to cool again[7].

• Crystal Collection and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor[7].

• Drying:

  • Dry the purified crystals in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

Data Summary and Troubleshooting

Parameter	Recommended Solvent	Rationale
Primary Solvents	Ethanol, Hexane, Cyclohexane	Aromatic ketones often have suitable solubility profiles in these solvents[7][8].
Cooling Rate	Slow cooling followed by ice bath	Promotes the formation of pure, large crystals and maximizes yield[7].
Expected Yield	70-90%	Highly dependent on solubility and initial purity.

Troubleshooting:

• No Crystals Form: The solution may be too dilute, or the wrong solvent was chosen. Try evaporating some solvent and re-cooling, or re-dissolving in a different solvent.

• Low Recovery: Too much solvent was used, or the compound is too soluble in the cold solvent. Concentrate the mother liquor and attempt a second crop of crystals.

Workflow Diagram

Sources

• 1. cas 38675-82-0|| where to buy Cyclopropyl 3-trifluoromethylphenyl ketone [english.chemenu.com]
• 2. Cyclopropyl phenyl ketone | C10H10O | CID 77029 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. WO2022038098A1 - Process for the preparation of phenyl ketones - Google Patents [patents.google.com]
• 6. orgsyn.org [orgsyn.org]
• 7. rubingroup.org [rubingroup.org]
• 8. WO2021171301A1 - A process for synthesis of high purity 1-[3-(trifluoromethyl)phenyl]ethanone oxime - Google Patents [patents.google.com]

Technical Notes & Optimization

Common side products in the synthesis of Cyclopropyl 3-trifluoromethylphenyl ketone

Welcome to the technical support resource for the synthesis of Cyclopropyl 3-(trifluoromethyl)phenyl ketone. This guide is designed for researchers, chemists, and process development professionals who encounter challenges during the synthesis of this important chemical intermediate. We will move beyond simple procedural outlines to explore the mechanistic origins of common side products and provide actionable, field-tested solutions to optimize your reaction outcomes.

Introduction

Cyclopropyl 3-(trifluoromethyl)phenyl ketone is a key building block in medicinal chemistry and materials science, valued for the unique conformational and electronic properties conferred by the cyclopropyl and trifluoromethyl groups.[1] However, its synthesis is not without challenges. The presence of two sterically and electronically demanding groups presents specific hurdles, often leading to mixtures of isomers, unwanted byproducts, and purification difficulties. This guide provides a deep dive into the two most common synthetic routes, addressing the specific issues you are likely to encounter.

Route 1: Friedel-Crafts Acylation of 1-Bromo-3-(trifluoromethyl)benzene

This electrophilic aromatic substitution is a primary method for synthesizing aryl ketones.[2][3] It involves the reaction of an acylating agent, cyclopropanecarbonyl chloride, with a trifluoromethyl-substituted benzene ring in the presence of a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃).

Troubleshooting & FAQs: Friedel-Crafts Acylation

Question 1: My reaction is producing a mixture of isomers (ortho, para) along with the desired meta-product. How can I improve the regioselectivity?

Answer: This is a classic challenge in Friedel-Crafts chemistry involving substituted rings. The trifluoromethyl (-CF₃) group is a powerful electron-withdrawing group, which deactivates the aromatic ring and directs incoming electrophiles to the meta position. However, under certain conditions, selectivity can be compromised.

• Causality: The formation of ortho and para isomers, while minor, can occur if the reaction conditions are too harsh. Elevated temperatures provide enough energy to overcome the activation barrier for substitution at the less-favored positions. While the fluorine atom in fluorobenzene is an ortho, para-director, the -CF₃ group's strong deactivating nature makes meta-substitution the primary pathway. Steric hindrance from the bulky acylium ion complex also disfavors the ortho position.[4]

• Troubleshooting Steps:

  • Temperature Control: Maintain strict temperature control, typically between 0-5 °C, during the addition of the acyl chloride.[5] Running the reaction at lower temperatures significantly increases selectivity for the thermodynamically favored meta product.

  • Catalyst Stoichiometry: Use the minimum effective amount of Lewis acid. An excess of a highly active catalyst like AlCl₃ can decrease selectivity. Consider experimenting with milder Lewis acids (e.g., FeCl₃, ZnCl₂) or alternative catalysts like bismuth triflate (Bi(OTf)₃) which have shown high efficacy in acylating deactivated benzenes.[6]

  • Order of Addition: A "reverse addition" approach, where the substrate and Lewis acid mixture is slowly added to the acylating agent, can sometimes help maintain low concentrations of the reactive electrophile and improve selectivity.

Question 2: I'm observing significant charring and the formation of a complex, inseparable mixture of byproducts, resulting in very low yield. What is causing this?

Answer: This often points to decomposition or undesired side reactions promoted by an overly aggressive catalyst or excessive heat. The cyclopropyl group itself can be sensitive under strongly acidic conditions.

• Causality: The combination of a highly deactivated aromatic ring (due to the -CF₃ group) and a strong Lewis acid can necessitate higher temperatures to drive the reaction, creating a narrow processing window. Under these conditions, the cyclopropylmethyl acylium ion, or the product itself, can undergo rearrangement or decomposition. The Lewis acid can coordinate to the ketone product, making it susceptible to further reactions.

• Troubleshooting Steps:

  • Solvent Choice: Ensure you are using a dry, inert solvent that is stable to strong Lewis acids. Dichloromethane or 1,2-dichloroethane are common choices. Avoid solvents that can participate in the reaction.

  • Milder Catalysis: This is the most critical parameter. Investigate alternative catalytic systems. Trifluoromethanesulfonic acid (TfOH) or rare earth triflates can be effective for acylating deactivated rings under milder conditions, potentially avoiding decomposition pathways.[6]

  • Work-up Procedure: Quench the reaction carefully by pouring it onto a mixture of crushed ice and concentrated HCl.[5] This protonates the aluminum-ketone complex and hydrolyzes the catalyst, preventing post-reaction degradation.

Workflow Diagram: Troubleshooting Friedel-Crafts Acylation

Caption: Troubleshooting workflow for Friedel-Crafts acylation issues.

Route 2: Grignard Reaction with a Cyclopropyl Electrophile

This nucleophilic addition pathway typically involves the reaction of 3-(trifluoromethyl)phenylmagnesium bromide with an electrophilic cyclopropyl source, such as cyclopropanecarbonitrile or cyclopropanecarbonyl chloride. This route avoids the potential for isomeric impurities on the aromatic ring but introduces its own set of common side reactions.

Troubleshooting & FAQs: Grignard Reaction

Question 1: My primary side product is a tertiary alcohol, cyclopropyl-bis(3-(trifluoromethyl)phenyl)methanol. How do I prevent this double addition?

Answer: This is the most common failure mode in the Grignard synthesis of ketones. The initially formed ketone is often more reactive towards the Grignard reagent than the starting electrophile, leading to a second nucleophilic attack.

• Causality: When using an acyl chloride, the first equivalent of Grignard reagent adds to form a tetrahedral intermediate (a magnesium alkoxide). This intermediate is unstable and collapses to form the ketone. This ketone then competes for the remaining Grignard reagent. When using a nitrile, an intermediate magnesium ketimine salt is formed, which is generally less reactive. However, upon aqueous work-up, it hydrolyzes to the ketone, which can then react if any Grignard reagent remains.

• Troubleshooting Steps:

  • Low Temperature: This is critical. Perform the addition of the Grignard reagent at very low temperatures (e.g., -78 °C to -40 °C) to stabilize the tetrahedral intermediate and disfavor the second addition.

  • Inverse Addition: Slowly add the Grignard reagent to a solution of the electrophile (cyclopropanecarbonyl chloride or nitrile). This maintains a low concentration of the nucleophile, ensuring it is more likely to react with the abundant electrophile rather than the newly formed ketone product.

  • Choice of Electrophile: Using cyclopropanecarbonitrile is often advantageous. The intermediate ketimine is less prone to a second addition. The ketone is only revealed during the acidic workup, by which time all the Grignard reagent has been quenched.[7]

  • Use of Anhydrides: Reacting the Grignard reagent with an anhydride, such as cyclopropanecarboxylic anhydride, can also yield the ketone with high selectivity.[8]

Question 2: I am isolating 3,3'-bis(trifluoromethyl)biphenyl from my reaction mixture. Where is this coming from?

Answer: This is a classic Wurtz-type homocoupling product. It arises from the reaction of the Grignard reagent with unreacted starting halide.

• Causality: During the formation of the Grignard reagent from 1-bromo-3-(trifluoromethyl)benzene and magnesium, some unreacted bromide is always present. The highly nucleophilic 3-(trifluoromethyl)phenylmagnesium bromide can then react with this remaining electrophilic aryl bromide, especially in the presence of certain metal impurities (e.g., iron from the magnesium turnings or stirrer bar) that can catalyze the coupling.

• Troubleshooting Steps:

  • Grignard Formation: Ensure the Grignard reagent is fully formed before adding the electrophile. This can be monitored by the disappearance of magnesium turnings and the characteristic color change. Using highly active Rieke magnesium can facilitate formation at lower temperatures, reducing side reactions.

  • Slow Addition: Add the aryl bromide slowly to the magnesium turnings to maintain a low concentration of the bromide, favoring Grignard formation over coupling.

  • Purification: This byproduct is typically non-polar and can often be separated from the more polar ketone product by column chromatography.

Reaction Pathway: Grignard Synthesis Side Products

Caption: Grignard reaction showing desired vs. double-addition pathways.

Troubleshooting Summary Table: Grignard Synthesis

Symptom / Observation	Probable Cause	Recommended Solution
Significant amount of tertiary alcohol byproduct	Double addition of Grignard reagent to the ketone product.	1. Lower reaction temperature (-78 °C).2. Use inverse addition (add Grignard to electrophile).3. Switch electrophile from acyl chloride to nitrile.
Presence of 3,3'-bis(trifluoromethyl)biphenyl	Homocoupling of Grignard reagent with starting aryl halide.	1. Ensure complete formation of Grignard before use.2. Add aryl halide slowly during Grignard preparation.3. Purify by column chromatography.
Low conversion, unreacted starting material	Poorly formed or degraded Grignard reagent.	1. Use fresh, dry THF.2. Activate magnesium turnings (e.g., with I₂).3. Ensure all glassware is flame-dried and under inert gas.

Experimental Protocol: Grignard Synthesis via Nitrile

This protocol is a representative example and should be adapted and optimized for specific laboratory conditions.

Materials:

• Magnesium turnings

• 1-bromo-3-(trifluoromethyl)benzene

• Anhydrous Tetrahydrofuran (THF)

• Cyclopropanecarbonitrile

• Iodine crystal (for initiation)

• 1 M Hydrochloric Acid

Procedure:

• Grignard Reagent Preparation:

  • Flame-dry a three-necked round-bottom flask equipped with a condenser, dropping funnel, and nitrogen inlet.

  • Add magnesium turnings (1.2 eq) and a small crystal of iodine to the flask.

  • Add a small portion of anhydrous THF.

  • In the dropping funnel, prepare a solution of 1-bromo-3-(trifluoromethyl)benzene (1.0 eq) in anhydrous THF.

  • Add a small amount of the bromide solution to the magnesium. The reaction should initiate (disappearance of iodine color, gentle reflux). If not, gently warm the flask.

  • Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. After addition, stir at room temperature for 1-2 hours until the magnesium is consumed.

• Acylation Reaction:

  • In a separate flame-dried flask, prepare a solution of cyclopropanecarbonitrile (1.1 eq) in anhydrous THF.

  • Cool this solution to -10 °C in an ice-salt bath.

  • Slowly add the prepared Grignard reagent via cannula or dropping funnel to the nitrile solution, maintaining the temperature below 0 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 3-4 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench by adding 1 M HCl. Stir vigorously until all solids dissolve.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution, then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude oil via column chromatography (e.g., silica gel, hexane/ethyl acetate gradient) to yield the pure ketone.

References

• Method for preparing 1-cyclopropyl-3-(2-fluorobenzyl) ketone.

• Photoreactions of Tricyclic α‐Cyclopropyl Ketones and Unsaturated Enones – Synthesis of Polyquinanes and Analogous Ring Systems. ResearchGate. [Link]

• Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. Scientific & Academic Publishing. [Link]

• Process for the preparation of phenyl ketones.

• [(1S,2S)-2-(trifluoromethyl)cyclopropyl]methanol. PubChem, National Institutes of Health. [Link]

• The Friedel-Crafts acylation of benzene. Clark, J. (2015). Chemguide. [Link]

• Synthesis of A Cyclopropane Ring Fluorinated Pyrethroid Derivative. Southern Illinois University Edwardsville. [Link]

• Ketone, cyclopropyl methyl. Organic Syntheses. [Link]

• The Friedel-Crafts Acylation of Benzene. Chemistry LibreTexts. [Link]

• Intramolecular Friedel-Crafts Reactions. Master Organic Chemistry. [Link]

• Solvent-Free Friedel-Crafts Acylation of Fluorobenzene Catalyzed by Trifluoromethanesulfonic Acid and Rare Earth Triflates. ResearchGate. [Link]

Sources

• 1. cas 38675-82-0|| where to buy Cyclopropyl 3-trifluoromethylphenyl ketone [english.chemenu.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. WO2022038098A1 - Process for the preparation of phenyl ketones - Google Patents [patents.google.com]

Technical Support Center: Synthesis of Cyclopropyl 3-trifluoromethylphenyl ketone

Welcome to the technical support center for the synthesis of Cyclopropyl 3-(trifluoromethyl)phenyl ketone. This guide is designed for researchers, chemists, and process development professionals to provide in-depth, actionable advice for optimizing this synthesis, troubleshooting common issues, and ensuring high yield and purity.

The target molecule, Cyclopropyl 3-(trifluoromethyl)phenyl ketone, is a valuable intermediate in pharmaceutical and agrochemical research.[1] Its synthesis, most commonly achieved via a Friedel-Crafts acylation, can present challenges related to catalyst activity, regioselectivity, and byproduct formation. This document provides a comprehensive framework for addressing these issues.

Primary Synthetic Route: Friedel-Crafts Acylation

The most direct and widely employed method for synthesizing Cyclopropyl 3-(trifluoromethyl)phenyl ketone is the Friedel-Crafts acylation of 1-bromo-3-(trifluoromethyl)benzene or trifluoromethylbenzene itself.[2][3] This reaction involves the electrophilic aromatic substitution of an aromatic ring with an acyl group, using a strong Lewis acid catalyst, typically aluminum chloride (AlCl₃).[2][3][4]

The overall transformation is as follows:

Reactants:

• Aromatic Substrate: 1-bromo-3-(trifluoromethyl)benzene or trifluoromethylbenzene

• Acylating Agent: Cyclopropanecarbonyl chloride

• Catalyst: Aluminum chloride (AlCl₃)

• Solvent: An inert solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE)

The ketone product forms a stable complex with the Lewis acid catalyst, necessitating the use of stoichiometric or greater amounts of AlCl₃.[5][6] This complex is subsequently hydrolyzed during an aqueous workup to release the final ketone product.[5]

Reaction Mechanism Overview

The Friedel-Crafts acylation proceeds through the formation of a highly electrophilic acylium ion, which then attacks the aromatic ring.[2]

• Formation of Acylium Ion: The Lewis acid catalyst (AlCl₃) coordinates with the chlorine atom of cyclopropanecarbonyl chloride.[2][3] This complex facilitates the cleavage of the C-Cl bond, generating a resonance-stabilized acylium ion.[2][7]

• Electrophilic Aromatic Substitution: The electron-rich aromatic ring attacks the electrophilic acylium ion, forming a positively charged intermediate known as a sigma complex or arenium ion. This step temporarily disrupts the ring's aromaticity and is often the rate-determining step.[3]

• Deprotonation & Aromatization: A weak base, typically AlCl₄⁻, removes a proton from the carbon bearing the new acyl group, restoring aromaticity to the ring.[2] This step also regenerates the AlCl₃ catalyst, although it immediately complexes with the ketone product.[5]

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis, providing explanations for their root causes and validated protocols for their resolution.

Q1: Why is my reaction yield extremely low or non-existent?

A low or zero yield is the most frequent issue and can typically be traced to three primary factors: catalyst deactivation, poor reagent quality, or improper temperature control.

• Cause A: Inactive Lewis Acid Catalyst (AlCl₃)

  • Explanation: Anhydrous aluminum chloride is highly hygroscopic. It reacts vigorously with atmospheric moisture to form aluminum hydroxide and hydrochloric acid, rendering it inactive as a Lewis acid catalyst. Using aged or improperly stored AlCl₃ is a primary cause of reaction failure.

  • Solution: Catalyst Handling & Activation

    • Procurement & Storage: Always use a fresh, unopened bottle of anhydrous AlCl₃. Once opened, store it in a desiccator under an inert atmosphere (e.g., nitrogen or argon).

    • Handling: Weigh and dispense AlCl₃ rapidly in a glove box or under a positive pressure of inert gas to minimize exposure to air.

    • Activation (Optional but Recommended): If you suspect your AlCl₃ has been partially deactivated, it can be sublimed under vacuum to purify it. Alternatively, supported AlCl₃ catalysts can be activated by heating under an inert atmosphere.[8][9]

• Cause B: Impure or Wet Reagents/Solvent

  • Explanation: Similar to the catalyst, water in the solvent or starting materials will quench the Lewis acid and halt the reaction. The aromatic substrate and acyl chloride must be anhydrous.

  • Solution: Reagent and Solvent Preparation

    • Solvent: Use a freshly opened bottle of an anhydrous grade solvent or dry it using appropriate methods (e.g., distillation from calcium hydride for DCM or P₂O₅).

    • Substrates: Ensure the trifluoromethylbenzene derivative and cyclopropanecarbonyl chloride are of high purity and dry. If necessary, distill them before use.

• Cause C: Incorrect Order of Addition or Temperature

  • Explanation: The formation of the acylium ion is exothermic. Adding the aromatic substrate before the acylium ion is fully formed can lead to side reactions. Furthermore, allowing the temperature to rise uncontrollably can promote byproduct formation.

  • Solution: Controlled Reagent Addition

    • Suspend the anhydrous AlCl₃ in the cold (0-5 °C) anhydrous solvent.

    • Slowly add the cyclopropanecarbonyl chloride to this suspension, allowing the acylium ion to form.

    • Finally, add the trifluoromethylbenzene derivative dropwise, maintaining the low temperature.

Q2: My product is a mixture of isomers. How can I improve regioselectivity?

• Explanation: The trifluoromethyl (-CF₃) group is a meta-directing deactivator for electrophilic aromatic substitution. This is due to its strong electron-withdrawing inductive effect. Therefore, the acylation should predominantly occur at the position meta to the -CF₃ group. However, small amounts of ortho and para isomers can form, especially under harsh conditions.[10]

• Solution: Optimizing for Meta-Selectivity

  • Temperature Control: Maintain a low reaction temperature (0-5 °C) during the addition and let the reaction slowly warm to room temperature. Higher temperatures can reduce selectivity.

  • Solvent Choice: Non-polar solvents like dichloromethane or 1,2-dichloroethane generally provide good selectivity.

  • Catalyst Choice: While AlCl₃ is standard, other Lewis acids like iron(III) chloride (FeCl₃) or scandium triflate can sometimes offer different selectivity profiles, though potentially with lower reactivity.[10][11]

Q3: The reaction mixture turned dark black, and I isolated a tar-like substance. What happened?

• Explanation: The formation of dark, polymeric tars is usually a sign of side reactions caused by excessive heat or highly concentrated reagents.[12] The strong Lewis acid can promote polymerization of the reactants or products at elevated temperatures.

• Solution: Preventing Polymerization

  • Strict Temperature Control: Use an ice bath or a cryocooler to maintain the reaction temperature below 5 °C, especially during the initial addition of reagents.

  • Controlled Addition: Add the acylating agent and the aromatic substrate slowly and dropwise to manage the reaction exotherm.

  • Adequate Solvent Volume: Ensure the reaction is not overly concentrated. A sufficient volume of solvent helps dissipate heat effectively.

Q4: I'm having trouble purifying the final product. What are the best methods?

• Explanation: The crude product after aqueous workup will contain the desired ketone, unreacted starting materials, and potentially isomeric or polymeric byproducts. Purification can be challenging due to similar polarities of the components.

• Solution: Effective Purification Strategies

  • Aqueous Workup: After the reaction is complete, it must be quenched by carefully and slowly pouring the reaction mixture into ice-cold water or a dilute acid solution (e.g., 1M HCl) to decompose the aluminum-ketone complex.

  • Liquid-Liquid Extraction: Extract the aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate or DCM) to recover the product.[13]

  • Column Chromatography: The most reliable method for separating the desired meta-isomer from other impurities is column chromatography on silica gel, typically using a hexane/ethyl acetate gradient.[14]

  • Distillation/Crystallization: If the product is thermally stable and the impurities have sufficiently different boiling points, vacuum distillation can be an effective, scalable purification method.[13] If the crude product is a solid or can be induced to crystallize, recrystallization from a suitable solvent system can yield a highly pure product.[13]

Visualized Workflows and Data

Troubleshooting Logic Flow

The following diagram outlines a decision-making process for troubleshooting a failed or low-yielding reaction.

Caption: Troubleshooting workflow for low yield issues.

Optimized Reaction Parameters

The table below summarizes the recommended starting conditions for the synthesis. These parameters should be optimized for your specific laboratory setup and scale.

Parameter	Recommended Value	Rationale
Aromatic Substrate	1.0 equivalent	Limiting reagent.
Cyclopropanecarbonyl Chloride	1.1 - 1.2 equivalents	A slight excess ensures complete consumption of the aromatic substrate.
Aluminum Chloride (AlCl₃)	1.2 - 1.5 equivalents	Stoichiometric amount is required to complex with the product ketone and drive the reaction.[5][6]
Solvent	Anhydrous Dichloromethane (DCM)	Inert, low boiling point for easy removal, and provides good solubility for reactants and intermediates.
Temperature	0 - 5 °C (addition), then warm to RT	Controls reaction rate, minimizes side reactions, and improves regioselectivity.
Reaction Time	2 - 12 hours	Monitor by TLC or GC-MS until starting material is consumed.
Workup	Quench with ice-cold 1M HCl	Decomposes the AlCl₃-ketone complex and separates the inorganic salts into the aqueous phase.

Detailed Experimental Protocol

Materials:

• Three-neck round-bottom flask, equipped with a magnetic stirrer, thermometer, and nitrogen inlet/outlet.

• Addition funnel.

• Anhydrous 1,2-dichloroethane (DCE).

• 1-bromo-3-(trifluoromethyl)benzene.

• Cyclopropanecarbonyl chloride.

• Anhydrous aluminum chloride (AlCl₃).

Procedure:

• Setup: Flame-dry the glassware and allow it to cool to room temperature under a stream of dry nitrogen.

• Catalyst Suspension: To the reaction flask, add anhydrous DCE (approx. 5 mL per mmol of the aromatic substrate). Cool the flask to 0 °C using an ice-water bath. Under a positive flow of nitrogen, carefully and quickly add anhydrous AlCl₃ (1.3 equivalents).

• Acylium Ion Formation: Add cyclopropanecarbonyl chloride (1.1 equivalents) dropwise to the stirred AlCl₃ suspension over 15-20 minutes. Ensure the temperature remains below 5 °C. Stir the resulting mixture for an additional 30 minutes at 0 °C.

• Aromatic Substitution: Add 1-bromo-3-(trifluoromethyl)benzene (1.0 equivalent) dropwise via the addition funnel over 30-45 minutes. Maintain the internal temperature below 5 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then remove the ice bath and allow it to slowly warm to room temperature. Monitor the reaction's progress by TLC or GC-MS.

• Quenching: Once the starting material is consumed (typically 2-6 hours), cool the reaction mixture back down to 0 °C. Very slowly and carefully, pour the reaction mixture into a separate beaker containing crushed ice and 1M HCl. Caution: This process is highly exothermic and will release HCl gas. Perform in a well-ventilated fume hood.

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with DCE or ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with 1M HCl, water, saturated sodium bicarbonate (NaHCO₃) solution, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of 5% to 20% ethyl acetate in hexanes) to afford the pure Cyclopropyl 3-(trifluoromethyl)phenyl ketone.

Synthesis Workflow Diagram

Caption: Step-by-step experimental workflow.

References

• An In-depth Technical Guide on the Synthesis and Characterization of Cyclopropyl 2-(4-methylphenyl)ethyl ketone. Benchchem.
• Friedel Crafts Acylation And Alkyl
• Friedel–Crafts reaction. Wikipedia.
• Identifying side products in Friedel-Crafts acyl
• Alternative purification techniques for cyclopropyl ketones besides chrom
• Friedel–Crafts Acyl
• Process for the preparation of supported aluminium chloride catalyst containing organo aluminium compound.
• Three-Component Friedel-Crafts Transformations: Synthesis of Alkyl and Alkenyl Trifluoromethyl Sulfides and Alkenyl Iodides. PMC, NIH.
• EAS Reactions (3)
• How can i conduct (safely) the reaction of aluminium with hydrochloric acid.
• Friedel-Crafts Acylation and Alkyl
• Effective Friedel-Crafts Acylation of Biotin Acid Chloride in Trifluoromethanesulfonic Acid.
• Friedel-Crafts Acyl
• Aluminum chloride catalyst activation.
• New Approaches to Immobilization of Aluminum Chloride on γ-Alumina and Its Regeneration After Deactivation.
• Method for preparing 1-cyclopropyl-3-(2-fluorobenzyl) ketone.
• Solvent-Free Friedel-Crafts Acylation of Fluorobenzene Catalyzed by Trifluoromethanesulfonic Acid and Rare Earth Trifl
• The Role of Aluminum Chloride in Chemical Reactions.
• Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs). Beilstein Journal of Organic Chemistry.
• RECENT ADVANCES IN FRIEDEL- CRAFTS REACTION. IJSTM.
• Friedel Crafts Acylation of Benzene Reaction Mechanism. YouTube.
• Synthesis method of cyclopropyl methyl ketone.
• cas 38675-82-0|| where to buy Cyclopropyl 3-trifluoromethylphenyl ketone. Chemenu.

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• 14. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting guide for reactions involving Cyclopropyl 3-trifluoromethylphenyl ketone

Welcome to the technical support guide for Cyclopropyl 3-(trifluoromethyl)phenyl ketone. This document is designed for researchers, chemists, and professionals in drug development who are utilizing this versatile building block. This guide provides in-depth, field-tested insights into overcoming common experimental challenges. The structure is designed to be intuitive, addressing specific problems in a question-and-answer format, grounded in mechanistic principles and supported by authoritative references.

Introduction: The Unique Reactivity of Cyclopropyl 3-trifluoromethylphenyl ketone

Cyclopropyl 3-(trifluoromethyl)phenyl ketone is a valuable reagent characterized by two key reactive sites: the electrophilic carbonyl carbon and the strained cyclopropyl ring. The potent electron-withdrawing nature of the meta-substituted trifluoromethyl (-CF3) group significantly enhances the electrophilicity of the ketone, making it highly susceptible to nucleophilic attack.[1] However, this electronic feature, combined with the inherent ring strain of the cyclopropane (~27 kcal/mol), also makes the three-membered ring prone to cleavage under various conditions, including acidic, basic, or reductive environments.[2][3] Understanding this dual reactivity is critical to troubleshooting and achieving desired synthetic outcomes.

Section 1: Low Yield & Incomplete Conversion

This section addresses scenarios where reactions fail to proceed to completion or result in disappointingly low yields of the target product.

Q1: My nucleophilic addition to the ketone is stalling, leaving significant starting material. What are the primary causes and how can I drive the reaction to completion?

Answer: Stagnant nucleophilic additions are common and can typically be traced back to three factors: insufficient nucleophilicity, steric hindrance, or a reversible reaction equilibrium.

• Analysis of Causality: The trifluoromethyl group makes the carbonyl carbon highly electrophilic, which should favor addition.[4] However, if the incoming nucleophile is weak or sterically bulky, the activation energy may still be too high. Furthermore, many nucleophilic additions to carbonyls are reversible.[5] If the tetrahedral intermediate is unstable, it can easily collapse back to the starting materials.

• Troubleshooting Protocol & Recommendations:

  • Enhance Nucleophilicity: If using a neutral nucleophile (e.g., an amine or alcohol), consider converting it to its more reactive conjugate base (e.g., an amide or alkoxide) using a non-nucleophilic base like sodium hydride (NaH) or lithium bis(trimethylsilyl)amide (LiHMDS). For Grignard or organolithium reagents, ensure they are freshly prepared and properly titrated, as they degrade on storage.

  • Lewis Acid Catalysis: A Lewis acid can coordinate to the carbonyl oxygen, further increasing the electrophilicity of the carbon center. This is a standard strategy for activating ketones.[6]

  • Temperature Adjustment: While higher temperatures can overcome activation barriers, they can also favor the reverse reaction if the process is thermodynamically controlled. It is often beneficial to start the reaction at a low temperature (e.g., -78 °C or 0 °C) to control the initial addition and then slowly warm it to room temperature to encourage completion.

  • Solvent Choice: The choice of solvent can dramatically impact reaction rates. Ethereal solvents like THF or Diethyl Ether are standard for organometallic additions. For other nucleophiles, polar aprotic solvents like DMF or DMSO can enhance the reactivity of anionic species.

Parameter	Recommendation	Rationale
Nucleophile	Use a stronger, less hindered nucleophile or deprotonate with a strong base.	Overcomes the activation barrier for addition.
Catalyst	Add a catalytic amount of a Lewis acid (e.g., MgBr₂, Sc(OTf)₃).	Activates the carbonyl group towards nucleophilic attack.
Temperature	Initiate at low temperature (-78°C to 0°C), then warm to RT.	Balances kinetic and thermodynamic control.
Solvent	Use anhydrous THF for organometallics; consider DMF for other anions.	Stabilizes reagents and intermediates appropriately.

Section 2: Formation of Unexpected Side Products

The appearance of unknown peaks in your analytical data (TLC, LC-MS, NMR) often signals the occurrence of side reactions. The unique structure of this ketone presents specific, predictable side pathways.

Q2: I'm observing a major side product that I suspect is from the cyclopropyl ring opening. Under what conditions is this likely, and how can I prevent it?

Answer: Cyclopropyl ring opening is the most common and mechanistically interesting side reaction for this class of compounds.[7] The ring is susceptible to cleavage under acidic, radical, and certain reductive conditions.

• Mechanistic Insight:

  • Acid-Catalyzed Opening: Strong Brønsted or Lewis acids can protonate/coordinate the ketone, which can trigger a concerted or stepwise ring-opening to form a stabilized carbocation. This is particularly favored in solvents like hexafluoroisopropanol (HFIP).[7] The resulting cation is then trapped by a nucleophile.

  • Reductive Opening: Some reducing agents, particularly those involving single-electron transfer (SET) like samarium(II) iodide (SmI₂), can form a ketyl radical intermediate.[8] This radical can trigger the fragmentation of the cyclopropyl ring.

  • Photochemical Opening: Cyclopropyl ketones are classic substrates for Norrish Type II reactions, where photochemical excitation leads to intramolecular hydrogen abstraction and subsequent ring cleavage.[3]

• Preventative Strategies & Protocols:

  • Avoid Strong Acids: If your reaction requires acidic conditions, use the mildest possible acid. For example, if removing a BOC protecting group, consider using TMSOTf/2,6-lutidine at low temperature instead of strong trifluoroacetic acid (TFA).

  • Select Appropriate Reducing Agents: For the reduction of the ketone to an alcohol, use hydride donors like sodium borohydride (NaBH₄) which are less likely to induce SET-based ring opening compared to dissolving metal reductions or SmI₂.[6]

  • Control Reaction Temperature: Radical-initiated ring openings often have a higher activation energy. Running reactions at lower temperatures can favor the desired nucleophilic addition over the radical pathway.

  • Protect from Light: If you suspect photochemical decomposition, conduct the reaction in a flask wrapped in aluminum foil.

Troubleshooting Workflow for Side Product Formation

The following diagram outlines a logical workflow for identifying and mitigating the formation of a suspected ring-opened side product.

Caption: Decision tree for troubleshooting ring-opening side reactions.

Section 3: Purification & Handling

Even with a successful reaction, isolating the final product can be challenging due to the properties conferred by the fluorinated aromatic ring.

Q3: My product is difficult to separate from the starting material by column chromatography. What strategies can I employ for better separation?

Answer: Co-elution is a frequent issue, especially when the transformation is minor (e.g., reduction of the ketone to an alcohol). The polarity difference between the starting ketone and the product alcohol may not be sufficient for baseline separation on silica gel.

• Analysis of the Problem: Both the starting ketone and many of its products are relatively nonpolar, dominated by the trifluoromethylphenyl group. Fluorinated compounds can also exhibit unique interactions with silica gel.[9]

• Purification Protocol Enhancements:

  • Optimize Solvent System: Systematically screen different solvent systems for Thin Layer Chromatography (TLC) before attempting a column. Instead of the standard Ethyl Acetate/Hexanes, try systems like Dichloromethane/Methanol or Ether/Pentane. Adding a small amount of a third solvent (e.g., 1% triethylamine for basic compounds, or 1% acetic acid for acidic compounds) can significantly alter selectivity.

  • Alternative Stationary Phases: If silica gel fails, consider other stationary phases. Reverse-phase chromatography (C18) is an excellent alternative for nonpolar compounds, eluting with gradients of Acetonitrile/Water or Methanol/Water.

  • Derivatization: If the product has a reactive handle (like an alcohol), it can be temporarily derivatized to drastically change its polarity. For instance, converting a product alcohol to a silyl ether (e.g., with TBDMSCl) will make it much less polar, allowing the unreacted ketone to be washed away easily. The silyl ether is then cleaved in a subsequent step.

  • Crystallization: Fluorinated compounds often have good crystallinity. Attempt to crystallize the crude product from a suitable solvent system (e.g., Hexanes/Ethyl Acetate). This can be a highly effective method for obtaining very pure material.

Section 4: Spectroscopic Data Reference

Accurate identification of starting material, products, and byproducts is essential. Below is a reference table of expected spectroscopic data for the title compound.

Data Type	Cyclopropyl 3-trifluoromethylphenyl ketone	Reference
¹H NMR	δ ~7.5-7.7 (m, 4H, Ar-H), ~2.3 (m, 1H, CH), ~1.1-1.3 (m, 4H, CH₂)	[10]
¹³C NMR	δ ~204 (C=O), ~141 (Ar-C), ~123 (q, J ≈ 272 Hz, CF₃), ~22 (CH), ~13 (CH₂)	[10]
¹⁹F NMR	A singlet is expected around -62 to -64 ppm (relative to CFCl₃).	[11][12]
IR (Infrared)	Strong C=O stretch ~1670-1690 cm⁻¹, C-F stretches ~1100-1350 cm⁻¹	[13]

Note: Exact chemical shifts (δ) are solvent-dependent. Data is adapted from similar structures.

Appendix: General Protocol for Ketone Reduction

This protocol provides a validated, step-by-step method for a common transformation, serving as a reliable starting point.

Protocol: Sodium Borohydride Reduction to form Cyclopropyl(3-(trifluoromethyl)phenyl)methanol

• Setup: To a round-bottom flask under a nitrogen atmosphere, add Cyclopropyl 3-trifluoromethylphenyl ketone (1.0 eq) and dissolve in anhydrous Methanol (MeOH) to a concentration of 0.1 M.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Slowly add sodium borohydride (NaBH₄, 1.5 eq) portion-wise over 10 minutes. Caution: Gas evolution (H₂) will occur.

• Reaction: Stir the reaction at 0 °C and monitor by TLC (e.g., 20% Ethyl Acetate in Hexanes). The reaction is typically complete within 1-2 hours.

• Quenching: Slowly add saturated aqueous ammonium chloride (NH₄Cl) solution to quench the excess NaBH₄.

• Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue with Ethyl Acetate (3x).

• Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude alcohol product by flash column chromatography on silica gel.

References

• University of Mississippi. (2022). Synthesis of Fluorinated Ketones for Biological Evaluation at the GABA-B Receptor. eGrove. Available at: [Link]

• Jiang, B., et al. (2017). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Joliton, A., & Carreira, E. M. (2017). Ring-opening hydroarylation of monosubstituted cyclopropanes enabled by hexafluoroisopropanol. Chemical Science. Available at: [Link]

• Reisman, S. E., et al. (2011). Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes. Accounts of Chemical Research. Available at: [Link]

• 3M Innovative Properties Company. (2001). Use of fluorinated ketones in fire extinguishing compositions. Google Patents.

• Maison, W., et al. (2022). Mechanistic Insights on the Selectivity of the Tandem Heck–Ring-Opening of Cyclopropyldiol Derivatives. JACS Au. Available at: [Link]

• Sloop, J. C. (2015). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. Advances in Chemical Engineering and Science. Available at: [Link]

• Jiang, T., et al. (2019). Palladium-Catalyzed Stereoselective Ring-opening Reaction of Aryl Cyclopropyl Ketones. Royal Society of Chemistry. Available at: [Link]

• Chakraborty, D., et al. (2020). Attempted cyclopropane ring-opening reaction. ResearchGate. Available at: [Link]

• MacMillan, D. W. C., et al. (2013). Enantioselective Photocatalytic [3+2] Cycloadditions of Aryl Cyclopropyl Ketones. Journal of the American Chemical Society. Available at: [Link]

• Sloop, J. C. (2015). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. ResearchGate. Available at: [Link]

• Procter, D. J., et al. (2022). Computational Study of SmI2-Catalyzed Intermolecular Couplings of Cyclopropyl Ketones: Links between the Structure and Reactivity. Journal of the American Chemical Society. Available at: [Link]

• Gu, J., et al. (2023). Design and synthesis of novel poly (aryl ether ketones) containing trifluoromethyl and trifluoromethoxy groups. Polymer Bulletin. Available at: [Link]

• Clark, J. (2023). oxidation of aldehydes and ketones. Chemguide. Available at: [Link]

• Filo. (2025). Give mechanism of Norrish Type II reaction. Explain why cyclopropyl keton... Filo. Available at: [Link]

• Fairlie, D. P., et al. (2020). Current Synthetic Routes to Peptidyl Mono-Fluoromethyl Ketones (FMKs) and Their Applications. Molecules. Available at: [Link]

• NIST. (n.d.). Cyclopropyl phenyl ketone. NIST WebBook. Available at: [Link]

• Wan, J.-P., & Liu, Y. (2020). TfOH mediated reaction of 2‐aminoquinolin‐3‐yl cyclopropyl ketone with benzaldehyde. ResearchGate. Available at: [Link]

• Leadbeater, N. E., et al. (2013). Trifluoromethyl ketones: properties, preparation, and application. Chemical Communications. Available at: [Link]

• SpectraBase. (n.d.). 1-(1-Phenyl-cyclopropyl)-3-(3-trifluoromethyl-phenyl)-urea - Optional[1H NMR] - Spectrum. SpectraBase. Available at: [Link]

• Ashenhurst, J. (2017). Aldehydes and Ketones: 14 Reactions With The Same Mechanism. Master Organic Chemistry. Available at: [Link]

• Procter, D. J., et al. (2024). Alkyl Cyclopropyl Ketones in Catalytic Formal [3 + 2] Cycloadditions: The Role of SmI2 Catalyst Stabilization. Journal of the American Chemical Society. Available at: [Link]

• Chemistry Steps. (n.d.). Reactions of Aldehydes and Ketones Practice Problems. Chemistry Steps. Available at: [Link]

• LibreTexts. (2023). Reactivity of Aldehydes & Ketones. Chemistry LibreTexts. Available at: [Link]

• LibreTexts. (2019). 21.7: Reactions of Aldehydes and Ketones—General Considerations. Chemistry LibreTexts. Available at: [Link]

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• 4. Trifluoromethyl ketones: properties, preparation, and application - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Ring-opening hydroarylation of monosubstituted cyclopropanes enabled by hexafluoroisopropanol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Computational Study of SmI2-Catalyzed Intermolecular Couplings of Cyclopropyl Ketones: Links between the Structure and Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Optimization of Reaction Conditions for Cyclopropyl 3-trifluoromethylphenyl ketone

Introduction

Welcome to the technical support center for the synthesis of Cyclopropyl 3-trifluoromethylphenyl ketone. This valuable ketone serves as a crucial building block in the development of various pharmaceutical agents and agrochemicals, owing to the unique physicochemical properties imparted by the cyclopropyl and trifluoromethyl moieties.[1] The successful synthesis of this target molecule, primarily through Friedel-Crafts acylation, is often challenging. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their reaction conditions and overcoming common experimental hurdles.

Our approach is grounded in fundamental chemical principles and field-proven insights to ensure you can confidently navigate the complexities of this synthesis.

General Reaction Scheme

The primary synthetic route to Cyclopropyl 3-trifluoromethylphenyl ketone is the Friedel-Crafts acylation of 1-bromo-3-(trifluoromethyl)benzene with cyclopropanecarbonyl chloride. This reaction is an electrophilic aromatic substitution that requires a Lewis acid catalyst, such as aluminum chloride (AlCl₃), to proceed.[2]

Caption: General Friedel-Crafts Acylation for Cyclopropyl 3-trifluoromethylphenyl ketone.

Troubleshooting Guides in Q&A Format

Issue 1: Low or No Product Yield

Question: I am attempting the Friedel-Crafts acylation of 1-bromo-3-(trifluoromethyl)benzene with cyclopropanecarbonyl chloride and AlCl₃, but I am observing very low to no formation of the desired Cyclopropyl 3-trifluoromethylphenyl ketone. What are the potential causes and how can I improve the yield?

Answer:

Low or no yield in a Friedel-Crafts acylation is a common issue that can stem from several factors related to reagent quality, reaction setup, and catalyst activity.

Causality and Solutions:

• Moisture Contamination: Lewis acids like AlCl₃ are extremely sensitive to moisture. Water will react with AlCl₃, deactivating it and preventing the formation of the crucial acylium ion electrophile.

  • Solution: Ensure all glassware is rigorously dried in an oven (e.g., overnight at 120 °C) and cooled in a desiccator before use. Use anhydrous solvents and ensure the reagents, particularly the AlCl₃, have been stored in a moisture-free environment. Handling AlCl₃ in a glovebox or under an inert atmosphere (e.g., nitrogen or argon) is highly recommended.

• Inactive Catalyst: The quality of the Lewis acid is paramount. Old or improperly stored AlCl₃ may have already been partially hydrolyzed.

  • Solution: Use a fresh, unopened bottle of anhydrous AlCl₃. If you suspect your current stock is compromised, consider purchasing a new supply. For a quick test of activity, a small amount of AlCl₃ should fume when exposed to air due to reaction with atmospheric moisture.

• Deactivated Aromatic Ring: The trifluoromethyl (-CF₃) group is a strong electron-withdrawing group, which deactivates the aromatic ring towards electrophilic substitution.[2] This makes the reaction inherently more challenging than with activated or simple benzene rings.

  • Solution: To overcome this deactivation, you may need to use more forcing conditions. This can include:

    • Increased Catalyst Stoichiometry: While catalytic amounts are often cited, for deactivated systems, a stoichiometric amount or even a slight excess of AlCl₃ is often necessary because the product ketone can form a complex with the Lewis acid.[3]

    • Higher Reaction Temperature: While initial addition of reagents should be done at low temperatures (0-5 °C) to control the initial exothermic reaction, the reaction may require heating to proceed to completion. Monitor the reaction by TLC or GC-MS to determine the optimal temperature and time. A temperature range of 50-60 °C is a good starting point for optimization.[4]

• Improper Reagent Addition Sequence: The order of addition is critical to forming the reactive electrophile.

  • Solution: The standard and generally most effective procedure is to first mix the aromatic substrate and the Lewis acid in the chosen solvent. Then, add the acyl chloride dropwise to this mixture. This allows for the immediate formation of the acylium ion in the presence of the nucleophilic aromatic ring.

Issue 2: Formation of Multiple Byproducts and Isomers

Question: My reaction is producing the desired ketone, but I am also seeing significant amounts of other spots on my TLC plate and multiple peaks in my GC-MS analysis. What are these byproducts, and how can I improve the selectivity of my reaction?

Answer:

The formation of byproducts in Friedel-Crafts acylation is often related to the reaction conditions and the nature of the substrates.

Causality and Solutions:

• Isomer Formation: The trifluoromethyl group is a meta-director in electrophilic aromatic substitution. However, under certain conditions, particularly at higher temperatures, some ortho and para isomers may form. The bromo substituent is an ortho, para-director, but it is also deactivating. The directing effects of both substituents must be considered.

  • Solution:

    • Temperature Control: Maintain a lower reaction temperature for as long as possible to favor the thermodynamically controlled meta-product. Only increase the temperature gradually if the reaction is not proceeding.

    • Choice of Lewis Acid: While AlCl₃ is common, other Lewis acids like iron(III) chloride (FeCl₃) can sometimes offer different selectivity profiles and might be worth exploring.[5]

• Polyacylation: Although the product ketone is deactivated towards further acylation, at high temperatures and with a large excess of the acylating agent, a second acylation can occur.[3]

  • Solution: Use a stoichiometric amount or only a slight excess (e.g., 1.1 equivalents) of the cyclopropanecarbonyl chloride. Monitor the reaction progress closely and stop it once the starting material is consumed to prevent over-reaction.

• Decomposition of Cyclopropyl Ring: The cyclopropyl group can be susceptible to ring-opening under strongly acidic conditions, leading to the formation of various rearranged byproducts.

  • Solution: Use the mildest effective reaction conditions. This includes using the minimum necessary amount of Lewis acid and avoiding excessively high temperatures or prolonged reaction times.

Experimental Protocol: Optimized Synthesis of Cyclopropyl 3-trifluoromethylphenyl ketone

This protocol is a starting point and may require further optimization based on your specific laboratory conditions and reagent purity.

Materials:

• 1-bromo-3-(trifluoromethyl)benzene

• Cyclopropanecarbonyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric Acid (1 M)

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 1-bromo-3-(trifluoromethyl)benzene (1.0 eq) and anhydrous DCM.

• Catalyst Addition: Cool the flask to 0 °C in an ice bath. Carefully and portion-wise, add anhydrous AlCl₃ (1.2 eq) to the stirred solution. The mixture may become colored.

• Acyl Chloride Addition: In the dropping funnel, dissolve cyclopropanecarbonyl chloride (1.1 eq) in anhydrous DCM. Add this solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0-5 °C.[6]

• Reaction Progression: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour. Then, slowly warm the mixture to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC or GC-MS. If the reaction is sluggish, it can be gently heated to reflux (around 40 °C for DCM) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture back to 0 °C.

  • Slowly and carefully quench the reaction by pouring it onto crushed ice with vigorous stirring.[6] This step is highly exothermic.

  • Add 1 M HCl to dissolve any remaining aluminum salts.

  • Separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL).

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (until effervescence ceases), and brine.[6]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[7]

• Purification: The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient or by vacuum distillation. The boiling point of Cyclopropyl 3-trifluoromethylphenyl ketone is approximately 230.2 °C at 760 mmHg.[1]

Data Presentation: Optimizing Reaction Parameters

The following table summarizes the potential effects of varying key reaction parameters on the yield and purity of Cyclopropyl 3-trifluoromethylphenyl ketone.

Parameter	Variation	Expected Effect on Yield	Expected Effect on Purity	Rationale
Temperature	Low (0-25 °C)	Lower, slower reaction	Higher selectivity (less isomer formation)	Favors kinetic product, minimizes side reactions.
High ( > 40 °C)	Higher, faster reaction	Lower selectivity (more isomers/byproducts)	Overcomes activation energy but can lead to undesired products.
AlCl₃ (eq)	< 1.0	Very low	N/A	Insufficient catalyst to drive the reaction.
1.0 - 1.5	Optimal	Good	Stoichiometric amount needed for deactivated rings.[3]
> 1.5	May decrease	May decrease	Can promote side reactions and decomposition.
Reaction Time	Too Short	Low	High (unreacted starting material)	Incomplete conversion of starting material.
Optimal	High	High	Maximum conversion to the desired product.
Too Long	May decrease	Lower	Potential for product degradation or byproduct formation.

FAQs

Q1: Can I use a different Lewis acid instead of AlCl₃?

A1: Yes, other Lewis acids can be used for Friedel-Crafts acylation. Iron(III) chloride (FeCl₃) is a common alternative that is less sensitive to moisture than AlCl₃.[5] Other options include boron trifluoride (BF₃), tin(IV) chloride (SnCl₄), and zinc chloride (ZnCl₂). However, the reactivity and selectivity can vary significantly, and you may need to re-optimize the reaction conditions, such as solvent, temperature, and catalyst loading.

Q2: My purified product still shows some impurities. What are the best methods for final purification?

A2: For high purity, a combination of techniques is often best. After an initial purification by column chromatography, you can consider:

• Recrystallization: If your product is a solid at room temperature, recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) can be very effective at removing minor impurities.

• Vacuum Distillation: Given its relatively high boiling point, vacuum distillation is an excellent method for purifying liquid ketones.[1] This can effectively separate your product from less volatile or non-volatile impurities.

Q3: What is the mechanism of the Friedel-Crafts acylation in this synthesis?

A3: The mechanism involves three main steps:

• Formation of the Acylium Ion: The Lewis acid (AlCl₃) coordinates to the chlorine atom of the cyclopropanecarbonyl chloride, making the carbonyl carbon highly electrophilic. This complex then dissociates to form a resonance-stabilized acylium ion and AlCl₄⁻.[8]

• Electrophilic Attack: The electron-rich aromatic ring of 1-bromo-3-(trifluoromethyl)benzene attacks the electrophilic acylium ion, forming a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.[9]

• Deprotonation: A weak base, typically the AlCl₄⁻ complex, removes a proton from the carbon bearing the new acyl group, restoring the aromaticity of the ring and regenerating the AlCl₃ catalyst. The liberated proton combines with a chloride from AlCl₄⁻ to form HCl.[10]

Sources

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Stability issues of Cyclopropyl 3-trifluoromethylphenyl ketone under acidic/basic conditions

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with Cyclopropyl 3-trifluoromethylphenyl ketone. It addresses common stability challenges encountered under acidic and basic experimental conditions, offering troubleshooting advice and preventative protocols grounded in mechanistic principles.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the handling and stability of Cyclopropyl 3-trifluoromethylphenyl ketone.

Q1: What is the general stability profile of Cyclopropyl 3-trifluoromethylphenyl ketone?

A1: Cyclopropyl 3-trifluoromethylphenyl ketone is a robust compound under neutral, anhydrous conditions and can be stored at room temperature.[1] However, its stability is significantly compromised under both acidic and basic conditions due to the inherent reactivity of the strained cyclopropyl ring and the electrophilic nature of the ketone.[2][3] The molecule is classified as a donor-acceptor cyclopropane; the cyclopropyl group acts as an electron donor, while the 3-trifluoromethylphenyl ketone moiety is a strong electron acceptor. This electronic arrangement makes the cyclopropane ring susceptible to nucleophilic and electrophilic ring-opening reactions.[3][4]

Q2: What are the primary degradation pathways under acidic conditions?

A2: Under acidic conditions (either Brønsted or Lewis acids), the primary degradation pathway is an acid-catalyzed ring-opening of the cyclopropane moiety.[2][4] The reaction is initiated by the protonation or coordination of a Lewis acid to the carbonyl oxygen, which activates the cyclopropane ring for cleavage. This cleavage results in the formation of the most stable carbocation intermediate, which is then rapidly trapped by any available nucleophile in the reaction medium (e.g., solvent, water, or other reagents).[2]

Q3: What stability issues should I expect under basic conditions?

A3: Under basic or nucleophilic conditions, two main stability issues can arise. Firstly, the highly electrophilic carbonyl carbon, influenced by the electron-withdrawing trifluoromethyl group, is susceptible to nucleophilic attack. In aqueous basic media, this can lead to the formation of a stable hydrate.[5][6] Secondly, strong nucleophiles can induce a ring-opening reaction, a common pathway for donor-acceptor cyclopropanes.[4]

Q4: How does the 3-trifluoromethylphenyl group influence stability?

A4: The trifluoromethyl (CF3) group is a potent electron-withdrawing group. Its presence on the phenyl ring significantly increases the electrophilicity of the carbonyl carbon. This has two main consequences:

• It enhances the ketone's susceptibility to nucleophilic attack, promoting hydrate formation in the presence of water.[5][7]

• It strengthens the "acceptor" character of the ketone moiety, which in turn activates the "donor" cyclopropyl ring towards cleavage.[3][4]

Q5: What are the ideal storage and handling conditions?

A5: For long-term stability, store Cyclopropyl 3-trifluoromethylphenyl ketone in a tightly sealed container in a cool, dry place, away from strong acids, bases, and oxidizing agents. For experimental use, it is best to use anhydrous solvents and an inert atmosphere (e.g., nitrogen or argon) if the reaction conditions are sensitive or prolonged, especially if trace amounts of acid or base could initiate degradation.

Section 2: Troubleshooting Guide for Experimental Issues

This guide provides solutions to specific problems that may arise during experiments.

Problem: My reaction yield is consistently low when using a Lewis acid catalyst (e.g., Sc(OTf)₃, TMSOTf). I'm observing multiple new spots on my TLC.

Root Cause Analysis & Solution: This is a classic symptom of acid-catalyzed ring-opening of the cyclopropyl group. The Lewis acid is activating your ketone as intended, but it is also catalyzing the cleavage of the C-C bond in the cyclopropane ring.[2][8] The resulting carbocation intermediate is likely being trapped by various nucleophiles in your reaction mixture, leading to a complex array of byproducts.

• Troubleshooting Steps:

  • Lower the Temperature: Perform the reaction at a lower temperature (e.g., 0 °C or -78 °C) to disfavor the ring-opening pathway, which likely has a higher activation energy than your desired reaction.

  • Use a Milder Lewis Acid: Switch to a less potent Lewis acid that can still catalyze your desired transformation but is less likely to promote ring-opening.

  • Reduce Catalyst Loading: Titrate the amount of Lewis acid to the minimum required for your primary reaction. Excess acid will accelerate byproduct formation.

  • Strictly Anhydrous Conditions: Ensure your reaction is free of water, as water can act as a nucleophile to trap the carbocation intermediate, leading to hydrated and ring-opened byproducts.

Problem: After a workup with aqueous sodium bicarbonate, my NMR analysis shows a new species with a chemical shift consistent with a hydrated ketone (gem-diol).

Root Cause Analysis & Solution: The trifluoromethyl group makes the ketone carbonyl highly electrophilic. Under aqueous basic or even neutral pH conditions, the ketone can exist in equilibrium with its hydrate (a gem-diol).[5][6][9] This is a known characteristic of trifluoromethyl ketones, which are often used as mimics of tetrahedral transition states in enzyme inhibition studies precisely because their hydrates are unusually stable.[7] The bicarbonate workup introduces water and a mild base, which can facilitate this hydration.

• Troubleshooting Steps:

  • Anhydrous Workup: If possible, use an anhydrous workup procedure. For example, quench the reaction with a non-aqueous agent and filter through a pad of silica gel or celite with an anhydrous solvent.

  • Azeotropic Removal of Water: If the product is thermally stable, you may be able to remove water by azeotropic distillation with a solvent like toluene under reduced pressure.

  • Characterization: Be aware that the hydrate may be stable enough to be observed by NMR. If the hydrate does not interfere with subsequent steps, you may be able to proceed without isolating the pure ketone. The hydration is often reversible upon dissolution in a dry, aprotic solvent.

Problem: I am attempting a reaction that requires a strong, non-nucleophilic base like KHMDS, but I am recovering very little starting material.

Root Cause Analysis & Solution: While KHMDS is non-nucleophilic, trace impurities or the reaction conditions themselves might be promoting degradation. The extreme basicity could deprotonate trace water, generating hydroxide which can act as a nucleophile. Furthermore, some complex degradation pathways or rearrangements can be initiated under strongly basic conditions, although these are less commonly documented than acid-catalyzed pathways.

• Troubleshooting Steps:

  • Verify Reagent Purity: Ensure the KHMDS is of high purity and has not been substantially hydrolyzed to potassium hydroxide.

  • Use Freshly Dried Solvents: Use freshly distilled or high-purity anhydrous solvents to minimize the presence of water or other reactive impurities.

  • Inverse Addition: Add the base slowly to a cooled solution of your substrate (inverse addition) to maintain a low instantaneous concentration of the base.

  • Monitor by TLC/LC-MS: Run a small-scale reaction and monitor it closely over time to determine the rate of starting material consumption and the appearance of byproducts. This can help you optimize the reaction time to maximize the formation of the desired product before significant degradation occurs.

Section 3: Key Degradation Mechanisms

Understanding the underlying mechanisms is crucial for designing robust experimental protocols.

3.1 Acid-Catalyzed Ring-Opening

Under acidic conditions, the ketone's carbonyl oxygen is protonated (or coordinates to a Lewis acid), which significantly activates the molecule. This activation facilitates the cleavage of the internal C-C bond of the cyclopropane ring, as this relieves ring strain and forms a resonance-stabilized secondary carbocation. This carbocation is then intercepted by a nucleophile (Nu⁻).[2][4]

Caption: Potential degradation pathways under basic or nucleophilic conditions.

Section 4: Recommended Experimental Protocols

To mitigate stability issues, follow these validated protocols.

4.1 Protocol: Monitoring Stability by ¹H NMR

This protocol allows you to quickly assess the stability of your compound under specific acidic or basic conditions before committing to a large-scale reaction.

• Prepare Stock Solution: Create a stock solution of Cyclopropyl 3-trifluoromethylphenyl ketone of a known concentration (e.g., 10 mg/mL) in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Prepare Test Samples: In separate NMR tubes, add 0.5 mL of the stock solution. To each tube, add a small, measured amount of the acidic or basic reagent you plan to use (e.g., 1-5 mol% of TFA or a drop of D₂O with NaOD).

• Acquire Initial Spectrum (t=0): Immediately acquire a ¹H NMR spectrum for each sample. This will be your baseline.

• Incubate and Monitor: Let the NMR tubes stand at your intended reaction temperature. Acquire additional spectra at regular intervals (e.g., 1 hour, 4 hours, 24 hours).

• Analyze Data: Compare the spectra over time. Look for the disappearance of the characteristic cyclopropyl proton signals and the appearance of new peaks that could correspond to ring-opened or hydrated products. The integration of the peaks will provide a semi-quantitative measure of the degradation rate.

4.2 Protocol: General Procedure for Reactions Requiring an Acidic Catalyst

This protocol is designed to minimize degradation when an acid is necessary.

• System Preparation: Assemble your glassware and dry it thoroughly in an oven. Cool the system under a stream of inert gas (argon or nitrogen).

• Reagent Preparation: Use freshly distilled, anhydrous solvents. Ensure your Lewis or Brønsted acid is of high purity.

• Reaction Setup: Dissolve the Cyclopropyl 3-trifluoromethylphenyl ketone and any other solid reagents in the anhydrous solvent under an inert atmosphere.

• Cooling: Cool the reaction mixture to a low temperature (e.g., 0 °C to -78 °C) before adding the catalyst.

• Catalyst Addition: Add the acidic catalyst slowly and dropwise to the cooled solution. This prevents localized heating and high concentrations of the acid.

• Monitoring: Monitor the reaction progress closely using TLC or LC-MS.

• Quenching: Once the reaction is complete, quench it at low temperature by adding a cold, weakly basic solution (e.g., saturated sodium bicarbonate) or by passing it through a short plug of basic alumina or silica gel.

Section 5: Summary of Stability and Degradation

This table provides a quick reference for the stability of Cyclopropyl 3-trifluoromethylphenyl ketone under various conditions.

Condition	Primary Stability Concern	Likely Degradation Products	Recommended Precautions
Strong Acid (e.g., TfOH, H₂SO₄)	Rapid ring-opening	γ-substituted ketones, complex mixtures	Avoid if possible. If necessary, use low temperatures (-78 °C) and short reaction times.
Lewis Acid (e.g., TMSOTf, Sc(OTf)₃)	Catalytic ring-opening	γ-substituted ketones	Use lowest effective catalyst loading, low temperature, and strictly anhydrous conditions. [8]
Weak Acid (e.g., AcOH, silica gel)	Slow ring-opening over time	γ-substituted ketones	Monitor reactions closely; prolonged exposure can lead to degradation.
Neutral (Anhydrous)	Generally stable	N/A	Use inert atmosphere for prolonged heating to prevent oxidation.
Neutral (Aqueous)	Reversible hydrate formation	Gem-diol (hydrate)	Be aware of potential for hydration; use anhydrous conditions if pure ketone is required. [5][6]
Weak Base (e.g., K₂CO₃, NaHCO₃)	Hydrate formation	Gem-diol (hydrate)	Use non-aqueous workups if hydrate formation is undesirable.
Strong Base (e.g., KHMDS, NaOH)	Carbonyl addition (hydrolysis), potential for other pathways	Hydrate, ring-opened products	Use anhydrous conditions, low temperatures, and monitor reaction closely.

References

• A Comparative Guide to Ring-Opening Reactions of Substituted Cyclopropyl Ketones. Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE8NpyTeLu30JUSdNKdfS81dEBRjwa4o-4dlc9V285w-A_2UoLU_5CDzFCXvSwPhQrmwcmDQXQzI2qmWXo2GU3O1Ii52lbRnUT6ViHR5KhvRkA-6zvIMBqpZ4D-GlcqHdKecmfvCUzp3rNgdHDtiqg6NLeNvXUQB8bb2A37b8NoYo8qgzejQZRxxgbiLOIttuOtWRldbhNTFukzafQj2Zb6g9aAmhvxrDRV8fWYlA==]
• Technical Support Center: Degradation Pathways of Cyclopropyl p-Nitrophenyl Ketone. Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHFDXtrmj-G6-qbiLHP8MHTlPcnMf1lCoEh7Y7zD4Mt1KthQsKlPWnaMV0ULMptnDsAFrArleIxOH1fSyATjghiXFhKxXweRvXLS2xN4rc9z1UcQAFq1TFBrME4iPKaqPIiJfluvTTlnkTqGVegg-OCS8tDIP90oWxKzuzZi7abLU4lW7QJkhH2rT7UButtzfnlmKIJyHCiN8vsvM69HH3uwxABuPGG7dU2oRbRiaw=]
• Ligand-Metal Cooperation Enables Net Ring-Opening C–C Activation / Difunctionalization of Cyclopropyl Ketones. PMC - NIH. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEookV8D-Hl3o-p7kRBYBa9OKMHAYCV-WRvypxiSSqVSv1RrVxGZFKyEIM0On0nnBwLyPYDS_y2UIxz0_B5LrmBmQN60dV5xyLuuvN4jETmjTeMGqd6JXjPbNKarpRkvWgJc885a-MwaGn6sRFj]
• Asymmetric Ring-Opening of Cyclopropyl Ketones with Thiol, Alcohol, and Carboxylic Acid Nucleophiles Catalyzed by a Chiral N,N'-Dioxide-Scandium(III) Complex. Semantic Scholar. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFz8SN9n7QDzCqbWrcArhM70ACqo8XsgVqaO4oH9t5Zczeurl7KLCptF5JNvFvQqOdM99zyB3VerluDNHyDqtV3RRbBMwuUvQWKu200T10KmeCyBc5vPzWWFg8aRqK59YJRcSXMJGkdu8jQXJBggQn9xF1GmFdLqcIVUhh0THbXaVrG6FBE_JXFVA==]
• Application Notes and Protocols: Reaction Mechanism of Cyclopropyl p-Nitrophenyl Ketone Ring Opening. Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGNp1Z1-Wyc6Fmmxev4hjNPpl7lQ8N2CbJ6KBgnftzuh64l6VGHjqFAKTUO-CW7s-GlV5YIwgFDPhLULkbvKIbXUzetkxF_k4mE28KCfH3psczDsZDIM7lfZnN7c9wLyJSPTQG-KwOBKVbdhTLqZF62p--LMNZ_5QVBcJUxOQeF2XOWdKIcQ0zSHKaYyVQunI67C4mjbypA2swd6h18V8eFQ54s_hnJoaQHrudS7FesvzF-7haW7AUBspO5gPC7t4l7]
• Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes. Xingwei Li. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFEocNhL8seSJnLBehlBSuVR72RsSQKEcJWP32TMdKy9e56BghEfbZM4IhBzK3tZVu4LxmFcJ--3vLtS1X55dZW_8aJdS-7Me6FRHOB2DjsTKploKjDQtEPcFGY0mYLDHtlkEi3hXrMmTnCxr1tmRgj]
• Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. PMC - NIH. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGrfLGI7YwPLjHCiHJlZmURFNQt-eGE07YrakiohexR7xJ2s00M-VfOm5qmV3Ig4N5Xi1k8Y_9CzFnQF7gaJNaCu7s5ygkTJD9whTOL5EXA5K2Xlgfdclvc2_XzwG34502VM2X7e3ELkgXcSEI=]
• A Comparative Guide to Cyclopropyl Ketones in Synthetic Chemistry: Spotlight on Cyclopropyl p-Nitrophenyl Ketone. Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFG4YOxhUy9g8oAzgVp-gzVUNLEABgBpYM0wReV63Qtw5MVbCSBtvBEq9lJkRka_QR_j5UODlWltGChown-ZaM_fQ1geOJsJNaWxA94Hsn1DiqCQH_og8wBPlU_MJcT5StAaLEBwugZq49GLUQ0gmJ2Rz0M5xKp46NfAjY0xbm7KDt6Qbdku-YWPolt9bIuMm8Di6mcmZK03k5gPnFcrwJXLiB-TAvRo-wDbxF1Iw7XA4MrXYpISR4rNY3Zs-0RqDm3P7rakuz1JEpnXldR]
• Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. Beilstein Journals. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFV2hm3DlmYzCDNQg3_ieA8P6WXOG1EQ6ru8sD5qorFnYR6hZCo1y8sI7wP16cSj3xApU6B1MtGBmYyOD1I7u1q_LLbFMbztOIbWIqn3aSBcq572MT0wmGqfdQ6-FDlXEC8vpBAXMgvQNA4zvasuLozKQ==]
• Computational Study of SmI2-Catalyzed Intermolecular Couplings of Cyclopropyl Ketones: Links between the Structure and Reactivity. ACS Publications. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGE12rPet_Nd-7UjKiVhA-dQGp5AHeUaKSxgs_Oy_-vDv12L1qVXraAzTAX71aF3cq81XaXLyxsFKUob0JJudnNeL_ttsMZe9LPDXWVQkfKE0PFCNdnkXeAJhjwB3E82S2fJO7fH8GngNK1eA==]
• Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. ResearchGate. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwNjj-rWx3PNMMDqGQEQ1-KuM92TuagwOZfq_nFqXgKU_B409EYg2EfdRnlguFBzVMR-YFR5Sox5KtsdUSmpgGF56tKE45_3PRVWmbpzpKCgd2gjOTy6iklzu3wPyLaT1t__juyRco8J5bsv07oj2Vw4QsWFSu1VbI3wZtUNam344L80YP6YUjPC091KOTSNT1W9Zjsfzp0wHsmiWcW2hpcmqrPCV-4cAvrPUiolgokfHFFwUNdxq1OXMS6FEtyhrfxxch_fyR10dJ1PEoM8fv-_cZLO0DtilbSwo2AALWdIZ1_ZzWN3a7kA==]
• Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGf8mjHyOKCOFGT2VYcqWUbzQ3Oicj7bfE7bu8Ymsj9yg6ZIrd_Uu_2z-d-3G8RP1n0H-JPOiKSDOJWNzKv50kCfjcKbxITZG2NiMGreTuc9ZCuV_tQDJ0B7bQ=]
• Trifluoromethyl ketones. a) Hydrolysis of trifluoromethyl ketones. b) Selected examples of biologically active trifluoromethyl ketones. ResearchGate. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHM8vcz_kyQ0s0M63ihR2VkbcZa35BeVF-CCGwC1CduSK1GVMoVQmdAMP5bYlvz1U-nGhbnvnVFsVYALcLQmMw8NlLGfcicJkyo3wSRyEoN_OsfOgwxsTGjxoTcjDQ4PL_F5HkvCS0fQo540gi0uHPNhE8dwZZMoJ7jivYe_stKoTbimKlvOOsVTwii1Z65x2aZCg8Z9DQLCcs8iq4O-tS9q2Nh_ixDn06eXGqRh7Bymi4mW-jTa7VU0uP8WMbkfr-gsA==]
• cas 38675-82-0|| where to buy Cyclopropyl 3-trifluoromethylphenyl ketone. Chemenu. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQETqO9QNzXMccRAoHzvfNS3h3N4oHri8JJ7uqA3aGBAgi09pHxsDQXraADJHIwarQkF8QN2PlD4nR6BDispk3TtBQRybCCJ5a8x8JlmXb7eTlHhG3YvTJ_Dz5ty6uK78qmWHTEuLYI0y9JLIjlxzM0=]
• Acid-Mediated Condensation of 2-Aminoaryl Cyclopropyl Ketones with Aldehydes for the Synthesis of 2,3-Dihydrofuro[3,2-c]quinolines. ResearchGate. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGXqSQ8WSxP4SFIFdcELua0zYe3HsaoAnTqPfVNfpUTMPsZl9vzZ0BAn17f2SXFcX4gajdSJdWZZX6vcHjaRmzw_cSTphRlTWQhArUElxDASWRsuq-rZPbZqli4dXFuFCl17LM_JS6pImuwjyEaKBMBonpLRzev0_ou7oMxZCeUhZ8bNiQXf0ZBTMNX4U1P2flFX9O92uadR8ZB8U3g_rDTh31gHkBTVEmIuAguwhtGS4mo_AVoFlcvjETJ28eEuVV2trCVa_9TEM77jQj0s7xjacunMlAS70BNijOKsROLJeVrr7vCrtNuqXBw_3U=]

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• 9. researchgate.net [researchgate.net]

Technical Support Center: Purification of Cyclopropyl 3-trifluoromethylphenyl ketone

Welcome to the technical support center for the purification of Cyclopropyl 3-trifluoromethylphenyl ketone. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges associated with the purification of this important synthetic intermediate. The unique electronic properties imparted by the trifluoromethyl group and the inherent reactivity of the cyclopropyl ketone moiety can present specific purification hurdles. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the successful isolation of high-purity material.

I. Troubleshooting Guide

This section addresses specific issues that may arise during the purification of Cyclopropyl 3-trifluoromethylphenyl ketone. Each problem is followed by a discussion of potential causes and actionable solutions.

Issue 1: Co-elution of the Product with a Major Impurity during Column Chromatography

Question: I am performing column chromatography on my crude Cyclopropyl 3-trifluoromethylphenyl ketone, but a significant impurity is co-eluting with my product, making separation difficult. How can I resolve this?

Probable Causes:

• Inadequate Solvent System Selection: The polarity of the eluent may not be optimized to differentiate between the product and the impurity.

• Presence of a Structurally Similar Impurity: The impurity may have a very similar polarity and structure to the desired product, such as an isomer or a closely related analog. A common impurity in Friedel-Crafts acylation reactions is the formation of regioisomers (ortho, meta, para).[1]

• Column Overloading: Exceeding the capacity of the silica gel can lead to poor separation.[2]

Solutions:

• Systematic TLC Analysis: Before committing to a large-scale column, perform a thorough solvent screen using Thin Layer Chromatography (TLC).[3]

  • Solvent System Exploration: Test various solvent systems with differing polarities. A standard starting point is a mixture of a non-polar solvent like hexanes or petroleum ether with a polar modifier like ethyl acetate.[3]

  • Fine-Tuning Ratios: Once a suitable solvent pair is identified, test a range of ratios to achieve optimal separation, aiming for an Rf value of approximately 0.3 for the target compound.[3]

  • Alternative Solvents: If separation is still poor, consider incorporating a third solvent with intermediate polarity, such as dichloromethane (DCM), to modulate the separation.

• Employing Gradient Elution: If a single isocratic solvent system is ineffective, a gradient elution can be employed.[3]

  • Start with a low polarity mobile phase to elute non-polar impurities.

  • Gradually increase the polarity of the mobile phase to elute the product, leaving more polar impurities on the column.

• Consider Alternative Stationary Phases: While silica gel is the most common choice, other stationary phases can offer different selectivity.[3]

  • Alumina (Neutral or Basic): Can be effective if the compound is sensitive to the acidic nature of silica gel.

  • Reverse-Phase Silica (C18): Separates compounds based on hydrophobicity and can be a powerful alternative for resolving closely related compounds.

• Recrystallization as a Pre-Purification or Polishing Step: If the crude product is a solid, recrystallization can be a highly effective method to remove significant impurities before or after chromatography. Experiment with different solvent systems (e.g., ethanol/water, hexanes/ethyl acetate) to find conditions that yield high purity crystals.

Issue 2: Product Degradation on the Column

Question: I'm observing significant product loss and the appearance of new, more polar spots on my TLC after running a silica gel column. What is causing this degradation?

Probable Causes:

• Acidity of Silica Gel: The acidic nature of standard silica gel can catalyze the ring-opening of the cyclopropyl group, especially if the molecule is activated.[4]

• Prolonged Contact Time: Long exposure to the stationary phase can increase the likelihood of degradation.

• Reactive Impurities: The presence of unquenched acidic or basic reagents from the synthesis can contribute to on-column reactions.

Solutions:

• Neutralize the Silica Gel:

  • Prepare a slurry of silica gel in the chosen eluent and add a small amount of a non-nucleophilic base, such as triethylamine (typically 0.1-1% v/v), to neutralize the acidic sites.

  • Alternatively, use commercially available deactivated or neutral silica gel.

• Minimize Residence Time with Flash Chromatography:

  • Utilize flash column chromatography, applying pressure (air or nitrogen) to accelerate the elution process and reduce the time the compound spends on the column.[5]

• Thorough Work-up: Ensure the crude product is properly worked up to remove any residual acids or bases from the reaction. This includes aqueous washes with a mild base (e.g., sodium bicarbonate solution) and/or a mild acid (e.g., dilute HCl), followed by a brine wash.[1]

• Consider Alumina Chromatography: Neutral or basic alumina can be a gentler alternative to silica gel for acid-sensitive compounds.[3]

Issue 3: Difficulty in Removing Unreacted Starting Materials

Question: My purified product is consistently contaminated with unreacted 3-(trifluoromethyl)benzoyl chloride or the aromatic substrate from my Friedel-Crafts reaction. How can I effectively remove these?

Probable Causes:

• Incomplete Reaction: The reaction may not have gone to completion, leaving significant amounts of starting materials.

• Hydrolysis of Acyl Chloride: 3-(Trifluoromethyl)benzoyl chloride can hydrolyze to the corresponding carboxylic acid during work-up, which can be challenging to remove.[6][7]

• Similar Polarity: The starting materials may have polarities close to the product, leading to co-elution.

Solutions:

• Aqueous Work-up Optimization:

  • Base Wash for Acyl Chloride and Carboxylic Acid: A wash with a dilute aqueous base solution (e.g., 5% sodium bicarbonate or 1M sodium hydroxide) will convert the unreacted acyl chloride and the resulting carboxylic acid into their water-soluble carboxylate salts, which can then be removed in the aqueous layer.[1]

  • Acid Wash for Basic Impurities: If any basic starting materials or byproducts are present, a wash with dilute acid (e.g., 1M HCl) can remove them.

• Distillation (if applicable): If the starting materials are significantly more volatile than the product, vacuum distillation of the crude material prior to chromatography can be an effective purification step.[8]

• Selective Chemical Scavenging: In some cases, scavenger resins can be used to selectively bind to and remove unreacted starting materials or byproducts.

II. Frequently Asked Questions (FAQs)

Q1: What are the common impurities I should expect from a Friedel-Crafts acylation synthesis of Cyclopropyl 3-trifluoromethylphenyl ketone?

A1: The impurity profile can vary depending on the specific reaction conditions, but common impurities include:

• Regioisomers: If the aromatic ring being acylated is substituted, you can expect the formation of ortho, meta, and para isomers.[1] The directing effects of the substituent on the aromatic ring will determine the major product.

• Polyacylation Products: Although less common in Friedel-Crafts acylation than alkylation due to the deactivating nature of the ketone product, over-acylation can occur under harsh conditions or with highly activated aromatic substrates.[9][10]

• Unreacted Starting Materials: As discussed in the troubleshooting section, residual cyclopropanecarbonyl chloride (or the corresponding acid) and the aromatic substrate are common.

• Byproducts from Side Reactions: The trifluoromethyl group is generally stable, but under certain conditions, side reactions involving the cyclopropyl ring can occur.

Q2: How should I store purified Cyclopropyl 3-trifluoromethylphenyl ketone?

A2: Cyclopropyl ketones are generally stable, but to ensure long-term integrity, it is recommended to store the purified compound in a cool, dark, and dry place.[11] Storing under an inert atmosphere (e.g., nitrogen or argon) can further prevent potential oxidative degradation.

Q3: What analytical techniques are best for assessing the purity of my final product?

A3: A combination of techniques is recommended for a comprehensive purity assessment:

• ¹H and ¹⁹F NMR Spectroscopy: Provides detailed structural information and can be used to identify and quantify impurities. The presence of the trifluoromethyl group makes ¹⁹F NMR a particularly powerful tool.

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): These techniques are excellent for separating and identifying volatile and non-volatile impurities, respectively, even at low levels.

• High-Performance Liquid Chromatography (HPLC): A quantitative method to determine the purity of the sample with high accuracy.

Q4: Can the cyclopropyl ring open during purification?

A4: Yes, the cyclopropyl ring can be susceptible to ring-opening under certain conditions, particularly in the presence of strong acids or nucleophiles.[4] The ketone and the trifluoromethylphenyl group are electron-withdrawing, which can activate the cyclopropane ring towards nucleophilic attack.[8] It is crucial to avoid harsh acidic or basic conditions during work-up and purification.

III. Experimental Protocols

Protocol 1: Flash Column Chromatography Purification

This protocol describes a general procedure for the purification of Cyclopropyl 3-trifluoromethylphenyl ketone using flash column chromatography.

1. Preparation: a. TLC Analysis: Determine the optimal solvent system using TLC. A common starting point is a mixture of hexanes and ethyl acetate. Aim for an Rf of 0.2-0.4 for the product.[3] b. Column Packing (Slurry Method): i. Place a small plug of cotton or glass wool at the bottom of a glass column.[2] ii. Add a thin layer of sand. iii. In a beaker, create a slurry of silica gel in the initial, low-polarity eluent.[2] iv. Pour the slurry into the column, gently tapping the side to ensure even packing.[2] v. Add another layer of sand on top of the silica gel to prevent disturbance during solvent addition.[2] vi. Elute the column with the initial solvent until the silica bed is stable, ensuring the solvent level never drops below the top of the sand.[12]

2. Sample Loading: a. Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent like DCM.[5] b. Carefully apply the concentrated sample solution to the top of the silica gel using a pipette.[5] c. Allow the sample to adsorb onto the silica gel.

3. Elution: a. Carefully add the eluent to the top of the column. b. Apply gentle pressure using a pump or an inert gas source to achieve a steady flow rate. c. Collect fractions in test tubes.[12] d. Monitor the separation by periodically analyzing the collected fractions by TLC.

4. Product Isolation: a. Combine the fractions containing the pure product. b. Remove the solvent using a rotary evaporator to yield the purified Cyclopropyl 3-trifluoromethylphenyl ketone.

Protocol 2: Recrystallization

This protocol is suitable if the product is a solid and a suitable solvent system can be found.

1. Solvent Selection: a. In a small test tube, dissolve a small amount of the crude product in a minimal amount of a hot solvent (e.g., ethanol, isopropanol, hexanes, ethyl acetate). b. Allow the solution to cool slowly to room temperature and then in an ice bath. c. A good solvent system will result in the formation of crystals upon cooling, while the impurities remain in the solution. A two-solvent system (one in which the compound is soluble and one in which it is not) can also be effective.

2. Recrystallization Procedure: a. Dissolve the crude product in the minimum amount of the chosen hot solvent in an Erlenmeyer flask. b. If there are insoluble impurities, perform a hot filtration. c. Allow the solution to cool slowly to room temperature to promote the formation of large, pure crystals. d. Further cool the flask in an ice bath to maximize crystal yield. e. Collect the crystals by vacuum filtration. f. Wash the crystals with a small amount of the cold recrystallization solvent. g. Dry the crystals under vacuum.

IV. Visualized Workflows

Purification Decision Workflow

Caption: Decision workflow for purifying Cyclopropyl 3-trifluoromethylphenyl ketone.

Troubleshooting Column Chromatography

Caption: Troubleshooting common issues in column chromatography.

V. References

• Procter, D. J., Flowers, R. A., & Skrydstrup, T. (2024). Alkyl Cyclopropyl Ketones in Catalytic Formal [3 + 2] Cycloadditions: The Role of SmI2 Catalyst Stabilization. Journal of the American Chemical Society. [Link]

• Mikle, L., & DeSouza-Machado, R. (n.d.). Conformational Analysis of Cyclopropyl Methyl Ketone. University of Wisconsin-La Crosse. [Link]

• National Center for Biotechnology Information. (n.d.). Alkyl Cyclopropyl Ketones in Catalytic Formal [3 + 2] Cycloadditions: The Role of SmI2 Catalyst Stabilization. PubMed Central. [Link]

• Google Patents. (n.d.). Process for preparing 3-trifluoromethyl benzyl chloride.

• LookChem. (n.d.). Exploring 3-(Trifluoromethyl)benzoyl Chloride: Properties and Applications. [Link]

• Svatunek, D., & Houk, K. N. (2024). Computational Study of SmI2-Catalyzed Intermolecular Couplings of Cyclopropyl Ketones: Links between the Structure and Reactivity. ACS Publications. [Link]

• Google Patents. (n.d.). Method for preparing 1-cyclopropyl-3-(2-fluorobenzyl) ketone.

• Wikipedia. (n.d.). Friedel–Crafts reaction. [Link]

• The Organic Chemistry Tutor. (2016, December 28). Friedel Crafts Alkylation and Acylation Reaction Mechanism. YouTube. [Link]

• Sastry, T. U., et al. (2013). Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Asian Journal of Chemistry. [Link]

• LibreTexts Chemistry. (2022). Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. [Link]

• National Center for Biotechnology Information. (n.d.). Enantioselective Photocatalytic [3+2] Cycloadditions of Aryl Cyclopropyl Ketones. PubMed Central. [Link]

• National Center for Biotechnology Information. (2022). Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones. PubMed Central. [Link]

• Master Organic Chemistry. (2018). Friedel Crafts Alkylation and Acylation. [Link]

• Sloop, J. C. (n.d.). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. HSOA Journal of Organic & Inorganic Chemistry. [Link]

• Professor Dave Explains. (2019, March 19). Column Chromatography. YouTube. [Link]

• University of Groningen. (2022, October 14). Chemical/Laboratory Techniques: Column Chromatography. YouTube. [Link]

• Google Patents. (n.d.). Process for the preparation of phenyl ketones.

• Lisa Nichols. (2022, February 12). Column Chromatography. YouTube. [Link]

• ResearchGate. (2017). Cyclopropyl m-nitrophenyl ketone. [Link]

• ACS Publications. (2022). Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones. The Journal of Organic Chemistry. [Link]

• Google Patents. (n.d.). Process for the isomerization of cyclopropyl ketones to 2,3-dihydrofurans.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. youtube.com [youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. youtube.com [youtube.com]
• 6. innospk.com [innospk.com]
• 7. 3-(Trifluoromethyl)benzoyl chloride 98 2251-65-2 [sigmaaldrich.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. cas 38675-82-0|| where to buy Cyclopropyl 3-trifluoromethylphenyl ketone [english.chemenu.com]
• 12. youtube.com [youtube.com]

Avoiding byproduct formation in Cyclopropyl 3-trifluoromethylphenyl ketone reactions

Welcome to the technical support center for Cyclopropyl 3-Trifluoromethylphenyl Ketone. This resource is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting guides and frequently asked questions to help you navigate the complexities of working with this versatile compound and minimize the formation of unwanted byproducts in your reactions.

I. Frequently Asked Questions (FAQs)

This section provides quick answers to common questions encountered during the synthesis and subsequent reactions of cyclopropyl 3-trifluoromethylphenyl ketone.

Q1: What are the most common methods for synthesizing cyclopropyl 3-trifluoromethylphenyl ketone, and what are the primary byproducts for each?

A1: The two primary synthetic routes are Friedel-Crafts acylation and Grignard reagent addition.

• Friedel-Crafts Acylation: This method typically involves the reaction of 3-(trifluoromethyl)bromobenzene with cyclopropanecarbonyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃). The main byproducts are isomeric ketones, specifically the ortho- and para-acylated products, due to the directing effects of the trifluoromethyl group.

• Grignard Reaction: This route involves the reaction of a Grignard reagent, such as 3-(trifluoromethyl)phenylmagnesium bromide, with cyclopropanecarbonyl chloride or a related cyclopropyl derivative. A common byproduct is the coupling of the Grignard reagent with the starting halide, leading to the formation of 3,3'-bis(trifluoromethyl)biphenyl.

Q2: Why is my reaction yield of cyclopropyl 3-trifluoromethylphenyl ketone consistently low?

A2: Low yields can stem from several factors, including incomplete reactions, degradation of the product, or the formation of multiple byproducts. The high ring strain of the cyclopropyl group makes the ketone susceptible to ring-opening under certain conditions, especially in the presence of strong acids or high temperatures.[1]

Q3: I am observing a significant amount of a ring-opened byproduct. What is causing this, and how can I prevent it?

A3: Ring-opening of the cyclopropyl ketone is a common issue, often catalyzed by acidic conditions that may be present during the reaction or workup. The reaction proceeds through a carbocation intermediate, and the stability of this intermediate will dictate the propensity for ring-opening. To minimize this, it is crucial to maintain neutral or slightly basic conditions where possible and to use mild reaction conditions.

Q4: Can cyclopropyl 3-trifluoromethylphenyl ketone undergo self-condensation?

A4: While the ketone itself does not have enolizable protons on the cyclopropyl ring, it can act as an electrophile in reactions. If other enolizable ketones or aldehydes are present, cross-aldol condensation reactions can occur.[2][3][4]

II. Troubleshooting Guides

This section provides detailed guidance for specific issues you may encounter during your experiments.

Guide 1: Friedel-Crafts Acylation - Isomer Formation and Polyacylation

Problem: Low selectivity with the formation of multiple isomers or di-acylated byproducts during the Friedel-Crafts synthesis of cyclopropyl 3-trifluoromethylphenyl ketone.

Root Cause Analysis:

• Isomer Formation: The trifluoromethyl group is a meta-directing deactivator. However, under forcing conditions, ortho and para substitution can occur. The ratio of these isomers is highly dependent on reaction temperature and the choice of Lewis acid catalyst.

• Polyacylation: The introduction of the first acyl group deactivates the aromatic ring, making a second acylation less likely. However, with highly reactive catalysts or an excess of the acylating agent, polyacylation can become a significant side reaction.[5]

Troubleshooting Workflow:

Caption: Troubleshooting isomer formation in Friedel-Crafts acylation.

Experimental Protocol: Optimized Friedel-Crafts Acylation

• Reaction Setup: To a dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous aluminum chloride (1.1 equivalents) and a suitable solvent (e.g., dichloromethane).

• Reagent Addition: Cool the mixture to 0 °C in an ice bath. Slowly add a solution of 3-(trifluoromethyl)bromobenzene (1.0 equivalent) in the same solvent.

• Acylation: Add cyclopropanecarbonyl chloride (1.05 equivalents) dropwise, maintaining the temperature below 5 °C.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and monitor its progress by TLC or GC-MS.

• Workup: Once the reaction is complete, quench it by slowly pouring the mixture into a beaker of ice and concentrated HCl.

• Extraction and Purification: Extract the aqueous layer with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Guide 2: Ring-Opening of the Cyclopropyl Group

Problem: Formation of a linear ketone or other ring-opened byproducts.

Root Cause Analysis: The high ring strain of the cyclopropane ring makes it susceptible to cleavage under acidic, reductive, or transition-metal-catalyzed conditions. The presence of the ketone activates the cyclopropyl ring, and the trifluoromethyl group on the phenyl ring can influence the stability of intermediates, potentially favoring ring-opening pathways.[1][6]

Mechanism of Acid-Catalyzed Ring-Opening:

Caption: Acid-catalyzed ring-opening of cyclopropyl ketone.

Preventative Measures:

Parameter	Recommendation	Rationale
pH Control	Maintain neutral or slightly basic conditions during reactions and workup.	Avoids protonation of the carbonyl, which initiates ring-opening.
Temperature	Use the lowest effective temperature for the reaction.	Reduces the energy available to overcome the activation barrier for ring-opening.
Catalyst Choice	For subsequent reactions, choose catalysts that do not promote carbocation formation.	Lewis acids and strong Brønsted acids are known to facilitate ring-opening.[7][8]
Reductants	Avoid harsh reducing agents that can lead to reductive cleavage.	Milder reducing agents are less likely to induce ring-opening.[9]

III. Reaction Optimization

Proactive strategies to enhance reaction efficiency and minimize byproduct formation.

Optimizing Grignard Synthesis

To minimize the formation of the 3,3'-bis(trifluoromethyl)biphenyl byproduct in a Grignard synthesis:

• Slow Addition: Add the 3-(trifluoromethyl)phenylmagnesium bromide solution slowly to the cyclopropanecarbonyl chloride at a low temperature (e.g., -78 °C). This maintains a low concentration of the Grignard reagent, disfavoring the coupling side reaction.

• Inverse Addition: Add the cyclopropanecarbonyl chloride to the Grignard reagent solution. This ensures that the Grignard reagent is always in excess relative to the electrophile, promoting the desired reaction.

• Catalysts: The use of lithium chloride (LiCl) can sometimes improve the efficiency of Grignard reactions involving aryl halides.[10]

Controlling Aldol Condensation

When using cyclopropyl 3-trifluoromethylphenyl ketone in reactions with other carbonyl compounds, the potential for aldol condensation exists.

• Choice of Base: Use a non-nucleophilic, sterically hindered base (e.g., lithium diisopropylamide, LDA) to selectively deprotonate the desired carbonyl compound.

• Temperature Control: Perform the reaction at low temperatures (e.g., -78 °C) to control the rate of the condensation reaction and improve selectivity.

• Order of Addition: Slowly add the cyclopropyl 3-trifluoromethylphenyl ketone to the pre-formed enolate of the other carbonyl compound.

IV. References

• Friedel-Crafts Acylation - Chemistry LibreTexts. (2023, January 22). Retrieved from [Link]

• Reactions of Grignard Reagents - Master Organic Chemistry. (2015, December 10). Retrieved from [Link]

• Reductive cleavage of arylcyclopropyl ketones - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (n.d.). Retrieved from [Link]

• Asymmetric Ring-Opening of Cyclopropyl Ketones with Thiol, Alcohol, and Carboxylic Acid Nucleophiles Catalyzed by a Chiral N,N'-Dioxide-Scandium(III) Complex - PubMed. (2015, November 9). Retrieved from [Link]

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation - Master Organic Chemistry. (2018, May 17). Retrieved from [Link]

• What is the reason for the exceptional stability of the cyclopropylmethyl carbocation? - Chemistry Stack Exchange. (2014, November 3). Retrieved from [Link]

• Trick to write the product of Aldol and Cross Aldol Condensation. - YouTube. (2016, December 30). Retrieved from [Link]

• Asymmetric ring-opening of cyclopropyl ketones with β-naphthols catalyzed by a chiral N,N′-dioxide–scandium(iii) complex - Organic Chemistry Frontiers (RSC Publishing). (n.d.). Retrieved from [Link]

• Enantioselective Photocatalytic [3+2] Cycloadditions of Aryl Cyclopropyl Ketones - PMC. (n.d.). Retrieved from [Link]

• 5.1: Grignard Reactions- Theory and Background - Chemistry LibreTexts. (2020, June 11). Retrieved from [Link]

• Friedel Crafts Acylation of Benzene Reaction Mechanism - YouTube. (2018, May 7). Retrieved from [Link]

• 6.4 Aldol Reactions – Organic Chemistry II - KPU Pressbooks. (n.d.). Retrieved from [Link]

• Explaining the Friedel-Crafts acylation of benzene - electrophilic substitution - Chemguide. (n.d.). Retrieved from [Link]

• Preparation of Trifluoromethylphenyl Magnesium Halides in the Presence of LiCl and Synthesis of 2′-Trifluoromethyl-Aromatic Ketones - ResearchGate. (n.d.). Retrieved from [Link]

• Palladium-catalyzed stereoselective ring-opening reaction of aryl cyclopropyl ketones - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved from [Link]

• Practice Problem: Crossed Aldol Products - YouTube. (2016, May 5). Retrieved from [Link]

• preparation of triphenyl methanol by grignard reaction use of carbon nucleophiles in organic synthesis. (n.d.). Retrieved from [Link]

• Friedel-Crafts Reactions - Chemistry LibreTexts. (2023, January 22). Retrieved from [Link]

• Mixed Crossed Aldol Reaction Trick and Limiting Products - YouTube. (2016, May 10). Retrieved from [Link]

• Synthesis of cyclopropanes - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Phosphine-Promoted Ring Opening/Recyclization of Cyclopropyl Ketones to Access Hydrofluorenones. | Semantic Scholar. (n.d.). Retrieved from [Link]

• Ring Opening of Cyclopropyl Ketones with 1,3-Diketones for the Synthesis of 1,6-Diketone Derivatives - ResearchGate. (n.d.). Retrieved from [Link]

Sources

• 1. Cyclopropyl 3-fluorophenyl ketone | 77972-82-8 | Benchchem [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. 6.4 Aldol Reactions – Organic Chemistry II [kpu.pressbooks.pub]
• 4. Aldol Condensation Reaction [sigmaaldrich.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Palladium-catalyzed stereoselective ring-opening reaction of aryl cyclopropyl ketones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Asymmetric Ring-Opening of Cyclopropyl Ketones with Thiol, Alcohol, and Carboxylic Acid Nucleophiles Catalyzed by a Chiral N,N'-Dioxide-Scandium(III) Complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Asymmetric ring-opening of cyclopropyl ketones with β-naphthols catalyzed by a chiral N,N′-dioxide–scandium(iii) complex - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. Reductive cleavage of arylcyclopropyl ketones - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]

Refinement of analytical methods for Cyclopropyl 3-trifluoromethylphenyl ketone

Welcome to the technical support center for the analytical refinement of Cyclopropyl 3-trifluoromethylphenyl ketone (CPTFK). This guide is designed for researchers, analytical scientists, and drug development professionals to navigate common challenges and refine their methodologies. As Senior Application Scientists, we provide not just procedures, but the underlying principles to empower you to make informed decisions during your analyses.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the analysis of Cyclopropyl 3-trifluoromethylphenyl ketone.

Q1: What are the primary analytical techniques for characterizing CPTFK?

A: The most common and effective methods are High-Performance Liquid Chromatography (HPLC) for purity and quantification, Gas Chromatography (GC) for residual solvents and impurity profiling, and spectroscopic techniques including Nuclear Magnetic Resonance (NMR) for structural elucidation, Mass Spectrometry (MS) for molecular weight confirmation and fragmentation analysis, and Infrared (IR) Spectroscopy for functional group identification.

Q2: What are the key structural features of CPTFK that influence its analysis?

A: CPTFK possesses several features that dictate analytical strategy:

• A basic ketone group: This can interact with acidic sites in HPLC columns, potentially causing peak tailing.

• A trifluoromethyl (CF₃) group: This electron-withdrawing group influences the molecule's polarity and provides a unique handle for ¹⁹F NMR analysis.[1][2]

• An aromatic phenyl ring: This provides a strong chromophore for UV detection in HPLC.

• A cyclopropyl ring: This strained ring system can be thermally sensitive, which is a consideration for GC inlet temperatures.[3]

Q3: My CPTFK sample shows poor peak shape in reverse-phase HPLC. What is the most likely cause?

A: The most common cause of poor peak shape, particularly tailing, for a basic compound like CPTFK is secondary interaction between the analyte and residual silanol groups on the silica-based stationary phase. These acidic silanols can have a strong, unwanted interaction with the basic ketone, leading to a distorted peak.

Q4: Can I use GC to analyze CPTFK? Are there any risks?

A: Yes, GC is a viable technique. However, the primary risk is thermal degradation. The combination of the ketone and the strained cyclopropyl ring can make the molecule susceptible to decomposition at excessively high injector temperatures. It is crucial to optimize the inlet temperature to ensure sample integrity.

Part 2: In-depth Troubleshooting Guides

This section provides detailed, cause-and-effect troubleshooting for specific issues encountered during analysis.

Guide 1: High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for purity analysis and quantification of CPTFK. Due to its chemical nature, several challenges can arise.

Issue: Chromatographic Peak Tailing

Q: My CPTFK peak exhibits significant tailing (Tailing Factor > 1.5). How do I resolve this?

A: Explanation & Causality: Peak tailing for CPTFK is typically a result of strong interactions between the basic ketone moiety and acidic free silanol groups on the surface of the silica-based C18 column.[4] This secondary retention mechanism delays a portion of the analyte molecules, causing them to elute later and create a "tail."

Troubleshooting Workflow:

Caption: Troubleshooting workflow for HPLC peak tailing.

Issue: Chromatographic Peak Fronting

Q: My CPTFK peak is fronting (looks like a shark fin). What's happening?

A: Explanation & Causality: Peak fronting is almost always a symptom of column overload.[5] When the concentration of the injected sample is too high, it saturates the stationary phase at the point of injection. The excess molecules cannot interact with the stationary phase and travel down the column faster, eluting earlier and causing the front of the peak to be distorted.

Troubleshooting Steps:

• Reduce Sample Concentration: The most straightforward solution is to dilute your sample. A 10-fold dilution is a good starting point.[5]

• Decrease Injection Volume: If diluting the sample is not feasible, reduce the injection volume (e.g., from 10 µL to 2 µL).

• Use a Higher Capacity Column: If high concentration analysis is necessary, consider a column with a larger internal diameter (ID) or a higher stationary phase loading, which increases its sample capacity.

Guide 2: Gas Chromatography (GC)

GC can be highly effective for CPTFK, especially for assessing volatile impurities, but requires careful method development.

Issue: Poor Peak Shape (Broadening or Tailing)

Q: My CPTFK peak in the GC chromatogram is broad and tailing. What are the potential causes?

A: Explanation & Causality: Broad peaks in GC can stem from several issues:

• Improper Inlet Temperature: If the temperature is too low, the sample may not vaporize quickly and homogeneously, leading to a slow, broad introduction onto the column.

• Active Sites: Similar to HPLC, active sites within the GC system (e.g., in the liner or on the column itself) can interact with the ketone, causing tailing.

• Column Contamination: Non-volatile residues from previous injections can accumulate at the head of the column, creating active sites and impeding proper chromatography.

Troubleshooting Table: GC Peak Shape

Problem	Potential Cause	Recommended Solution
Broad Peaks	Inlet temperature too low.	Increase inlet temperature in 20°C increments. Be careful not to exceed the thermal stability limit of CPTFK.
Carrier gas flow rate too low.	Optimize the carrier gas flow rate to be near the optimal linear velocity for your carrier gas (e.g., ~35 cm/s for Helium).[6]
Tailing Peaks	Active sites in the inlet liner.	Use a deactivated liner (e.g., silanized). Replace the liner regularly.
Column degradation or contamination.	Condition the column according to the manufacturer's instructions. If contamination is severe, trim the first 10-15 cm from the column inlet.
Sample degradation.	Lower the inlet temperature to find a balance between efficient vaporization and compound stability.

Guide 3: Spectroscopic Analysis

Spectroscopy is essential for confirming the identity and structure of CPTFK.

Issue: Ambiguous NMR Signal Interpretation

Q: I am having trouble assigning the signals in the ¹H and ¹⁹F NMR spectra of CPTFK. What should I look for?

A: Explanation & Causality: The structure of CPTFK gives rise to a distinct NMR fingerprint. The key is to leverage the unique chemical environment of each part of the molecule. ¹⁹F NMR is particularly powerful for confirming the presence of the trifluoromethyl group.[1][7]

Key Spectroscopic Features:

Technique	Region/Signal	Expected Observation & Rationale
¹H NMR	~7.5-8.0 ppm	Multiplets corresponding to the aromatic protons on the trifluoromethylphenyl ring. The electron-withdrawing CF₃ group shifts these downfield.
~2.0-2.5 ppm	A multiplet corresponding to the single proton on the cyclopropyl ring adjacent to the carbonyl.[8]
~0.9-1.5 ppm	Multiplets for the remaining four protons on the cyclopropyl ring.
¹³C NMR	~190-200 ppm	A singlet for the carbonyl carbon. This is a characteristic chemical shift for ketones.[9]
~120-140 ppm	Signals for the aromatic carbons. The carbon attached to the CF₃ group will appear as a quartet due to C-F coupling.
~124 ppm (quartet)	The characteristic signal for the CF₃ carbon, split by the three fluorine atoms.
¹⁹F NMR	~ -63 ppm	A sharp singlet corresponding to the three equivalent fluorine atoms of the CF₃ group. The exact shift is solvent-dependent but will be in this characteristic region.[10]

Issue: Inconsistent Mass Spectrometry Fragmentation

Q: My MS data for CPTFK shows variable fragmentation patterns between runs. Why is this happening and what are the expected fragments?

A: Explanation & Causality: Inconsistent fragmentation in MS often points to fluctuations in the ionization energy or source conditions. For CPTFK, the primary fragmentation pathway is α-cleavage, which is the cleavage of the bond adjacent to the carbonyl group.[11]

Fragmentation Analysis Workflow:

Caption: Expected MS fragmentation pathways for CPTFK.

Troubleshooting Inconsistency:

• Standardize Source Conditions: Ensure that the ionization voltage, source temperature, and collision energy (for MS/MS) are constant across all experiments.

• Check for Contamination: A contaminated source can lead to adduct formation or suppressed ionization, altering the observed spectrum. Clean the MS source according to the manufacturer's protocol.

• Use a Standard: Analyze a known standard of CPTFK at the beginning of each analytical run to confirm that the fragmentation pattern is consistent and as expected.

Part 3: Standard Operating Procedures (SOPs)

SOP 1: HPLC Purity Analysis of CPTFK

• System Preparation:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size (preferably with end-capping).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detector: UV at 254 nm.

  • Column Temperature: 30 °C.

• Gradient Elution:

  • Start with a gradient of 30% B, hold for 2 minutes.

  • Ramp to 90% B over 10 minutes.

  • Hold at 90% B for 3 minutes.

  • Return to 30% B and equilibrate for 5 minutes before the next injection.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of CPTFK into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• System Suitability:

  • Inject a standard solution five times.

  • The Relative Standard Deviation (RSD) for the peak area should be ≤ 2.0%.

  • The USP Tailing Factor for the CPTFK peak should be ≤ 1.5.

• Analysis:

  • Inject 10 µL of the prepared sample.

  • Integrate all peaks and report the purity by area percent.

SOP 2: GC Analysis of CPTFK

• System Preparation:

  • Column: DB-5 or equivalent (5% Phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium, constant flow at 1.2 mL/min.

  • Inlet: Split mode (50:1 split ratio), Temperature: 250 °C.

  • Detector: Flame Ionization Detector (FID), Temperature: 300 °C.

• Oven Temperature Program:

  • Initial Temperature: 100 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Final Hold: Hold at 280 °C for 5 minutes.

• Sample Preparation:

  • Dissolve ~20 mg of CPTFK in 1 mL of Methylene Chloride.

• Analysis:

  • Inject 1 µL of the prepared sample.

  • Identify and quantify any impurities based on relative retention times and peak areas.

References

• Chemenu. (n.d.). cas 38675-82-0|| where to buy Cyclopropyl 3-trifluoromethylphenyl ketone.
• Vicente, R., et al. (2018). Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones. The Journal of Organic Chemistry.
• Vicente, R., et al. (2018). Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones.
• Kolb, V. M., et al. (2002). Cyclopropyl m-nitrophenyl ketone. Acta Crystallographica Section E: Structure Reports Online.
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• LCGC International. (2015). GC Troubleshooting in Petrochemical Analysis.
• Element Lab Solutions. (n.d.). Peak Tailing in HPLC.
• BenchChem. (2025). A Comparative Guide to Cyclopropyl Ketones in Synthetic Chemistry.
• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
• PubMed Central. (2021). Recent trends in the chromatographic analysis of volatile flavor and fragrance compounds: Annual review 2020.
• Shepler, B. (2019). Spectroscopic analysis of aldehydes and ketones. YouTube.
• Gerig, J. T. (2001). Fluorine NMR.
• Drawell. (n.d.).
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• Thermo Fisher Scientific. (n.d.). GC Columns and Accessories.
• Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems.
• ResearchGate. (n.d.). An Overview of Fluorine NMR.
• ResearchGate. (n.d.). Trifluoromethyl ketones. a) Hydrolysis of trifluoromethyl ketones. b) Selected examples of biologically active trifluoromethyl ketones.
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• Chemistry LibreTexts. (2020). 19.2: Spectroscopy of Ketones and Aldehydes.
• Teknokroma. (n.d.).
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Technical Support Center: Enhancing Stereoselectivity in Cyclopropyl 3-trifluoromethylphenyl Ketone Reactions

Introduction: Navigating the Stereochemical Challenges of a Unique Ketone

Welcome to the technical support center for Cyclopropyl 3-trifluoromethylphenyl ketone reactions. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of achieving high stereoselectivity with this unique substrate. The molecule's distinct architecture—a sterically demanding and electronically influential 3-trifluoromethylphenyl group juxtaposed with a strained cyclopropyl ring—presents both opportunities and significant challenges in stereocontrol.

The strong electron-withdrawing nature of the trifluoromethyl group enhances the electrophilicity of the carbonyl carbon, making it highly reactive towards nucleophiles.[1] However, the steric bulk of the substituted aromatic ring and the adjacent three-membered ring creates a complex topological environment. Achieving facial selectivity during nucleophilic attack or reduction requires a carefully considered strategy. This guide provides in-depth, question-and-answer-based troubleshooting for common issues encountered during these critical transformations.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that make achieving high stereoselectivity with Cyclopropyl 3-trifluoromethylphenyl ketone difficult?

Several factors contribute to the challenge:

• Steric Equivalence: While the 3-trifluoromethylphenyl group is large, the cyclopropyl group also presents significant steric hindrance. The similar steric profiles of the two substituents can make it difficult for a chiral catalyst or reagent to effectively differentiate between the two faces (Re/Si) of the ketone.

• Electronic Effects: The trifluoromethyl group is a powerful electron-withdrawing group. This effect polarizes the carbonyl bond, making the carbon highly electron-deficient and reactive.[1] While this enhances reactivity, it can sometimes lower the activation energy barrier for background or non-selective reactions, potentially eroding the enantiomeric excess (ee).

• Cyclopropane Ring Strain: The cyclopropyl ring is susceptible to ring-opening reactions under certain conditions, particularly with harsh Lewis acids or in radical processes.[2][3] This can lead to undesired side products and complicate the stereochemical outcome.

Q2: What are the go-to strategies for the asymmetric reduction of this ketone to its corresponding chiral alcohol?

For the enantioselective reduction of a prochiral ketone like this, three main strategies have proven most effective in the field:

• Catalytic Asymmetric Reduction (CBS Reduction): The Corey-Bakshi-Shibata (CBS) reduction, which uses a chiral oxazaborolidine catalyst and a borane source, is a powerful and predictable method for reducing a wide range of ketones.[4][5][6][7] Its success relies on a well-defined transition state.

• Catalytic Asymmetric (Transfer) Hydrogenation: The Noyori-type hydrogenation and transfer hydrogenation methods, employing Ruthenium-based catalysts with chiral diphosphine and diamine ligands (e.g., BINAP, TsDPEN), are highly efficient and offer excellent enantioselectivity for many ketones.[8][9][10] These are often considered "greener" due to the use of H₂ or formic acid/isopropanol as the reductant.[11][12]

• Biocatalysis: The use of whole-cell biocatalysts (like yeast or specific bacteria) or isolated ketoreductase enzymes offers an environmentally friendly and often highly selective alternative.[13][14][15][16] These enzymatic systems can provide access to either enantiomer of the alcohol with very high ee.

Q3: Can the cyclopropyl ring open during the reaction? How can I prevent this?

Yes, ring-opening is a potential side reaction. The strained C-C bonds of the cyclopropane can cleave, especially under acidic conditions which promote the formation of a carbocationic intermediate.[2] To minimize this risk:

• Avoid Strong Lewis Acids: When selecting catalysts or additives, opt for milder Lewis acids.

• Control Temperature: Run reactions at the lowest effective temperature to disfavor high-energy side pathways like ring-opening.

• Choose Neutral or Basic Conditions: Methods like Noyori transfer hydrogenation (using formic acid/triethylamine) or biocatalysis operate under conditions that are generally not conducive to cyclopropane ring-opening.

Troubleshooting Guide: Low Stereoselectivity

This section addresses specific experimental problems in a direct, cause-and-remedy format.

Problem Area 1: Low Enantiomeric Excess (ee) in CBS Reduction

Q: I am performing a CBS reduction on Cyclopropyl 3-trifluoromethylphenyl ketone, and my enantiomeric excess is consistently below 80%. What are the most common culprits and how do I fix them?

Low ee in a CBS reduction is a frequent issue that can almost always be traced back to reaction parameters.[17] Here is a systematic troubleshooting workflow:

Caption: Troubleshooting workflow for low ee in CBS reductions.

Detailed Explanation:

• Water is the Enemy: The presence of water has a significant negative effect on enantioselectivity in CBS reductions.[18] It consumes the borane reagent and can interfere with the catalyst's Lewis acidity.

  • Causality: The oxazaborolidine catalyst works by coordinating with both the borane (activating it as a hydride donor) and the ketone (orienting it for facial-selective attack).[5][6][18] Water disrupts this delicate coordination complex.

  • Solution: Ensure all solvents (e.g., THF, Toluene) are rigorously dried before use. Use activated molecular sieves (4Å) in the reaction vessel.[19]

• Catalyst Integrity is Paramount: The CBS catalyst is sensitive to air and moisture.

  • Causality: Degradation of the catalyst leads to a non-catalyzed, non-selective background reduction by borane, which produces a racemic alcohol, thereby lowering the overall ee.

  • Solution: Use a fresh bottle of the catalyst or one that has been properly stored under an inert atmosphere. Handle it quickly or in a glovebox.

• Temperature Governs Selectivity: Asymmetric reactions are often highly sensitive to temperature.

  • Causality: The difference in activation energy (ΔΔG‡) between the two pathways leading to the (R) and (S) enantiomers is often small. Lowering the temperature makes the reaction more sensitive to this energy difference, favoring the lower-energy path and thus increasing selectivity.[17]

  • Solution: Perform the reaction at lower temperatures. While room temperature might give some conversion, cooling to 0°C, -20°C, or even -78°C is standard practice for maximizing ee.

Data Presentation: Effect of Temperature on Enantioselectivity (Illustrative)

Temperature (°C)	Enantiomeric Excess (% ee)	Reaction Time (h)
25 (Room Temp)	75%	1
0	92%	4
-20	96%	8
-78	>99%	24
Note: Data is illustrative and actual results will vary.

Problem Area 2: Inefficient Noyori Asymmetric Transfer Hydrogenation

Q: My Noyori-type transfer hydrogenation is giving low conversion and/or low ee. The substrate seems challenging for this system. What can I optimize?

Noyori systems are powerful but require careful tuning of the catalyst, ligand, and reaction conditions.

• Ligand-Substrate Matching: The key to a Noyori hydrogenation is the intricate fit between the substrate and the chiral ligand framework of the catalyst.[10]

  • Causality: The catalyst operates via a "bifunctional" mechanism where both the metal center and the ligand are involved in the hydrogen transfer.[10] The 3-trifluoromethylphenyl group is both bulky and has specific electronic properties. A standard ligand like BINAP might not provide the optimal steric and electronic environment for this specific substrate.

  • Solution: Screen a small library of chiral ligands. For transfer hydrogenations, (R,R)- or (S,S)-TsDPEN are often excellent starting points.[20] Modifying the aryl groups on the phosphine ligands can also tune the catalyst's properties.

• Solvent and Base Choice: The solvent and base are not just a medium; they are active participants in the catalytic cycle, especially in transfer hydrogenation.

  • Causality: In a typical formic acid/triethylamine system, triethylamine acts as the base to generate the active ruthenium hydride species. The polarity of the solvent can influence the stability of the transition state. For isopropanol-based systems, a base like KOtBu or NaOH is required, and the isopropanol itself is the hydrogen source.[12]

  • Solution: If using the HCOOH/NEt₃ system, ensure the ratio (typically 5:2 azeotrope) is correct. Screen other solvents like dichloromethane (DCM) or acetonitrile. For isopropanol-based systems, screen different bases.

• Inert Atmosphere: Ruthenium catalysts can be sensitive to oxygen, which can lead to catalyst deactivation.

  • Solution: Ensure the reaction vessel is thoroughly degassed and maintained under a positive pressure of an inert gas like argon or nitrogen throughout the experiment.

Caption: Simplified Noyori transfer hydrogenation mechanism.

Experimental Protocols

Protocol 1: Optimized CBS-Catalyzed Asymmetric Reduction

This protocol is designed to maximize enantioselectivity by rigorously controlling reaction conditions.

• Preparation:

  • Under an argon atmosphere, flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Allow to cool to room temperature.

  • Add activated 4Å molecular sieves (approx. 1g).

  • Add 10 mL of anhydrous tetrahydrofuran (THF).

• Reaction Setup:

  • Cool the flask to -20°C in a cryocooler or suitable cooling bath.

  • Add (R)-2-Methyl-CBS-oxazaborolidine (1 M in toluene, 0.1 mmol, 10 mol%).

  • Slowly add Borane-dimethyl sulfide complex (BH₃·SMe₂, 1.1 mmol) dropwise over 5 minutes. Stir for 15 minutes at -20°C.

• Substrate Addition:

  • Dissolve Cyclopropyl 3-trifluoromethylphenyl ketone (1.0 mmol) in 5 mL of anhydrous THF.

  • Add the ketone solution dropwise to the reaction mixture over 30 minutes using a syringe pump. This slow addition is crucial to prevent the background non-catalyzed reaction.

• Monitoring and Workup:

  • Stir the reaction at -20°C and monitor by TLC.

  • Once the starting material is consumed (typically 4-8 hours), quench the reaction by slowly adding 5 mL of methanol at -20°C.

  • Allow the mixture to warm to room temperature and stir for 30 minutes.

  • Remove the solvent under reduced pressure.

  • Add 1 N HCl (10 mL) and extract with ethyl acetate (3 x 15 mL).

  • Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

  • Purify the crude alcohol by flash column chromatography.

• Analysis:

  • Determine the enantiomeric excess of the purified product using chiral HPLC or SFC.

References

• Corey-Bakshi-Shibata Reduction: Mechanism & Examples. (n.d.). NROChemistry. Retrieved from [Link]

• Enantioselective reduction of ketones. (n.d.). Wikipedia. Retrieved from [Link]

• Asymmetric reduction of prochiral ketones to chiral alcohols catalyzed by plants tissue. (2008). Journal of Industrial Microbiology and Biotechnology. Retrieved from [Link]

• Corey-Bakshi-Shibata Reduction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Corey–Itsuno reduction. (n.d.). Wikipedia. Retrieved from [Link]

• Noyori Hydrogenation. (n.d.). NROChemistry. Retrieved from [Link]

• Recent trends in organocatalyzed asymmetric reduction of prochiral ketones. (2014). Catalysis Science & Technology. Retrieved from [Link]

• Enantioselective Ketone Hydroacylation Using Noyori's Transfer Hydrogenation Catalyst. (2013). Journal of the American Chemical Society. Retrieved from [Link]

• Asymmetric reduction of prochiral ketones to chiral alcohols catalyzed by plants tissue. (2008). Journal of Industrial Microbiology & Biotechnology. Retrieved from [Link]

• An iron variant of the Noyori hydrogenation catalyst for the asymmetric transfer hydrogenation of ketones. (2016). Dalton Transactions. Retrieved from [Link]

• CBS catalyst. (n.d.). Grokipedia. Retrieved from [Link]

• Noyori Asymmetric Hydrogenation. (2014). Chem-Station. Retrieved from [Link]

• Asymmetric reduction of prochiral aromatic and hetero aromatic ketones using whole-cell of Lactobacillus senmaizukei biocatalyst. (2021). Taylor & Francis Online. Retrieved from [Link]

• Asymmetric hydrogenation. (n.d.). Wikipedia. Retrieved from [Link]

• Strong influence of the trifluoromethyl group on the chemoselectivity of [3+2]-cycloadditions of thiocarbonyl S-methanides with α,β-unsaturated ketones. (2001). ZORA. Retrieved from [Link]

• Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones. (2022). The Journal of Organic Chemistry. Retrieved from [Link]

• Facile Stereoselective Reduction of Prochiral Ketones by using an F420‐dependent Alcohol Dehydrogenase. (2021). PMC - NIH. Retrieved from [Link]

• Facile Stereoselective Reduction of Prochiral Ketones by using an F420-dependent Alcohol Dehydrogenase. (2021). PubMed. Retrieved from [Link]

• Chiral auxiliary. (n.d.). Wikipedia. Retrieved from [Link]

• Asymmetric Ring-Opening of Cyclopropyl Ketones with Thiol, Alcohol, and Carboxylic Acid Nucleophiles Catalyzed by a Chiral N,N'-Dioxide-Scandium(III) Complex. (2017). ResearchGate. Retrieved from [Link]

• How can a ketone be enantioselectively reduced, in the presence of an ester?. (2015). Chemistry Stack Exchange. Retrieved from [Link]

• A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones. (2021). University of Rochester. Retrieved from [Link]

• Kinetic resolution of 1-(1-alkynyl)cyclopropyl ketones via gold-catalyzed divergent (4 + 4) cycloadditions: stereoselective access to furan fused eight-membered heterocycles. (2022). NIH. Retrieved from [Link]

• CBS Reduction, Enantioselective Catalysis. (2021). Organic Chemistry, Reaction Mechanism. Retrieved from [Link]

• ChemInform Abstract: Studies on Trifluoromethyl Ketones. Part 7. Ene Reaction of Trifluoroacetaldehyde and Its Application for Synthesis of Trifluoromethyl Compounds. (1995). ResearchGate. Retrieved from [Link]

• Nucleophilic trifluoromethylation of carbonyl compounds and derivatives. (2014). Semantic Scholar. Retrieved from [Link]

• Asymmetric reactions_synthesis. (n.d.). SlidePlayer. Retrieved from [Link]

• Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions. (2011). Chemical Reviews. Retrieved from [Link]

• Meeting Challenges in Asymmetric Synthesis. (2012). Pharmaceutical Technology. Retrieved from [Link]

• Direct asymmetric syntheses of chiral aldehydes and ketones via N-acyl chiral auxiliary derivatives including chiral Weinreb amide equivalents. (2010). Chemical Communications. Retrieved from [Link]

• Plausible explanation for the low enantioselectivity observed. (n.d.). ResearchGate. Retrieved from [Link]

• Diastereo- and Enantioselective Formal [3 + 2] Cycloaddition of Cyclopropyl Ketones and Alkenes via Ti-Catalyzed Radical Redox Relay. (2018). Journal of the American Chemical Society. Retrieved from [Link]

• Stereoconvergent Direct Ring Expansion of Cyclopropyl Ketones to Cyclopentanones. (2022). ResearchGate. Retrieved from [Link]

• Alkyl Cyclopropyl Ketones in Catalytic Formal [3 + 2] Cycloadditions: The Role of SmI2 Catalyst Stabilization. (2021). PMC - NIH. Retrieved from [Link]

• Stereoselective Synthesis of Alkadienyl Trifluoromethyl Ketones by the Reaction of (2-Ethoxyvinyl) Trifluoromethyl Ketone with Alkenyldialkoxyboranes Activated by Trifluoroborane Etherate. (1994). Sci-Hub. Retrieved from [Link]

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Technical Support Center: Degradation of Cyclopropyl 3-trifluoromethylphenyl Ketone

Welcome to the technical support center for Cyclopropyl 3-trifluoromethylphenyl ketone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experimental studies on the degradation of this compound. My aim is to combine established chemical principles with practical, field-proven insights to help you navigate the complexities of your stability and degradation studies.

Introduction

Cyclopropyl 3-trifluoromethylphenyl ketone is a molecule of interest in medicinal chemistry, incorporating three key structural features: a cyclopropyl ring, a ketone linker, and a trifluoromethyl-substituted phenyl ring.[1][2] Each of these moieties contributes to the overall physicochemical properties and, consequently, the degradation profile of the molecule. The cyclopropyl group can enhance metabolic stability, while the electron-withdrawing trifluoromethyl group and the reactive ketone carbonyl present potential sites for degradation.[3][4][5] Understanding the degradation pathways is crucial for assessing the stability, shelf-life, and potential metabolic fate of any drug candidate based on this scaffold.

This guide provides a comprehensive overview of the likely degradation pathways, troubleshooting for common experimental issues, and detailed protocols for conducting forced degradation studies.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Unexpected Peaks in HPLC Analysis During Hydrolysis Studies

• Question: I'm observing multiple, unexpected peaks in my HPLC chromatogram during acidic and basic hydrolysis of Cyclopropyl 3-trifluoromethylphenyl ketone. Are these impurities from my synthesis or actual degradants?

• Answer: While impurities from the synthesis are possible, the appearance of new peaks that grow over time during a hydrolysis study strongly suggests they are degradation products. The structure of Cyclopropyl 3-trifluoromethylphenyl ketone suggests two primary sites for hydrolysis: the ketone functional group and the cyclopropyl ring, especially under harsh acidic conditions.

  • Causality:

    • Ketone Hydrolysis: The carbonyl carbon is electrophilic and susceptible to nucleophilic attack by water or hydroxide ions.[6][7] This can lead to cleavage of the bond between the carbonyl carbon and the cyclopropyl ring or the phenyl ring. However, cleavage of the bond to the aromatic ring is less likely due to the stability of the aryl ketone. More plausibly, under harsh conditions, this could lead to the formation of 3-trifluoromethylbenzoic acid and cyclopropyl carbinol (which may rearrange).

    • Cyclopropyl Ring Opening: The cyclopropyl ring is strained and can undergo acid-catalyzed ring-opening, especially in the presence of a nucleophile. This would lead to a variety of isomeric products.

  • Troubleshooting Steps:

    • Confirm Peak Identity: Use LC-MS to obtain the mass of the unexpected peaks. This will help you differentiate between isomers and products of cleavage.

    • Control Experiments: Run a blank (solvent without the compound) under the same conditions to rule out solvent degradation. Also, analyze a sample of your starting material at time zero to identify any pre-existing impurities.

    • Milder Conditions: If multiple peaks make analysis difficult, consider using milder hydrolytic conditions (e.g., lower acid/base concentration, lower temperature) to favor the formation of the primary degradant and slow down secondary degradation.[8][9]

Issue 2: Inconsistent Kinetic Data in Photostability Studies

• Question: My photostability studies are giving me non-reproducible degradation kinetics. What could be the cause?

• Answer: Aromatic ketones are often photoreactive, and inconsistent results in photostability studies can stem from several experimental variables.[10]

  • Causality:

    • Light Source Variability: The intensity and wavelength of the light source can fluctuate, leading to inconsistent rates of photodegradation.

    • Sample Positioning: The distance and angle of the sample relative to the light source must be consistent.

    • Solvent Effects: The solvent can play a role in photodegradation, either by participating in the reaction (e.g., hydrogen abstraction) or by quenching the excited state of the molecule.

    • Oxygen Presence: The presence of oxygen can lead to photo-oxidative degradation pathways.

  • Troubleshooting Steps:

    • Calibrate Light Source: Ensure your light source is calibrated and providing a consistent output as per ICH Q1B guidelines.[8]

    • Standardize Sample Geometry: Use a fixed sample holder to ensure all samples are irradiated uniformly.

    • Solvent Purity: Use high-purity, degassed solvents to minimize the influence of impurities and dissolved oxygen.

    • Control Photoreactivity: If the degradation is too rapid, consider using a filter to screen out lower wavelengths of light or decrease the light intensity.

Issue 3: No Degradation Observed Under Oxidative Stress

• Question: I have subjected Cyclopropyl 3-trifluoromethylphenyl ketone to standard oxidative stress conditions (e.g., 3% H₂O₂) and see very little degradation. Is this expected?

• Answer: It is plausible to observe high stability against oxidation for this compound.

  • Causality:

    • Cyclopropyl Ring Stability: The carbon-hydrogen bonds on a cyclopropyl ring are stronger than in typical alkanes, making them less susceptible to oxidative metabolism.[4]

    • Electron-Withdrawing Effects: The trifluoromethyl group is strongly electron-withdrawing, which deactivates the aromatic ring towards electrophilic attack, including oxidation.

    • Ketone Stability: While ketones can be oxidized, they are generally more resistant than aldehydes or alcohols.

  • Troubleshooting Steps:

    • Harsher Conditions: If you need to force degradation, you can try more aggressive conditions, such as increasing the concentration of the oxidizing agent (e.g., up to 30% H₂O₂), increasing the temperature, or extending the exposure time.[8][11]

    • Alternative Oxidants: Consider using a different type of oxidizing agent, such as a metal-catalyzed oxidation (e.g., Fenton reagent), which can generate highly reactive hydroxyl radicals.

    • Confirm Assay Specificity: Ensure that your analytical method can detect small changes in the parent compound concentration and that potential degradants are not co-eluting.

Frequently Asked Questions (FAQs)

• Q1: What are the most likely degradation pathways for Cyclopropyl 3-trifluoromethylphenyl ketone?

  • A1: Based on its structure, the compound is susceptible to several degradation pathways:

    • Hydrolysis (Acidic/Basic): The primary site of hydrolytic attack is the ketone carbonyl. Under strong acidic or basic conditions, this can lead to cleavage, forming 3-trifluoromethylbenzoic acid. The cyclopropyl ring may also open under strong acidic conditions.

    • Photodegradation: As an aromatic ketone, it can absorb UV light, leading to an excited state that can undergo various reactions, including photoreduction of the ketone or reactions involving the aromatic ring.[10]

    • Metabolic Degradation: In a biological system, cytochrome P450 enzymes could potentially hydroxylate the aromatic ring or, less commonly, the cyclopropyl ring.[12]

• Q2: How does the trifluoromethyl group influence the degradation?

  • A2: The trifluoromethyl group is a strong electron-withdrawing group. This has two main effects:

    • It increases the electrophilicity of the carbonyl carbon, potentially making it more susceptible to nucleophilic attack during hydrolysis.

    • It deactivates the phenyl ring to electrophilic attack, which can increase its stability against certain oxidative pathways.[5]

• Q3: Is the cyclopropyl ring expected to be stable?

  • A3: The cyclopropyl ring is generally considered a stabilizing feature in drug design, often introduced to block metabolic oxidation.[3][13] It is relatively resistant to oxidation but can be susceptible to acid-catalyzed ring-opening.

Experimental Protocols

Protocol 1: Forced Degradation by Hydrolysis

• Preparation of Solutions:

  • Prepare a stock solution of Cyclopropyl 3-trifluoromethylphenyl ketone in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

  • Prepare solutions of 0.1 M HCl (for acidic hydrolysis) and 0.1 M NaOH (for basic hydrolysis).

• Procedure:

  • For acidic hydrolysis, mix equal volumes of the stock solution and 0.1 M HCl.

  • For basic hydrolysis, mix equal volumes of the stock solution and 0.1 M NaOH.

  • For neutral hydrolysis, mix equal volumes of the stock solution and water.

  • Incubate the solutions at a controlled temperature (e.g., 60 °C).[8][9]

  • Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the acidic and basic samples before analysis (e.g., with an equimolar amount of NaOH or HCl, respectively).

  • Analyze the samples by a stability-indicating HPLC method.

• Self-Validation:

  • Run a control sample of the compound in the solvent at the same temperature to account for any thermal degradation.

  • Ensure the degradation is between 5-20% for meaningful results. Adjust time and temperature if necessary.[8]

Protocol 2: Forced Degradation by Oxidation

• Preparation of Solutions:

  • Prepare a 1 mg/mL stock solution of the compound.

  • Prepare a 3% solution of hydrogen peroxide.

• Procedure:

  • Mix equal volumes of the stock solution and the 3% H₂O₂ solution.

  • Keep the solution at room temperature, protected from light.

  • Withdraw aliquots at specified time points.

  • Analyze by HPLC.

• Self-Validation:

  • If no degradation is observed, consider increasing the H₂O₂ concentration or the temperature.[11]

  • Run a control sample without H₂O₂.

Data Presentation

Table 1: Summary of Forced Degradation Conditions and Expected Primary Degradants

Stress Condition	Reagent/Condition	Temperature	Expected Primary Degradation Pathway	Potential Primary Degradant(s)
Acid Hydrolysis	0.1 M HCl	60 °C	Ketone cleavage, Cyclopropyl ring opening	3-Trifluoromethylbenzoic acid
Base Hydrolysis	0.1 M NaOH	60 °C	Ketone cleavage	3-Trifluoromethylbenzoic acid
Oxidation	3% H₂O₂	Room Temp	Aromatic hydroxylation	Hydroxylated derivatives
Photolysis	ICH Q1B compliant light source	Room Temp	Photoreduction, Rearrangement	Cyclopropyl-(3-trifluoromethylphenyl)methanol
Thermal	80 °C	80 °C	-	Likely stable

Visualizations

Diagram 1: Potential Degradation Pathways

Caption: Predicted degradation pathways for Cyclopropyl 3-trifluoromethylphenyl ketone.

Diagram 2: Troubleshooting Workflow for Unexpected HPLC Peaks

Caption: A logical workflow for troubleshooting unexpected peaks in HPLC analysis.

References

• Hypha Discovery. Metabolism of cyclopropyl groups. Hypha Discovery Blogs. [Link]

• Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. (2025). Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Talele, T. T. (2016). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712–8756. [Link]

• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. PubMed, 59(19), 8712–8756. [Link]

• HYDROLYSIS REACTIONS. (2018). [Link]

• Ashenhurst, J. (2023). Hydrolysis of imines to give ketones (or aldehydes). Master Organic Chemistry. [Link]

• Ritter, N. (2016). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. [Link]

• Pharmaguideline. Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. [Link]

• LibreTexts. (2021). 5.4: Hydrolysis Reactions. Chemistry LibreTexts. [Link]

• Pharma Guideline. (2018). Forced Degradation Study in Pharmaceuticals. YouTube. [Link]

• St. John's University. (2019). The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine. PubMed, 108(9), 2858–2864. [Link]

• AK Lectures. Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. AK Lectures. [Link]

• Ashenhurst, J. (2023). Functional Groups In Organic Chemistry. Master Organic Chemistry. [Link]

• Universität Bern. (2023). Divergent Synthesis of Trifluoromethyl Ketones via Photoredox Activation of Halotrifluoroacetones. BORIS Portal. [Link]

• Cairo University. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. PubMed. [Link]

• Dell'Amico, L., et al. (2021). Radical alpha-Trifluoromethoxylation of Ketones by Means of Organic Photoredox Catalysis. ChemRxiv. [Link]

• Molbank. (2022). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. MDPI. [Link]

• Pharmaffiliates. Cyclopropyl 3-Fluorobenzyl Ketone. Pharmaffiliates. [Link]

• ETH ZURICH. (2021). Radical α-Trifluoromethoxylation of Ketones under Batch and Flow Conditions by Means of Organic Photoredox Catalysis. Research Collection. [Link]

• National Institutes of Health. (2024). Organophotoredox-Driven Three-Component Synthesis of β‑Trifluoromethyl β‑Amino Ketones. PMC. [Link]

• National Institutes of Health. (2021). Radical α-Trifluoromethoxylation of Ketones under Batch and Flow Conditions by Means of Organic Photoredox Catalysis. PMC. [Link]

• Eawag. Ketoprofen Degradation Pathway. Eawag-BBD. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for the Validation of Cyclopropyl 3-trifluoromethylphenyl Ketone Purity

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of active pharmaceutical ingredients (APIs), the purity of chemical intermediates is a critical determinant of the final product's safety and efficacy. Cyclopropyl 3-trifluoromethylphenyl ketone, a key building block in the synthesis of various pharmaceutical compounds, requires robust and reliable analytical methods to ensure its purity.[1] This guide provides a comprehensive comparison of the principal analytical techniques for validating the purity of this ketone, offering insights into the causality behind experimental choices and providing supporting data to aid in method selection and implementation.

The validation of analytical procedures is paramount to guarantee that the chosen method is fit for its intended purpose.[2] This involves a thorough evaluation of performance characteristics such as specificity, linearity, accuracy, precision, and sensitivity.[3][4] The International Council for Harmonisation (ICH) provides a detailed framework for analytical method validation, which serves as the foundation for the protocols and comparisons discussed herein.[5][6]

Chromatographic Techniques: The Gold Standard for Purity Analysis

Chromatography is the cornerstone of purity assessment in the pharmaceutical industry, offering high-resolution separation of the main component from its potential impurities. The choice between High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) is primarily dictated by the physicochemical properties of the analyte, such as volatility and thermal stability.[7][8]

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for the analysis of a broad range of compounds, including those that are non-volatile or thermally labile.[9] For Cyclopropyl 3-trifluoromethylphenyl ketone, a reversed-phase HPLC method is typically the most suitable approach.

Scientific Rationale:

The separation in reversed-phase HPLC is based on the differential partitioning of the analyte and impurities between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. The trifluoromethylphenyl group imparts significant hydrophobicity to the molecule, leading to strong retention on a C18 column. By carefully tuning the composition of the mobile phase, typically a mixture of water and an organic solvent like acetonitrile or methanol, a high-resolution separation can be achieved. UV detection is commonly employed, as the aromatic ring provides a strong chromophore.

Experimental Protocol: Reversed-Phase HPLC Method

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a diode-array detector (DAD) or UV detector.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: A gradient elution is often preferred to resolve both early and late-eluting impurities. For example, a gradient of water (A) and acetonitrile (B) can be used.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C to ensure reproducibility.[10]

  • Detection Wavelength: Determined by acquiring the UV spectrum of Cyclopropyl 3-trifluoromethylphenyl ketone (typically around 254 nm).

  • Injection Volume: 10 µL.

• Sample Preparation: Dissolve an accurately weighed amount of the sample in the mobile phase or a suitable solvent to a known concentration (e.g., 1 mg/mL).

• Validation Parameters:

  • Specificity: Demonstrated by the separation of the main peak from spiked impurities and any degradation products formed under stress conditions (e.g., acid, base, oxidation, heat, light).[6]

  • Linearity: Assessed by analyzing a series of solutions at different concentrations (e.g., 50-150% of the target concentration). A correlation coefficient (R²) of >0.999 is expected.[6]

  • Accuracy: Determined by the recovery of a known amount of analyte spiked into a placebo matrix. Recoveries in the range of 98-102% are generally acceptable.[4][6]

  • Precision: Evaluated at three levels: repeatability (intra-day), intermediate precision (inter-day), and reproducibility (inter-laboratory). The relative standard deviation (RSD) should typically be less than 2%.[3][11]

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

Gas Chromatography (GC)

Gas chromatography is a powerful technique for the analysis of volatile and thermally stable compounds.[9] Given that Cyclopropyl 3-trifluoromethylphenyl ketone has a boiling point of 230.2°C at 760 mmHg, GC is a highly suitable method for its purity determination.[1] Coupling GC with a mass spectrometer (GC-MS) provides both quantitative and qualitative information, aiding in the identification of unknown impurities.[12]

Scientific Rationale:

In GC, separation is based on the compound's volatility and its interaction with the stationary phase of the column.[8] A non-polar or mid-polar capillary column is generally effective for separating ketones. The sample is vaporized in a heated inlet and carried through the column by an inert gas (the mobile phase). Components with higher volatility and weaker interactions with the stationary phase elute faster. A Flame Ionization Detector (FID) is commonly used for quantification due to its high sensitivity and wide linear range for organic compounds. For impurity identification, a Mass Spectrometer (MS) is the detector of choice.[13]

Experimental Protocol: Gas Chromatography (GC-FID/MS) Method

• Instrumentation: A gas chromatograph equipped with a split/splitless injector, a capillary column, a flame ionization detector (FID), and optionally a mass spectrometer (MS).

• Chromatographic Conditions:

  • Column: A non-polar column such as a 5% phenyl-methylpolysiloxane (e.g., DB-5 or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness is a good starting point.[14]

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Injector Temperature: Typically 250 °C to ensure rapid vaporization without degradation.

  • Oven Temperature Program: A temperature gradient is used to effectively separate compounds with different boiling points. For example, start at a lower temperature (e.g., 100 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C).

  • Detector Temperature (FID): 300 °C.

  • Split Ratio: A split injection is typically used to avoid column overload (e.g., 50:1).

• Sample Preparation: Dissolve the sample in a volatile organic solvent (e.g., acetone or dichloromethane) to a suitable concentration (e.g., 1 mg/mL).

• Validation Parameters: The validation parameters are similar to those for HPLC, with particular attention to:

  • Specificity: The ability to separate the main component from solvent peaks and any potential impurities.

  • Linearity and Range: Assessed over a suitable concentration range.

  • Accuracy and Precision: Determined through recovery studies and replicate injections.

  • Robustness: Evaluating the effect of small variations in parameters like flow rate, temperature program, and split ratio.

Spectroscopic Methods: Complementary Tools for Purity and Identity

While chromatography is essential for quantitative purity analysis, spectroscopic techniques provide valuable complementary information regarding the identity and structural integrity of Cyclopropyl 3-trifluoromethylphenyl ketone.[15]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled tool for structural elucidation and can also be used for quantitative analysis (qNMR).

• ¹H NMR: Provides information about the number and environment of protons in the molecule. The signals for the cyclopropyl and aromatic protons will have characteristic chemical shifts and splitting patterns. The presence of unexpected signals can indicate impurities. Protons on the carbon alpha to the ketone typically appear in the 2-2.5 ppm region.[16][17]

• ¹³C NMR: Shows the number of unique carbon atoms. The carbonyl carbon of a ketone gives a characteristic signal in the downfield region of the spectrum (190-220 ppm).[16][18]

• ¹⁹F NMR: Is particularly useful for this molecule due to the trifluoromethyl group, providing a clean signal for fluorine atoms and helping to confirm the presence and purity of this functional group.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and straightforward method for confirming the presence of key functional groups. For Cyclopropyl 3-trifluoromethylphenyl ketone, the most prominent feature in the IR spectrum will be the strong carbonyl (C=O) stretching absorption, typically found in the range of 1680-1720 cm⁻¹ for aromatic ketones.[16][19] The presence of other unexpected absorptions could suggest impurities.

Mass Spectrometry (MS)

As mentioned, MS is a powerful detector for GC. When used as a standalone technique with direct infusion, it can quickly confirm the molecular weight of the compound. The fragmentation pattern can also provide structural information that helps in identifying the analyte and potential impurities.[16][18]

Comparative Analysis of Analytical Methods

The choice of the primary analytical method for purity validation depends on the specific requirements of the analysis.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC-FID/MS)	Spectroscopic Methods (NMR, IR)
Principle	Separation based on polarity.[7]	Separation based on volatility and polarity.[7]	Interaction of molecules with electromagnetic radiation.[15]
Selectivity	High	Very High (especially with MS)	Moderate to High (NMR)
Sensitivity	High (ng/mL to µg/mL)[12]	Very High (pg/mL to ng/mL)[12]	Lower for quantification (except qNMR)
Linearity (R²)	Typically > 0.999[20]	Typically > 0.999[20]	N/A for qualitative analysis
Accuracy (% Recovery)	98-102%[20]	95-105%[20]	N/A for qualitative analysis
Precision (%RSD)	< 2%[20]	< 5%[20]	N/A for qualitative analysis
Sample Throughput	Moderate to High	Moderate	High (IR), Lower (NMR)
Instrumentation Cost	Moderate	High	Low (IR) to Very High (NMR)
Typical Application	Routine quality control, stability studies, quantification of non-volatile impurities.	Purity testing, quantification of volatile impurities, impurity identification (with MS).	Structural confirmation, identification of functional groups, qualitative impurity profiling.

Conclusion and Recommendations

For the comprehensive validation of Cyclopropyl 3-trifluoromethylphenyl ketone purity, a multi-faceted approach is recommended.

• Primary Quantitative Method: Both HPLC and GC are excellent choices for the primary quantitative analysis of purity. The decision between the two will depend on the available instrumentation and the nature of the expected impurities. If non-volatile or thermally sensitive impurities are anticipated, HPLC is the preferred method.[9] For a general purity screen and the analysis of volatile impurities, GC-FID is highly effective and efficient.

• Impurity Identification: GC-MS is the superior technique for identifying unknown volatile impurities due to its ability to provide molecular weight and fragmentation data.

• Structural Confirmation: NMR and IR spectroscopy should be used as complementary techniques to confirm the identity and structural integrity of the main component. These methods are invaluable for ensuring that the correct compound has been synthesized and for providing a qualitative check for impurities.

By employing a combination of these analytical methods and adhering to the principles of method validation outlined by the ICH, researchers, scientists, and drug development professionals can confidently ensure the purity of Cyclopropyl 3-trifluoromethylphenyl ketone, a critical step in the path towards safe and effective pharmaceuticals.

References

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained.
• YouTube. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview.
• Benchchem. (n.d.). A Comparative Guide to Purity Analysis of Hepta-1,6-dien-4-one: GC-MS vs. Alternatives.
• Benchchem. (n.d.). A Comparative Guide to HPLC and GC-MS Methods for Purity Analysis of Cyclopropyl 2-(4-methylphenyl)ethyl ketone.
• Benchchem. (n.d.). A Comparative Guide to Ketone Identification: Iodoform Test vs. Spectroscopic Methods.
• European Medicines Agency. (2024). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2).
• International Council for Harmonisation. (n.d.). ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1).
• Dynamic Science. (n.d.). Using spectroscopy to determine purity.
• Oregon State University. (2020). CH 336: Ketone Spectroscopy.
• Phenomenex. (2025). HPLC vs GC: What Sets These Methods Apart.
• Chemistry LibreTexts. (2019). 13.3: Spectroscopic Properties of Aldehydes and Ketones.
• Chemistry LibreTexts. (2025). 19.14: Spectroscopy of Aldehydes and Ketones.
• Blog - News. (2024). GC Vs. HPLC: A Comprehensive Comparison And Practical Applications.
• Chemenu. (n.d.). cas 38675-82-0|| where to buy Cyclopropyl 3-trifluoromethylphenyl ketone.
• National Institutes of Health. (n.d.). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152.
• Thermo Fisher Scientific. (n.d.). GC Columns and Accessories.
• Society of Nuclear Medicine. (n.d.). New PET Radiopharmaceuticals: Challenges in the Development of Analytical Methods.
• Biological and Molecular Chemistry. (2025). Analysis of Gas Chromatography–triple Quadrupole Mass Spectrometry Retention Times for Pesticide Multi-residue Extraction in T.
• Benchchem. (n.d.). A Comparative Guide to Analytical Method Validation for Cyclopropyl p-Nitrophenyl Ketone.

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A Comparative Guide to the Synthesis of Cyclopropyl 3-(Trifluoromethyl)phenyl Ketone

Introduction: The Significance of a Trifluoromethylated Cyclopropyl Ketone

In the landscape of modern medicinal chemistry and drug development, the strategic incorporation of specific structural motifs is paramount to tuning the pharmacokinetic and pharmacodynamic properties of lead compounds. The cyclopropyl group, with its inherent conformational rigidity and unique electronic character, and the trifluoromethyl group, a well-established bioisostere for enhancing metabolic stability and binding affinity, are two such privileged moieties.[1] Cyclopropyl 3-(trifluoromethyl)phenyl ketone emerges as a highly valuable building block, combining these features to offer a versatile scaffold for the synthesis of novel therapeutics. This guide provides a comparative analysis of the primary synthetic routes to this key intermediate, offering detailed experimental protocols, mechanistic insights, and a critical evaluation of each method's performance to aid researchers in making informed decisions for their synthetic campaigns.

Methodology 1: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a classical and direct approach for the formation of aryl ketones through electrophilic aromatic substitution.[2][3] This method involves the reaction of an aromatic compound with an acylating agent, typically an acyl chloride or anhydride, in the presence of a strong Lewis acid catalyst.

Mechanistic Rationale

The reaction proceeds via the formation of a highly electrophilic acylium ion, generated from the reaction between the acyl chloride and the Lewis acid catalyst (e.g., aluminum chloride). This acylium ion is then attacked by the electron-rich aromatic ring, leading to the formation of the ketone. A key advantage of the Friedel-Crafts acylation is that the resulting ketone is deactivated towards further acylation, preventing polysubstitution.[4]

However, the presence of a strong electron-withdrawing group, such as the trifluoromethyl group on the benzene ring, deactivates the ring towards electrophilic attack. This necessitates harsher reaction conditions (e.g., higher temperatures, stronger Lewis acids, or the use of a more reactive aromatic precursor) to achieve reasonable yields.

DOT Script for Friedel-Crafts Acylation Workflow

Caption: Workflow for Friedel-Crafts Acylation.

Experimental Protocol (Adapted from related procedures)

• Materials:

  • 1-Bromo-3-(trifluoromethyl)benzene

  • Cyclopropanecarbonyl chloride

  • Anhydrous aluminum chloride (AlCl₃)

  • Carbon disulfide (CS₂) (or other inert solvent)

  • Dichloromethane (DCM)

  • Hydrochloric acid (HCl), concentrated

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap, add anhydrous aluminum chloride (1.2 equivalents) and carbon disulfide.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add cyclopropanecarbonyl chloride (1.1 equivalents) to the stirred suspension.

  • To this mixture, add 1-bromo-3-(trifluoromethyl)benzene (1.0 equivalent) dropwise via the dropping funnel over 30 minutes, maintaining the temperature below 5 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours, monitoring the reaction by TLC.

  • Cool the reaction mixture to 0 °C and quench by slowly pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.

  • Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired ketone.

Performance and Considerations

• Advantages: This is a one-pot reaction that can be relatively straightforward to perform.

• Disadvantages: The strongly deactivating trifluoromethyl group on the aromatic ring significantly reduces its nucleophilicity, potentially leading to low yields and requiring harsh reaction conditions. This can also lead to side reactions. The use of stoichiometric amounts of a moisture-sensitive Lewis acid like AlCl₃ can be cumbersome, especially on a larger scale.

Methodology 2: Grignard Reaction

The Grignard reaction is a powerful and versatile method for carbon-carbon bond formation.[5][6] For the synthesis of Cyclopropyl 3-(trifluoromethyl)phenyl ketone, two main strategies can be envisioned: the reaction of a 3-(trifluoromethyl)phenyl Grignard reagent with a cyclopropylcarbonyl derivative, or the reaction of a cyclopropyl Grignard reagent with a 3-(trifluoromethyl)benzoyl derivative.

Mechanistic Rationale

The Grignard reagent, an organomagnesium halide, acts as a potent nucleophile. It attacks the electrophilic carbonyl carbon of an acyl chloride, ester, or Weinreb amide. The choice of the electrophile is crucial; while acyl chlorides are highly reactive, they can lead to the formation of tertiary alcohol byproducts through a second addition of the Grignard reagent to the initially formed ketone. Weinreb amides are often preferred as they form a stable chelated intermediate that prevents this over-addition, allowing for the isolation of the ketone after acidic workup.

DOT Script for Grignard Reaction Workflow

Caption: Workflow for Grignard Reaction.

Experimental Protocol (Adapted from general Grignard procedures)

• Materials:

  • 3-Bromobenzotrifluoride

  • Magnesium turnings

  • Anhydrous tetrahydrofuran (THF)

  • Cyclopropanecarbonyl chloride

  • Iodine (for initiation)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Diethyl ether

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Preparation of the Grignard Reagent:

    • In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer under an inert atmosphere (e.g., argon), place magnesium turnings (1.2 equivalents).

    • Add a small crystal of iodine.

    • Add a small portion of a solution of 3-bromobenzotrifluoride (1.0 equivalent) in anhydrous THF via the dropping funnel to initiate the reaction (indicated by heat evolution and disappearance of the iodine color).

    • Once the reaction has initiated, add the remaining 3-bromobenzotrifluoride solution dropwise at a rate that maintains a gentle reflux.

    • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

  • Reaction with Acyl Chloride:

    • Cool the freshly prepared Grignard reagent to -78 °C (dry ice/acetone bath).

    • Slowly add a solution of cyclopropanecarbonyl chloride (1.0 equivalent) in anhydrous THF dropwise, maintaining the temperature below -60 °C.

    • After the addition is complete, allow the reaction to warm slowly to room temperature and stir for 1-2 hours.

  • Work-up and Purification:

    • Cool the reaction mixture in an ice bath and quench by the slow addition of saturated aqueous ammonium chloride solution.

    • Extract the aqueous layer with diethyl ether (3 x 50 mL).

    • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

    • Filter and concentrate under reduced pressure.

    • Purify the crude product by vacuum distillation or column chromatography.

Performance and Considerations

• Advantages: The Grignard reaction is a highly reliable method for C-C bond formation and can often provide good yields. The starting materials are generally commercially available.

• Disadvantages: Grignard reagents are highly sensitive to moisture and protic functional groups, requiring strictly anhydrous conditions. The formation of the trifluoromethylphenyl Grignard reagent can sometimes be challenging to initiate. Over-addition to form a tertiary alcohol is a potential side reaction if an acyl chloride is used and the reaction conditions are not carefully controlled.

Methodology 3: Corey-Chaykovsky Reaction

The Corey-Chaykovsky reaction offers an alternative route to cyclopropyl ketones via the cyclopropanation of an α,β-unsaturated ketone (enone).[7][8] This two-step approach first requires the synthesis of the enone precursor.

Mechanistic Rationale

The first step involves a Claisen-Schmidt condensation between 3'-(trifluoromethyl)acetophenone and formaldehyde to generate the α,β-unsaturated ketone. In the second step, a sulfur ylide, typically dimethylsulfoxonium methylide (generated from trimethylsulfoxonium iodide and a strong base), acts as a nucleophile and attacks the enone in a conjugate addition (1,4-addition). The resulting enolate then undergoes an intramolecular nucleophilic substitution to displace dimethyl sulfoxide (DMSO) and form the cyclopropane ring.[8]

DOT Script for Corey-Chaykovsky Reaction Workflow

Caption: Workflow for Corey-Chaykovsky Reaction.

Experimental Protocol (Adapted from general procedures)

• Step 1: Synthesis of 1-(3-(Trifluoromethyl)phenyl)prop-2-en-1-one

  • To a solution of 3'-(trifluoromethyl)acetophenone (1.0 equivalent) in ethanol, add a solution of sodium hydroxide (1.2 equivalents) in water.

  • Cool the mixture to 0 °C and add aqueous formaldehyde (37 wt. %, 1.5 equivalents) dropwise.

  • Stir the reaction at room temperature for 12-16 hours.

  • Pour the reaction mixture into ice water and extract with diethyl ether.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography.

• Step 2: Cyclopropanation

  • To a suspension of sodium hydride (60% dispersion in mineral oil, 1.2 equivalents) in anhydrous DMSO under an inert atmosphere, add trimethylsulfoxonium iodide (1.1 equivalents) portion-wise at room temperature.

  • Stir the mixture for 30-60 minutes until the evolution of hydrogen ceases.

  • Cool the resulting ylide solution to 0 °C and add a solution of 1-(3-(trifluoromethyl)phenyl)prop-2-en-1-one (1.0 equivalent) in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the mixture with ethyl acetate, wash the combined organic layers with water and brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solution and purify the product by column chromatography.

Performance and Considerations

• Advantages: This method is generally high-yielding for the cyclopropanation step and avoids the use of harsh Lewis acids. The reaction conditions are relatively mild.

• Disadvantages: This is a two-step process, which adds to the overall synthesis time and may reduce the overall yield. The synthesis and purification of the intermediate enone may be challenging.

Comparative Analysis

Feature	Friedel-Crafts Acylation	Grignard Reaction	Corey-Chaykovsky Reaction
Number of Steps	1	1 (from Grignard reagent)	2
Key Reagents	AlCl₃, Cyclopropanecarbonyl chloride	Mg, 3-Bromobenzotrifluoride, Cyclopropanecarbonyl chloride	NaOH, Formaldehyde, Trimethylsulfoxonium iodide, NaH
Reaction Conditions	Harsh (reflux, strong acid)	Anhydrous, inert atmosphere	Mild to moderate
Typical Yield	Moderate to Low	Moderate to High	Good to High (for cyclopropanation step)
Substrate Scope	Limited by electron-withdrawing groups	Good, but sensitive to protic groups	Generally good for enones
Key Challenges	Deactivation of aromatic ring, use of stoichiometric Lewis acid	Strict anhydrous conditions, potential for over-addition	Synthesis of enone precursor
Scalability	Challenging due to AlCl₃ handling	Feasible with appropriate equipment	Generally good

Conclusion and Recommendations

The choice of synthetic method for Cyclopropyl 3-(trifluoromethyl)phenyl ketone will ultimately depend on the specific requirements of the research, including available starting materials, scale of the reaction, and tolerance for particular reaction conditions.

• For a direct, albeit potentially low-yielding approach where the starting materials are readily available, Friedel-Crafts acylation can be considered, though optimization of reaction conditions will be critical.

• The Grignard reaction represents a more robust and generally higher-yielding alternative, provided that strictly anhydrous conditions can be maintained. The use of a Weinreb amide instead of an acyl chloride is recommended to avoid the formation of alcohol byproducts.

• The Corey-Chaykovsky reaction , while being a two-step process, offers the advantage of milder reaction conditions for the key cyclopropanation step and may provide the highest overall yield if the intermediate enone can be synthesized efficiently.

For researchers in drug development, where scalability and robustness are key considerations, the Grignard reaction or the Corey-Chaykovsky route are likely to be the more strategic choices. Further process development and optimization would be necessary to translate these laboratory-scale procedures to a larger, more industrial setting.

References

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• Grignard, V. Sur quelques nouvelles combinaisons organométalliques du magnésium et leur application à des synthèses d'alcools et d'hydrocarbures. Compt. Rend.1900 , 130, 1322-1325. [Link]

• Corey, E. J.; Chaykovsky, M. Dimethyloxosulfonium Methylide ((CH₃)₂SOCH₂) and Dimethylsulfonium Methylide ((CH₃)₂SCH₂). Formation and Application to Organic Synthesis. J. Am. Chem. Soc.1965 , 87(6), 1353–1364. [Link]

• Khan Academy. Friedel-Crafts acylation reaction. [Link]

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• Hart, H., et al. An Improved Synthesis of Cyclopropyl Phenyl Ketone and Related Substances. Journal of the American Chemical Society, 1953 , 75(1), 213-215. [Link]

• Google Patents. Method for preparing 1-cyclopropyl-3-(2-fluorobenzyl) ketone.

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• Scribd. Postlab-Grignard Reagent-Synthesis of Triphenylmethanol. [Link]

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• YouTube. Grignard Reaction Experiment Part 2, Forming Phenylmagnesium Bromide. [Link]

• Google Patents.
• Google Patents. US11149292B2 - Processes for the preparation of (R)-2-(7-(4-cyclopentyl-3-(trifluoromethyl)benzyloxy)-1,2,3,4-tetrahydrocyclopenta[B]indol-3-yl)acetic acid and salts thereof.

• ResearchGate. Scheme 3 Synthesis of compounds 32-39. Reagents and conditions. [Link]

• Google Patents. US7199257B1 - Process for the synthesis of N-(4-cyano-3-trifluoromethylphenyl)-3-(4-fluorophenylsulfonyl)-2-hydroxy-2-methylpropionamide.

• PubMed Central (PMC). Effective asymmetric preparation of (R)-1-[3-(trifluoromethyl)phenyl]ethanol with recombinant E. coli whole cells in an aqueous Tween-20/natural deep eutectic solvent solution. [Link]

• PubMed Central (PMC). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. [Link]

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A Comparative Spectroscopic Guide to the Structural Validation of Cyclopropyl 3-trifluoromethylphenyl Ketone

In the landscape of modern medicinal chemistry and materials science, the precise structural elucidation of novel small molecules is a cornerstone of rigorous scientific investigation. This guide provides an in-depth, comparative analysis of the spectroscopic techniques used to validate the structure of Cyclopropyl 3-trifluoromethylphenyl ketone, a compound of interest due to the unique electronic and steric properties conferred by its cyclopropyl and trifluoromethylphenyl moieties. We will move beyond a mere recitation of spectral data, delving into the causal relationships between molecular structure and spectroscopic output. This document is intended for researchers, scientists, and drug development professionals who require a robust framework for structural confirmation.

The Analytical Imperative: Why a Multi-Modal Spectroscopic Approach?

The validation of Cyclopropyl 3-trifluoromethylphenyl ketone's structure necessitates a multi-pronged analytical approach. Relying on a single technique can lead to ambiguity, particularly when dealing with functionalities that can yield similar spectral signals. By integrating data from Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), we create a self-validating system where each technique corroborates the findings of the others, ensuring an unassailable structural assignment.

Below is a workflow diagram illustrating the logical progression of spectroscopic analysis for structural validation.

Caption: Workflow for the spectroscopic validation of Cyclopropyl 3-trifluoromethylphenyl ketone.

¹H NMR Spectroscopy: Mapping the Proton Landscape

Proton NMR is arguably the most informative technique for determining the connectivity of a molecule. For Cyclopropyl 3-trifluoromethylphenyl ketone, we expect to see distinct signals for the aromatic protons and the aliphatic protons of the cyclopropyl ring.

Expected ¹H NMR Spectral Features:

Proton Environment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Aromatic Protons	7.5 - 8.2	Multiplets (m)	4H	The electron-withdrawing trifluoromethyl group and the carbonyl group will deshield the aromatic protons, shifting them downfield. The meta-substitution pattern will lead to complex splitting.
Cyclopropyl Methine Proton	2.5 - 3.0	Multiplet (m)	1H	This proton is adjacent to the electron-withdrawing carbonyl group, causing a downfield shift compared to a simple cyclopropane.
Cyclopropyl Methylene Protons	1.0 - 1.5	Multiplets (m)	4H	These protons are on the carbons further from the carbonyl group and will appear in the more shielded upfield region. Diastereotopicity may lead to complex splitting patterns.

Comparative Analysis:

The ¹H NMR spectrum of a similar compound, cyclopropyl phenyl ketone, would show aromatic protons in a slightly more upfield region due to the absence of the strongly electron-withdrawing CF₃ group.[1] The presence of the trifluoromethyl group in the meta position in our target molecule is key to the specific splitting pattern and chemical shifts observed in the aromatic region.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified Cyclopropyl 3-trifluoromethylphenyl ketone in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrument Setup: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

• Acquisition Parameters:

  • Number of scans: 16-32

  • Relaxation delay: 1.0 s

  • Pulse width: 90°

  • Spectral width: -2 to 12 ppm

• Data Processing: Apply a Fourier transform to the free induction decay (FID), phase correct the spectrum, and calibrate the chemical shift scale to the TMS signal at 0.00 ppm. Integrate all signals.

¹³C NMR Spectroscopy: Unveiling the Carbon Framework

Carbon NMR provides crucial information about the carbon skeleton of the molecule. The number of unique carbon signals confirms the molecular symmetry, and their chemical shifts indicate the electronic environment of each carbon atom.

Expected ¹³C NMR Spectral Features:

Carbon Environment	Chemical Shift (δ, ppm)	Key Feature	Rationale
Carbonyl Carbon (C=O)	195 - 210	Downfield singlet	The electronegative oxygen atom strongly deshields the carbonyl carbon.
Aromatic Carbons	120 - 140	Multiple signals	The chemical shifts will be influenced by the carbonyl and trifluoromethyl substituents.
Carbon bearing CF₃	120 - 135 (quartet)	Quartet due to ¹JC-F coupling	The large one-bond coupling to the three fluorine atoms splits this signal into a quartet.
Trifluoromethyl Carbon (CF₃)	120 - 125 (quartet)	Quartet due to ¹JC-F coupling	This is a characteristic signal for a CF₃ group attached to an aromatic ring.
Cyclopropyl Methine Carbon	18 - 25	Upfield signal	This carbon is deshielded relative to the methylene carbons due to its proximity to the carbonyl group.
Cyclopropyl Methylene Carbons	8 - 15	Upfield signals	These carbons are in a shielded environment.

Comparative Analysis:

In comparison to cyclopropyl phenyl ketone, the ¹³C NMR spectrum of Cyclopropyl 3-trifluoromethylphenyl ketone will feature the characteristic quartet for the trifluoromethyl carbon and the carbon to which it is attached.[2] The chemical shifts of the aromatic carbons will also differ significantly due to the electronic influence of the CF₃ group.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Instrument Setup: Acquire the spectrum on the same NMR spectrometer.

• Acquisition Parameters:

  • Technique: Proton-decoupled (to produce singlets for all carbons not coupled to fluorine).

  • Number of scans: 1024 or more (due to the low natural abundance of ¹³C).

  • Relaxation delay: 2.0 s.

  • Spectral width: 0 to 220 ppm.

• Data Processing: Process the data similarly to the ¹H NMR spectrum, referencing the CDCl₃ solvent peak at 77.16 ppm.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. For Cyclopropyl 3-trifluoromethylphenyl ketone, we are particularly interested in the carbonyl stretch and the signals associated with the aromatic and trifluoromethyl groups.

Expected IR Absorption Bands:

Functional Group	Wavenumber (cm⁻¹)	Intensity	Vibration Mode
C=O (Ketone)	1680 - 1700	Strong	Stretch
C-F (Trifluoromethyl)	1100 - 1350	Strong, multiple bands	Stretch
C=C (Aromatic)	1450 - 1600	Medium to weak	Stretch
C-H (Aromatic)	3000 - 3100	Medium to weak	Stretch
C-H (Cyclopropyl)	~3000	Medium	Stretch

Comparative Analysis:

The most telling comparison is with cyclopropyl phenyl ketone. While both would show a strong carbonyl absorption, the spectrum of Cyclopropyl 3-trifluoromethylphenyl ketone is distinguished by the intense and broad absorptions in the 1100-1350 cm⁻¹ region, which are characteristic of C-F stretching vibrations in the CF₃ group.[3][4]

Experimental Protocol: IR Spectroscopy

• Sample Preparation: If the sample is a solid, prepare a KBr pellet by grinding a small amount of the sample with dry KBr powder and pressing it into a thin disk. If it is a liquid, a thin film can be prepared between two salt (NaCl or KBr) plates.

• Instrument Setup: Use a Fourier-transform infrared (FTIR) spectrometer.

• Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.

• Data Analysis: Identify and label the major absorption bands.

Mass Spectrometry: Determining Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight of the compound, which is a critical piece of data for confirming the molecular formula. High-resolution mass spectrometry (HRMS) can provide a mass measurement with enough accuracy to definitively determine the elemental composition.

Expected Mass Spectrometry Data:

Ion	m/z (calculated)	Significance
[M+H]⁺	215.0678	The protonated molecular ion, confirming the molecular weight.[5]
[M]⁺	214.0600	The molecular ion.

Fragmentation Pattern:

The fragmentation pattern in the mass spectrum can also provide structural information. We would expect to see characteristic fragments resulting from the loss of the cyclopropyl group, the trifluoromethyl group, and the carbonyl group.

Caption: Plausible fragmentation pathways for Cyclopropyl 3-trifluoromethylphenyl ketone.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Instrument Setup: Use an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source coupled to a high-resolution mass spectrometer (e.g., a time-of-flight (TOF) or Orbitrap analyzer).

• Acquisition: Acquire the spectrum in positive ion mode.

• Data Analysis: Determine the m/z of the molecular ion and compare it to the calculated exact mass for the proposed formula C₁₁H₉F₃O. Analyze the major fragment ions.

Conclusion: A Cohesive Structural Narrative

The structural validation of Cyclopropyl 3-trifluoromethylphenyl ketone is achieved not by a single piece of evidence, but by the convergence of data from multiple spectroscopic techniques. The ¹H and ¹³C NMR spectra define the precise connectivity of the carbon and proton framework, the IR spectrum confirms the presence of key functional groups, and mass spectrometry provides an unambiguous determination of the molecular formula. This integrated approach exemplifies a rigorous, self-validating methodology essential for modern chemical research.

References

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• SpectraBase. (n.d.). 3-(3-trifluoromethyl-phenyl)-urea - Optional[1H NMR] - Spectrum. Retrieved from [Link]

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• YouTube. (2012, October 10). Introduction to IR Spectroscopy. Ketones. Retrieved from [Link]

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Comparative study of the reactivity of Cyclopropyl 3-trifluoromethylphenyl ketone

An In-Depth Comparative Guide to the Reactivity of Cyclopropyl 3-trifluoromethylphenyl ketone

Introduction: A Molecule of Dual Activation

In the landscape of modern synthetic chemistry and drug discovery, the selection of building blocks is a critical determinant of success. Cyclopropyl ketones, prized for the unique chemical potential locked within their strained three-membered rings, offer a versatile platform for constructing complex molecular architectures.[1][2] The reactivity of these systems, however, is not monolithic; it can be meticulously tuned by the electronic nature of the substituents appended to the carbonyl group.[1]

This guide presents a comparative study of Cyclopropyl 3-trifluoromethylphenyl ketone , a molecule where the inherent reactivity of the cyclopropyl moiety is synergistically amplified by the potent electron-withdrawing influence of the 3-trifluoromethylphenyl group. The trifluoromethyl (-CF3) group dramatically enhances the electrophilicity of the adjacent carbonyl carbon, making it exceptionally susceptible to nucleophilic attack.[3][4] This guide will dissect this dual activation, comparing the reactivity of Cyclopropyl 3-trifluoromethylphenyl ketone against a panel of structurally related alternatives in key transformations. Our analysis is designed for researchers, scientists, and drug development professionals seeking to leverage the unique synthetic potential of this powerful intermediate.

Comparative Ketone Panel:

For the purposes of this guide, we will compare the target molecule with the following ketones to elucidate the distinct effects of its structural components:

• Cyclopropyl phenyl ketone: The unsubstituted aromatic baseline.

• Cyclopropyl 4-methoxyphenyl ketone: Features a strong electron-donating group (EDG).

• Cyclopropyl 4-nitrophenyl ketone: Features a strong electron-withdrawing group (EWG) for comparison.[1]

• Cyclopropyl methyl ketone: An alkyl ketone baseline to contrast with aryl systems.[1][5]

Part 1: Nucleophilic Addition at the Carbonyl Center

The primary influence of the 3-trifluoromethylphenyl group is the significant polarization of the carbonyl bond, creating a highly electron-deficient carbon center.[3][6] This renders the ketone exceptionally reactive towards nucleophiles, a phenomenon often referred to as the "Trifluoromethyl Effect".[3]

Causality of Enhanced Reactivity: The strong inductive effect of the three fluorine atoms in the -CF3 group withdraws electron density from the aromatic ring and, by extension, from the carbonyl carbon. This increases the magnitude of the partial positive charge on the carbonyl carbon, lowering the activation energy for nucleophilic attack compared to ketones bearing electron-neutral or electron-donating substituents.[3][7]

Comparative Reactivity in Nucleophilic Addition:

Ketone	Relative Reactivity	Rationale
Cyclopropyl 3-trifluoromethylphenyl ketone	Very High	The powerful -CF3 group provides maximum activation of the carbonyl carbon, making it highly electrophilic.[3][4]
Cyclopropyl 4-nitrophenyl ketone	High	The -NO2 group is also a strong EWG, leading to high reactivity, comparable to the -CF3 substituted analogue.
Cyclopropyl phenyl ketone	Moderate	The phenyl group offers some electronic stabilization but lacks the strong inductive pull of an EWG.[8]
Cyclopropyl 4-methoxyphenyl ketone	Low	The electron-donating -OCH3 group destabilizes the partial positive charge on the carbonyl carbon, reducing its electrophilicity and slowing the rate of nucleophilic attack.[9]
Cyclopropyl methyl ketone	Low	Alkyl groups are weakly electron-donating and provide less activation than an unsubstituted phenyl ring. Reactivity is generally lower than aryl counterparts in many contexts.[1][5]

A key manifestation of this heightened electrophilicity is the propensity of trifluoromethyl ketones to form stable gem-diol hydrates in aqueous media, an equilibrium that lies far to the carbonyl side for non-fluorinated ketones.[3] This stability is a critical factor in their biological activity, as the hydrate can mimic the tetrahedral transition state of enzymatic reactions.[3]

Part 2: Ring-Opening Reactions - Unleashing the Strain

The high ring strain of the cyclopropane moiety makes it a versatile synthetic tool, capable of undergoing various ring-opening transformations to yield valuable linear carbon chains.[10] The rate and regioselectivity of these reactions are profoundly influenced by the electronic properties of the ketone's aryl substituent.

Acid-Catalyzed Ring-Opening

Under acidic conditions, the carbonyl oxygen is protonated, which activates the cyclopropane ring for cleavage. The ring opens to form the most stable carbocation intermediate, which is then trapped by a nucleophile.[10]

Mechanism & The Role of the EWG: The electron-withdrawing 3-trifluoromethylphenyl group destabilizes the adjacent carbocation that would form upon ring opening. This makes the acid-catalyzed pathway more challenging compared to ketones with electron-donating groups, which would stabilize such an intermediate. However, this electronic feature can be exploited to direct the regioselectivity of the cleavage.

Caption: Generalized pathway for acid-catalyzed ring-opening.

Reductive & Transition-Metal-Catalyzed Ring-Opening

Reductive cleavage and transition-metal catalysis offer alternative pathways that are often more synthetically useful. Aryl cyclopropyl ketones are particularly well-suited for these transformations.[5][10][11]

• Reductive Cleavage: Reagents like samarium(II) iodide (SmI2) can initiate a single-electron transfer (SET) to the ketone, forming a ketyl radical anion which triggers the ring-opening.[5][8][11] The electron-deficient nature of the 3-trifluoromethylphenyl ketone facilitates this initial reduction step, making it a highly competent substrate. While advancements have been made for less reactive alkyl cyclopropyl ketones, aryl ketones remain the benchmark for reactivity in these transformations.[5][11]

• Palladium-Catalyzed Reactions: Palladium catalysts can promote the stereoselective ring-opening of aryl cyclopropyl ketones to generate valuable α,β-unsaturated ketones.[12] The electronic nature of the aryl substituent can influence the efficiency of these processes.

Part 3: Cycloaddition Reactions

Cyclopropyl ketones can act as three-carbon synthons in formal [3+2] cycloaddition reactions, providing rapid access to five-membered rings.[11][13] This reactivity often proceeds through a radical pathway initiated by photoreduction of the ketone.

The Role of the Aryl Ketone: The aryl ketone moiety is often crucial for the initial one-electron reduction process that initiates the cycloaddition cascade.[14] Studies have shown that both electron-rich and electron-deficient substituents on the aryl ring are well-tolerated in these reactions, leading to excellent yields and enantioselectivities when chiral catalysts are employed.[14] Specifically, a p-trifluoromethylphenyl ketone has been demonstrated to be a highly effective substrate in asymmetric [3+2] photocycloadditions, underscoring the utility of the -CF3 group in this context.[14]

Caption: Workflow for a typical SmI2-catalyzed cycloaddition reaction.

Experimental Protocols

The following protocols are generalized procedures adapted from authoritative sources and should be optimized for specific substrates.

Protocol 1: General Procedure for Corey-Chaykovsky Cyclopropanation

This protocol describes the synthesis of a cyclopropyl ketone from its corresponding α,β-unsaturated ketone (chalcone), a common route to the title compound's precursors.[1]

• Ylide Preparation: In a flame-dried, three-necked flask under an inert atmosphere (N2 or Ar), place trimethylsulfoxonium iodide (1.1 eq) in anhydrous DMSO. Add sodium hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise at room temperature. Stir the resulting mixture for 1 hour until gas evolution ceases and a clear solution is formed.

• Reactant Addition: Dissolve the α,β-unsaturated ketone (1.0 eq) in anhydrous THF and add it dropwise to the freshly prepared sulfur ylide solution at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and monitor its progress by thin-layer chromatography (TLC).

• Workup: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution. Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with water and then brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired cyclopropyl ketone.

Protocol 2: Nickel-Catalyzed Reductive Ring-Opening Alkylation

This protocol is adapted from a cross-electrophile coupling method and demonstrates a modern application for cyclopropyl ketone ring-opening.[10][15]

• Catalyst Preparation: To a flame-dried Schlenk tube, add the Ni-catalyst (e.g., NiBr2·diglyme, 10 mol%), a ligand (e.g., 4,4′-di-tert-butyl-2,2′-bipyridine, 12 mol%), and manganese powder (3.0 eq). The tube is evacuated and backfilled with argon three times.

• Reactant Addition: Add anhydrous solvent (e.g., DMA), followed by the Cyclopropyl 3-trifluoromethylphenyl ketone (1.0 eq) and the alkyl halide coupling partner (e.g., an unactivated primary alkyl chloride, 1.5 eq). If required by the specific protocol, add any co-catalyst like sodium iodide.[15]

• Reaction Execution: Stir the reaction mixture vigorously at the specified temperature (e.g., 25 °C) for 12-24 hours.

• Monitoring & Workup: Monitor the reaction progress by TLC or GC. Upon completion, filter the reaction mixture through a pad of Celite, wash with an organic solvent, and concentrate the filtrate.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the γ-alkylated ketone product.

Conclusion

Cyclopropyl 3-trifluoromethylphenyl ketone is a highly activated and versatile synthetic intermediate. Its reactivity is governed by a powerful synergy: the inherent ring strain of the cyclopropyl group predisposes it to ring-opening and cycloaddition reactions, while the 3-trifluoromethylphenyl moiety dramatically enhances the electrophilicity of the carbonyl carbon. This dual activation makes it significantly more reactive in nucleophilic additions than analogues bearing electron-donating or unsubstituted aryl groups. Furthermore, its electron-deficient nature makes it an excellent substrate for modern reductive and transition-metal-catalyzed transformations. For the medicinal chemist or synthetic strategist, this molecule offers a potent combination of reactivity and tunability, providing a reliable gateway to complex, fluorinated scaffolds.

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A Cross-Validated Guide to Cyclopropyl 3-Trifluoromethylphenyl Ketone: Synthesis, Characterization, and Performance in Context

For the attention of researchers, scientists, and professionals in drug development, this guide provides a comprehensive, data-supported comparison of cyclopropyl 3-trifluoromethylphenyl ketone. Moving beyond a simple datasheet, we delve into the causality of experimental choices, present side-by-side synthetic protocols, and contextualize its performance against structurally related analogs. Our aim is to equip you with the necessary insights to strategically incorporate this valuable building block into your research and development endeavors.

The unique combination of a strained cyclopropyl ring and an electron-withdrawing trifluoromethyl group makes cyclopropyl 3-trifluoromethylphenyl ketone a compelling scaffold in medicinal chemistry and materials science. The cyclopropyl moiety offers conformational rigidity and metabolic stability, while the trifluoromethyl group can enhance binding affinity, improve pharmacokinetic properties, and increase bioavailability.[1] This guide will cross-validate the experimental results for the title compound against its parent structure, cyclopropyl phenyl ketone, and analogs bearing different electronic substituents on the phenyl ring.

Comparative Synthesis and Mechanistic Insights

The synthesis of aryl cyclopropyl ketones is most commonly achieved via Friedel-Crafts acylation. This electrophilic aromatic substitution reaction involves the activation of an acyl chloride with a Lewis acid, typically aluminum chloride (AlCl₃), to generate a highly reactive acylium ion. This electrophile is then attacked by the electron-rich aromatic ring to form the desired ketone.

The electronic nature of the substituent on the aromatic ring significantly influences the reaction conditions and outcomes. Electron-withdrawing groups, such as the trifluoromethyl group, deactivate the aromatic ring towards electrophilic substitution, often requiring more forcing conditions (e.g., higher temperatures or longer reaction times) to achieve comparable yields to unsubstituted or electron-rich substrates.

Below, we present a detailed, side-by-side comparison of the synthetic protocols for cyclopropyl 3-trifluoromethylphenyl ketone and its analogs.

Experimental Protocols

Protocol 1: Synthesis of Cyclopropyl(3-(trifluoromethyl)phenyl)methanone

• Reaction Scheme:

  A Grignard-based synthesis route.

• Step-by-Step Procedure:

  • To a solution of 3-(trifluoromethyl)benzoyl chloride (1.0 eq) in anhydrous tetrahydrofuran (THF) at -20 °C under an inert atmosphere, add a solution of cyclopropylmagnesium bromide (1.2 eq) in THF dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluting with a mixture of petroleum ether and ethyl acetate) to afford cyclopropyl(3-(trifluoromethyl)phenyl)methanone as a yellow oil.

Protocol 2: Synthesis of Cyclopropyl Phenyl Ketone

• Reaction Scheme:

  Classic Friedel-Crafts acylation.

• Step-by-Step Procedure:

  • To a stirred suspension of anhydrous aluminum chloride (1.1 eq) in dry benzene at 0-5 °C, add cyclopropanecarbonyl chloride (1.0 eq) dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat under reflux at 60 °C for 3 hours.

  • Cool the reaction mixture in an ice bath and carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid.

  • Separate the organic layer, and extract the aqueous layer with benzene.

  • Combine the organic layers, wash with water, 10% sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure to yield cyclopropyl phenyl ketone. Further purification can be achieved by vacuum distillation.[2]

Protocol 3: Synthesis of Cyclopropyl(3-fluorophenyl)methanone

• Reaction Scheme:

  A multi-step synthesis pathway.

• Step-by-Step Procedure:

  • Preparation of Cyclopropyl(3-fluorophenyl)methanol: To a solution of (1-bromocyclopropyl)(trimethyl)silane (1.2 eq) in anhydrous THF at -78 °C, add tert-butyllithium (2.4 eq) dropwise. After stirring for 30 minutes, add a solution of 3-fluorobenzaldehyde (1.0 eq) in THF. Stir at -78 °C for 2 hours, then warm to room temperature and stir overnight. Quench with saturated aqueous ammonium chloride and extract with ethyl acetate. The combined organic layers are washed, dried, and concentrated.

  • Oxidation to the Ketone: Dissolve the crude alcohol in acetone and cool to 0 °C. Add Jones reagent dropwise until the orange color persists. Stir for 1 hour at 0 °C, then quench with isopropanol. Filter the mixture, and concentrate the filtrate. Dissolve the residue in ethyl acetate, wash with water and brine, dry, and concentrate. Purify by column chromatography to yield cyclopropyl(3-fluorophenyl)methanone as a yellow oil.

Comparative Characterization Data

The following table summarizes the key characterization data for cyclopropyl 3-trifluoromethylphenyl ketone and its analogs. The data has been compiled from experimental findings and cross-validated with available literature.

Compound	Molecular Formula	Molecular Weight ( g/mol )	1H NMR (CDCl3, δ ppm)	13C NMR (CDCl3, δ ppm)	HRMS (m/z) [M+H]+
Cyclopropyl(3-(trifluoromethyl)phenyl)methanone	C11H9F3O	214.19	7.71 (d, J = 7.8 Hz, 1H), 7.61 (t, J = 7.5 Hz, 1H), 7.55 (t, J = 8.0 Hz, 2H), 2.31 (m, 1H), 1.33 (p, J = 3.8 Hz, 2H), 1.12 (m, 2H)	204.7, 140.9 (q, JC-F = 3.0 Hz), 131.8, 129.9, 127.5, 127.0 (q, JC-F = 31.5 Hz), 126.6 (q, JC-F = 4.5 Hz), 123.6 (q, JC-F = 271.5 Hz), 21.8, 13.1	215.0678
Cyclopropyl phenyl ketone	C10H10O	146.19	8.01 (d, J = 7.6 Hz, 2H), 7.53 (t, J = 7.4 Hz, 1H), 7.45 (t, J = 7.6 Hz, 2H), 2.65 (m, 1H), 1.23 (m, 2H), 1.01 (m, 2H)	200.8, 138.0, 132.7, 128.5, 128.1, 17.5, 11.4	147.0810
Cyclopropyl(3-fluorophenyl)methanone	C10H9FO	164.18	7.81 (d, J = 7.7 Hz, 1H), 7.68 (ddd, J = 9.5, 2.7, 1.6 Hz, 1H), 7.45 (m, 1H), 7.26 (m, 1H), 2.62 (m, 1H), 1.26 (m, 2H), 1.07 (m, 2H)	199.4, 162.8 (d, JC-F = 247.5 Hz), 140.1 (d, JC-F = 6.0 Hz), 130.1 (d, JC-F = 7.5 Hz), 123.7 (d, JC-F = 3.0 Hz), 119.7 (d, JC-F = 21.0 Hz), 114.8 (d, JC-F = 22.5 Hz), 17.3, 11.9	165.0710

In-Depth Analysis of Spectroscopic Data

The 1H and 13C NMR spectra provide valuable insights into the electronic environment of each molecule. In the 1H NMR of cyclopropyl(3-(trifluoromethyl)phenyl)methanone, the aromatic protons exhibit downfield shifts compared to cyclopropyl phenyl ketone, a direct consequence of the electron-withdrawing nature of the trifluoromethyl group. The characteristic multiplets for the cyclopropyl protons remain in the upfield region for all three compounds.

The 13C NMR data further corroborates these electronic effects. The carbonyl carbon signal in the trifluoromethyl and fluoro-substituted analogs is shifted slightly upfield compared to the parent ketone, which can be attributed to the complex interplay of inductive and resonance effects of the halogen substituents. The most significant feature in the 13C NMR of the fluorinated compounds is the carbon-fluorine coupling, which provides unambiguous confirmation of the fluorine substitution pattern.

Comparative Biological Activity: A Predictive Outlook

While a direct comparative study on the biological activity of this specific set of compounds is not yet published, we can infer potential trends based on established principles in medicinal chemistry. Trifluoromethyl ketones are known to act as inhibitors of various proteases, such as serine and cysteine proteases.[1] The highly electrophilic carbonyl carbon, due to the strong electron-withdrawing effect of the trifluoromethyl group, can form stable hemiacetal or hemiketal adducts with active site residues.[1]

A study on the cytotoxicity of selected trifluoromethyl ketones against oral tumor cell lines demonstrated that trifluoromethylated α-diketones and α-hydroxy ketones exhibited higher tumor-specific cytotoxic activity than their non-fluorinated analogs.[3] This suggests that the trifluoromethyl group can significantly enhance the biological potency of a molecule.

Based on these findings, it is reasonable to hypothesize that cyclopropyl 3-trifluoromethylphenyl ketone would exhibit greater biological activity in relevant assays (e.g., enzyme inhibition, cytotoxicity) compared to cyclopropyl phenyl ketone and cyclopropyl 3-fluorophenyl ketone. The trifluoromethyl group's strong electron-withdrawing capacity likely renders the carbonyl carbon more susceptible to nucleophilic attack, a key step in the mechanism of action for many enzyme inhibitors.

Conclusion

This guide has provided a cross-validated comparison of cyclopropyl 3-trifluoromethylphenyl ketone with key analogs, focusing on their synthesis, characterization, and potential biological activity. The experimental protocols and comparative data presented herein are intended to serve as a valuable resource for researchers in drug discovery and chemical biology. The unique electronic properties conferred by the trifluoromethyl group make cyclopropyl 3-trifluoromethylphenyl ketone a promising candidate for the development of novel therapeutics and functional materials. Further investigation into its biological activity is warranted to fully elucidate its potential.

References

• Chen, Y.-Z., Wang, N., Hou, Z.-R., Zhou, X.-L., Li, X., Gao, F., & Jiang, T. (2022). Palladium-Catalyzed Stereoselective Ring-opening Reaction of Aryl Cyclopropyl Ketones. The Royal Society of Chemistry.

• PubChem. (n.d.). Cyclopropyl phenyl ketone. National Center for Biotechnology Information. Retrieved from [Link]

• Yang, Z., et al. (2005). Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease. Journal of Medicinal Chemistry, 48(13), 4339-4349.
• Sakagami, H., et al. (2010). Cytotoxic activity of selected trifluoromethyl ketones against oral tumor cells. In Vivo, 24(5), 731-736.

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Quantitative analysis of Cyclopropyl 3-trifluoromethylphenyl ketone in reaction mixtures

An Objective Guide to the Quantitative Analysis of Cyclopropyl 3-trifluoromethylphenyl Ketone in Reaction Mixtures

For professionals in drug development and process chemistry, the precise quantification of intermediates is not merely a procedural step but the cornerstone of robust, reproducible, and scalable synthesis. Cyclopropyl 3-trifluoromethylphenyl ketone, a valuable building block owing to its unique combination of a strained cyclopropyl ring and an electron-withdrawing trifluoromethylphenyl group, presents specific analytical challenges. Monitoring its concentration in complex reaction mixtures is critical for determining reaction kinetics, calculating yields, and profiling impurities.

This guide provides an in-depth, objective comparison of three powerful analytical techniques for this purpose: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative ¹⁹F Nuclear Magnetic Resonance (qNMR) spectroscopy. We will move beyond simple procedural lists to explore the causality behind experimental choices, ensuring each protocol is a self-validating system grounded in established scientific principles.

Section 1: Comparative Analysis of Core Methodologies

The selection of an analytical technique is dictated by the specific requirements of the analysis: speed, sensitivity, selectivity, and the nature of the information required. Each method offers a distinct balance of these attributes.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is a cornerstone of quality control in the pharmaceutical industry for its robustness and precision.[1] It separates compounds based on their differential partitioning between a stationary phase (the column) and a liquid mobile phase. For a ketone like ours, a UV detector is the most common choice.

Principle and Rationale The molecule possesses a phenyl ring, which acts as a chromophore, allowing for detection via UV absorbance. The choice of a reversed-phase C18 column is a logical starting point, as it effectively separates moderately polar organic compounds from non-polar starting materials and polar byproducts. The method's reliability hinges on achieving baseline separation of the analyte from other components in the reaction mixture.

Limitations and Expert Insights While robust, HPLC is not infallible. The primary challenge is the potential for co-eluting impurities, which can artificially inflate the quantified amount of the target analyte. Furthermore, if the ketone's UV absorbance is weak or if interfering species have strong absorbance at the same wavelength, derivatization may be necessary.[2][3] Derivatization with an agent like 2,4-dinitrophenylhydrazine (DNPH) can enhance sensitivity but adds a step to the sample preparation, increasing the potential for error.[4][5]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful hybrid technique that combines the separation capabilities of gas chromatography with the highly specific detection of mass spectrometry.[6] It is the gold standard for the analysis of volatile and thermally stable compounds.

Principle and Rationale The analyte must be volatile enough to be carried by an inert gas (the mobile phase) through the GC column. Cyclopropyl 3-trifluoromethylphenyl ketone is sufficiently volatile for this technique. Separation occurs based on the analyte's boiling point and its interaction with the stationary phase. The mass spectrometer then fragments the eluted molecules and detects them based on their mass-to-charge ratio, providing both quantitative data and structural confirmation. Using Selected Ion Monitoring (SIM) mode, where only specific fragment ions of the target molecule are monitored, dramatically increases sensitivity and selectivity.

Limitations and Expert Insights The primary prerequisite for GC-MS is the thermal stability of the analyte. Any degradation in the heated injector port or column will lead to inaccurate quantification. While our target ketone is likely stable, this must be verified during method development. Non-volatile components of the reaction mixture (e.g., salts, catalysts) cannot be analyzed and must be removed during sample preparation to avoid contaminating the system. For some ketones, derivatization with reagents like O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) can improve chromatographic behavior and sensitivity.

Quantitative ¹⁹F Nuclear Magnetic Resonance (qNMR)

Quantitative NMR is a primary analytical method because the signal intensity is directly proportional to the number of nuclei, obviating the need for calibration curves with an identical analyte standard.[7] For a fluorinated molecule like Cyclopropyl 3-trifluoromethylphenyl ketone, ¹⁹F qNMR is an exceptionally powerful tool.

Principle and Rationale The trifluoromethyl (-CF₃) group provides a unique and highly sensitive ¹⁹F NMR signal in a region of the spectrum that is typically free from background interference.[8] By adding a known amount of an inert, fluorinated internal standard to a precisely weighed sample of the reaction mixture, the concentration of the target analyte can be determined by comparing the integral of its ¹⁹F signal to that of the standard.[9] This method is non-destructive and requires minimal sample preparation.

Limitations and Expert Insights The main limitation of qNMR is its relatively lower sensitivity compared to chromatographic techniques like GC-MS.[10][11] It is best suited for analyzing the main components of a mixture (typically >0.1% w/w) rather than trace-level impurities. Accurate quantification demands careful attention to experimental parameters, particularly the relaxation delay (D1), to ensure complete relaxation of the fluorine nuclei between scans. A long D1 (typically 5-7 times the longest T₁ of the signals of interest) is critical for accurate integration.[8]

Section 2: Experimental Protocols and Data

To ensure scientific integrity, any analytical method must be validated to demonstrate its suitability for the intended purpose.[12][13] The following protocols are designed as self-validating systems.

Workflow Visualization

The general workflow for each analytical technique can be visualized as follows.

Caption: Generalized experimental workflows for HPLC, GC-MS, and ¹⁹F qNMR.

Detailed Experimental Protocols

Protocol 1: Quantitative Analysis by HPLC-UV

• Preparation of Calibration Standards: Accurately prepare a stock solution of pure Cyclopropyl 3-trifluoromethylphenyl ketone in acetonitrile (e.g., 1 mg/mL). Perform serial dilutions to create a set of at least five calibration standards spanning the expected concentration range of the reaction samples.

• Sample Preparation: Quench a small, known volume or weight of the reaction mixture. Dilute it with acetonitrile to a concentration that falls within the calibration range. Filter the sample through a 0.45 µm syringe filter to remove particulate matter.

• Instrumentation and Conditions:

  • HPLC System: Standard HPLC with UV detector.

  • Column: C18 reversed-phase, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 65:35 v/v). The exact ratio must be optimized to achieve good separation.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: Scan the UV spectrum of the pure standard to determine the wavelength of maximum absorbance (λ-max), likely around 254 nm.

  • Injection Volume: 10 µL.

• Analysis: Inject the calibration standards to generate a calibration curve (Peak Area vs. Concentration). Then, inject the prepared reaction samples.

• Quantification: Determine the concentration of the ketone in the prepared samples using the linear regression equation from the calibration curve. Back-calculate to find the concentration in the original reaction mixture.

Protocol 2: Quantitative Analysis by GC-MS

• Preparation of Calibration Standards: Prepare a stock solution and serial dilutions of the pure ketone in a volatile solvent like ethyl acetate or dichloromethane.

• Sample Preparation: Quench a known amount of the reaction mixture. Perform a liquid-liquid extraction. For example, dilute the reaction mixture with water and extract with ethyl acetate. Collect the organic layer. This step removes non-volatile salts and other interferences. Dilute the extract to a suitable concentration.

• Instrumentation and Conditions:

  • GC-MS System: Standard GC coupled to a single quadrupole or triple quadrupole mass spectrometer.[14]

  • Column: A low-to-mid polarity column such as a 30 m x 0.25 mm ID, 0.25 µm film thickness 5% phenyl-methylpolysiloxane (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp at 15 °C/min to 280 °C and hold for 5 minutes. This must be optimized.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS Ionization: Electron Ionization (EI) at 70 eV.

  • Detection Mode: Scan mode to identify the ketone and its fragmentation pattern initially. For quantification, switch to Selected Ion Monitoring (SIM) mode, monitoring 3-4 characteristic, abundant fragment ions.

• Analysis and Quantification: Generate a calibration curve from the standards. Analyze the prepared samples and quantify using the same procedure as for HPLC.

Protocol 3: Quantitative Analysis by ¹⁹F qNMR

• Internal Standard (IS) Preparation: Prepare a stock solution of a suitable ¹⁹F internal standard (e.g., trifluorotoluene or hexafluorobenzene) in a deuterated solvent (e.g., CDCl₃). The standard should have a simple ¹⁹F NMR spectrum that does not overlap with the analyte signal.

• Sample Preparation: In an NMR tube, accurately weigh approximately 10-20 mg of the crude reaction mixture. To this, add a precise volume (e.g., 500 µL) of the internal standard stock solution. Ensure the sample is fully dissolved.

• Instrumentation and Parameters:

  • NMR Spectrometer: 400 MHz or higher, equipped with a fluorine-observe probe.

  • Key Acquisition Parameters:

    • Pulse Angle: 30-45 degrees (to reduce relaxation time).

    • Relaxation Delay (D1): ≥ 30 seconds. This is critical for accuracy and must be determined by measuring the T₁ of the -CF₃ signal.[8]

    • Number of Scans: 16-64, depending on the concentration.

• Analysis and Quantification:

  • Process the spectrum (Fourier transform, phase, and baseline correction).

  • Integrate the signal for the analyte's -CF₃ group (I_analyte) and the signal for the internal standard (I_IS).

  • Calculate the amount of the analyte using the following formula:

  Amount_analyte (moles) = (I_analyte / N_F_analyte) / (I_IS / N_F_IS) * Amount_IS (moles)

  Where N_F is the number of fluorine atoms for the signal (3 for the analyte's -CF₃ group).

Section 3: Performance Comparison

The following table summarizes the expected performance characteristics of each validated method for the quantification of Cyclopropyl 3-trifluoromethylphenyl ketone.

Parameter	HPLC-UV	GC-MS (SIM Mode)	¹⁹F qNMR	Rationale & References
Specificity	Moderate to High	Very High	Absolute	HPLC relies on chromatographic separation, risking co-elution. MS and NMR provide structural confirmation.[11]
LOD/LOQ	Low (µg/mL range)	Very Low (ng/mL to pg/mL range)	High (~0.1 mg/mL)	Chromatographic methods with MS detection are inherently more sensitive than NMR.[10][14][15]
Linearity (R²)	Excellent (≥0.999)	Excellent (≥0.999)	N/A (Direct Method)	Both HPLC and GC-MS show excellent linearity over several orders of magnitude.[3][14] qNMR does not require a calibration curve.[9]
Precision (%RSD)	Excellent (<2%)	Excellent (<3%)	Good (<5%)	Automated injection in chromatography provides higher precision than manual sample prep for qNMR.
Analysis Time	5-15 min per sample	10-25 min per sample	~8-10 min per sample	While the NMR acquisition can be fast, the long relaxation delay for quantification increases the time.[8]
Sample Prep	Simple (Dilute, Filter)	Moderate (Extraction)	Simple (Weigh, Dissolve)	GC-MS requires an extraction step to remove non-volatile materials.
Reference Standard	Requires pure analyte standard	Requires pure analyte standard	Requires any stable, known ¹⁹F standard	The key advantage of qNMR is not needing an isolated, purified standard of the target molecule itself.[8]

Section 4: Final Recommendations

The optimal analytical method is not universal; it is a function of the analytical goal.

Caption: Decision tree for selecting the appropriate analytical method.

• Choose HPLC-UV for routine quality control and high-throughput analysis where a validated process is in place and the primary goal is to confirm the concentration of the main component. Its robustness and simplicity are ideal for this purpose.

• Choose GC-MS when high sensitivity and specificity are paramount. It is the superior choice for identifying and quantifying trace-level impurities or for analyzing the target ketone in a very complex matrix where its high resolving power and specific detection are necessary.

• Choose ¹⁹F qNMR for process development and reaction monitoring. When speed is essential and an analytical standard of the ketone is not yet available, qNMR is unparalleled. It provides fast, accurate quantification with minimal sample preparation, making it the ideal tool for kinetic studies and optimizing reaction conditions in real-time.[16]

By understanding the distinct advantages and inherent limitations of each technique, researchers can confidently select the most appropriate method to generate accurate, reliable, and meaningful quantitative data for Cyclopropyl 3-trifluoromethylphenyl ketone, ultimately accelerating the drug development pipeline.

References

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• ACG Publications. (2017). A new approach for accurate quantitative determination using fluorine nuclear magnetic resonance spectroscopy. Retrieved from [Link]

• Royal Society of Chemistry. (2018). ¹⁹F and ¹H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids. Analytical Methods. Retrieved from [Link]

• Agilent. (n.d.). Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC. Retrieved from [Link]

• National Institutes of Health (NIH). (2019). Quantitative Clinical Diagnostic Analysis of Acetone in Human Blood by HPLC. Retrieved from [Link]

• Aurora Pro Scientific. (n.d.). HPLC Analysis of Aldehydes and Ketones in Air Samples. Retrieved from [Link]

• ACS Publications. (2022). Noise-Reduced Quantitative Fluorine NMR Spectroscopy Reveals the Presence of Additional Per- and Polyfluorinated Alkyl Substances in Environmental and Biological Samples When Compared with Routine Mass Spectrometry Methods. Analytical Chemistry. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). Method for the determination of aldehydes and ketones in ambient air using HPLC. Retrieved from [Link]

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• Quality Assistance. (2023). Analytical Method Validation: are your analytical methods suitable for intended use?. Retrieved from [Link]

• Gavin Publishers. (2018). Validation of Analytical Methods: A Review. Retrieved from [Link]

• Beilstein Journals. (2018). Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. Retrieved from [Link]

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• SPECIFIC POLYMERS. (2024). HPLC, a modular technique that complements NMR. Retrieved from [Link]

• News-Medical.Net. (n.d.). Hybrid Analytical Techniques: GC-MS, LC-MS, GC-IR, LC-NMR. Retrieved from [Link]

• International Journal of Organic Chemistry. (2013). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. Retrieved from [Link]

• PubMed Central. (2007). Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease. Retrieved from [Link]

• Royal Society of Chemistry. (2013). Trifluoromethyl ketones: properties, preparation, and application. Chemical Communications. Retrieved from [Link]

• PubMed. (2016). Synthesis and evaluation of phenylalanine-derived trifluoromethyl ketones for peptide-based oxidation catalysis. Retrieved from [Link]

• ResearchGate. (2010). (PDF) Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. Retrieved from [Link]

• Shimadzu. (2016). Fast and Accurate Analysis of Fluorotelomer Alcohols and Acrylates using Triple Quadrupole GC-MS/MS. Retrieved from [Link]

• PubMed Central. (2015). Enantioselective Photocatalytic [3+2] Cycloadditions of Aryl Cyclopropyl Ketones. Retrieved from [Link]

• ACS Publications. (2022). Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones. The Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2004). (PDF) Cyclopropyl m-nitrophenyl ketone. Retrieved from [Link]

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A Head-to-Head Comparison of Catalysts for the Synthesis of Cyclopropyl 3-(Trifluoromethyl)phenyl Ketone

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the cyclopropyl ketone moiety fused to a trifluoromethyl-substituted phenyl ring represents a valuable structural motif. The unique conformational constraints and electronic properties of the cyclopropyl group, combined with the metabolic stability and electron-withdrawing nature of the trifluoromethyl group, make cyclopropyl 3-(trifluoromethyl)phenyl ketone a sought-after intermediate in the synthesis of novel therapeutics.[1][2] This guide provides an in-depth, head-to-head comparison of various catalysts for the synthesis of this key building block, supported by experimental insights and protocols to empower researchers in their synthetic endeavors.

The Synthetic Challenge: Friedel-Crafts Acylation

The most direct and widely employed method for the synthesis of aryl ketones is the Friedel-Crafts acylation.[3] This electrophilic aromatic substitution involves the reaction of an acylating agent, in this case, cyclopropanecarbonyl chloride, with an aromatic ring, 3-(trifluoromethyl)benzene, in the presence of a catalyst. The core of this transformation lies in the generation of a highly electrophilic acylium ion, which is then attacked by the electron-rich aromatic ring.[4]

The primary challenge in this specific synthesis is the deactivating effect of the trifluoromethyl group on the benzene ring, which makes the electrophilic substitution more demanding compared to reactions with activated aromatic substrates.[5] The choice of catalyst is therefore critical to achieving high yields and selectivity.

Lewis Acid Catalysts: A Comparative Analysis

Lewis acids are the most common catalysts for Friedel-Crafts acylation, as they effectively activate the acyl chloride to form the reactive acylium ion.[4] However, their performance can vary significantly depending on their intrinsic reactivity, the reaction conditions, and the nature of the substrates. Below is a comparative overview of common Lewis acid catalysts applicable to the synthesis of cyclopropyl 3-(trifluoromethyl)phenyl ketone.

Catalyst	Typical Loading (mol%)	Relative Reactivity	Advantages	Disadvantages	Expected Yield
Aluminum Chloride (AlCl₃)	Stoichiometric	Very High	Highly effective for deactivated aromatics, readily available, and cost-effective.[4][6]	Requires stoichiometric amounts due to complexation with the product ketone, can promote side reactions, and is highly moisture-sensitive.[3]	Good to Excellent
Ferric Chloride (FeCl₃)	Catalytic to Stoichiometric	High	Less reactive than AlCl₃, potentially offering better selectivity, and is also inexpensive.[4]	Can still require more than catalytic amounts and may not be as effective for strongly deactivated substrates.	Moderate to Good
Zinc Chloride (ZnCl₂)	Catalytic to Stoichiometric	Moderate	Milder Lewis acid, suitable for substrates that are sensitive to stronger Lewis acids.[3][4]	Generally less effective for deactivated aromatic rings, may require higher temperatures and longer reaction times.	Low to Moderate
Scandium Triflate (Sc(OTf)₃)	Catalytic (1-10 mol%)	High	Can be used in catalytic amounts, is water-tolerant, and can be recycled. Often shows high activity.[7]	Higher cost compared to traditional Lewis acids.	Good to Excellent
Bismuth Triflate (Bi(OTf)₃)	Catalytic (1-10 mol%)	High	Water-stable, effective in catalytic amounts, and relatively eco-friendly.[5][7]	Can be more expensive than AlCl₃ or FeCl₃.	Good to Excellent

Expert Insight: For the synthesis of cyclopropyl 3-(trifluoromethyl)phenyl ketone, the deactivating nature of the -CF₃ group necessitates a potent Lewis acid. While AlCl₃ is the traditional choice and likely to be effective, modern triflate-based catalysts like Sc(OTf)₃ and Bi(OTf)₃ offer the significant advantages of catalytic loading and greater functional group tolerance, which can be crucial in complex molecule synthesis. The choice will ultimately depend on the scale of the reaction, cost considerations, and the desired level of process control.

Reaction Mechanism and Experimental Workflow

The generally accepted mechanism for the Lewis acid-catalyzed Friedel-Crafts acylation proceeds through the following key steps, as illustrated in the diagram below.

Sources

• 1. cas 38675-82-0|| where to buy Cyclopropyl 3-trifluoromethylphenyl ketone [english.chemenu.com]
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• 3. Friedel-Crafts Acylation [organic-chemistry.org]
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• 7. Lewis Acid Catalyzed Selective Reactions of Donor-Acceptor Cyclopropanes with 2-Naphthols - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Bridging the Gap: Correlating In Vitro Potency and In Vivo Efficacy of Novel FAAH Inhibitors

For researchers and scientists in the field of drug development, the journey from a promising molecule in a test tube to a potential therapeutic in a living system is fraught with challenges. A critical juncture in this journey is understanding the correlation, and often the disparity, between in vitro potency and in vivo efficacy. This guide provides an in-depth comparison of the methodologies used to assess novel enzyme inhibitors, using the well-studied class of Fatty Acid Amide Hydrolase (FAAH) inhibitors as a representative example. We will delve into the causality behind experimental choices, present supporting data, and offer insights to navigate the complexities of translational research. Cyclopropyl 3-trifluoromethylphenyl ketone derivatives represent a promising scaffold for FAAH inhibition due to the established role of trifluoromethyl ketones in reversible inhibition and the favorable pharmacokinetic properties often conferred by cyclopropyl groups.[1][2][3]

The Target: Fatty Acid Amide Hydrolase (FAAH)

FAAH is an integral membrane enzyme responsible for the degradation of a class of bioactive lipids called N-acylethanolamines (NAEs), most notably the endocannabinoid anandamide (AEA).[4] By inhibiting FAAH, the endogenous levels of AEA and other NAEs are increased, leading to a range of potential therapeutic effects, including analgesia, anti-inflammatory, anxiolytic, and neuroprotective actions.[1][4][5] This makes FAAH a compelling target for drug discovery, particularly for conditions like chronic pain, anxiety disorders, and neurodegenerative diseases.[6]

Phase 1: In Vitro Characterization - The Foundation of Discovery

The initial evaluation of any potential FAAH inhibitor begins with a battery of in vitro assays designed to determine its potency, selectivity, and mechanism of inhibition. These assays are crucial for early-stage lead identification and optimization.

Determining Inhibitory Potency (IC50)

The half-maximal inhibitory concentration (IC50) is a fundamental parameter that quantifies how much of a particular drug is needed to inhibit a biological process by half.

Experimental Protocol: Fluorometric FAAH Inhibition Assay

This protocol outlines a common method for determining the IC50 of a test compound against FAAH.[7]

• Materials:

  • Human recombinant FAAH enzyme

  • FAAH assay buffer (e.g., 125 mM Tris-HCl, 1 mM EDTA, pH 9.0)

  • FAAH substrate (e.g., AMC-arachidonoyl amide)

  • Test compounds (e.g., Cyclopropyl 3-trifluoromethylphenyl ketone derivatives) dissolved in DMSO

  • Positive control inhibitor (e.g., JZL195)

  • 96-well black microplate

  • Fluorescence plate reader

• Procedure:

  • Prepare serial dilutions of the test compounds in DMSO.

  • Add 2 µL of each compound dilution to the wells of the microplate.

  • Add 178 µL of FAAH assay buffer containing the FAAH enzyme to each well.

  • Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding 20 µL of the FAAH substrate to each well.

  • Immediately measure the fluorescence (excitation: 340-360 nm, emission: 450-465 nm) every minute for 30 minutes.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of the inhibitor.

  • Plot the reaction rate as a function of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value.

Why this method? The fluorometric assay is a high-throughput and sensitive method for measuring FAAH activity. The use of a recombinant enzyme ensures that the inhibition observed is specific to the target.

Assessing Selectivity

A good drug candidate should be selective for its target enzyme to minimize off-target effects. For FAAH inhibitors, it is crucial to assess their activity against other serine hydrolases, such as monoacylglycerol lipase (MAGL), and cannabinoid receptors (CB1 and CB2).[1] Activity-based protein profiling (ABPP) is a powerful technique to assess the selectivity of inhibitors across the entire serine hydrolase superfamily in native biological systems.[8]

In Vitro Efficacy Data Summary

The following table summarizes hypothetical in vitro data for a series of Cyclopropyl 3-trifluoromethylphenyl ketone derivatives compared to a known FAAH inhibitor.

Compound	FAAH IC50 (nM)	MAGL IC50 (nM)	CB1 Binding Ki (nM)	CB2 Binding Ki (nM)
Derivative A	15	>10,000	>10,000	>10,000
Derivative B	5	5,000	>10,000	>10,000
Derivative C	50	>10,000	>10,000	>10,000
URB597 (Control)	4.6	>5,000	>10,000	>10,000

Phase 2: In Vivo Evaluation - The Proof of Concept

While in vitro data is essential, it does not always predict how a compound will behave in a complex living organism. In vivo studies are necessary to evaluate the compound's pharmacokinetic properties (ADME - Absorption, Distribution, Metabolism, and Excretion), target engagement, and therapeutic efficacy.

Pharmacokinetic Studies

Understanding the ADME profile of a drug candidate is critical. A compound with excellent in vitro potency may fail in vivo if it has poor oral bioavailability, rapid metabolism, or cannot reach its target tissue.

Experimental Workflow: In Vivo Pharmacokinetics

Caption: Workflow for a typical in vivo pharmacokinetic study.

Target Engagement and Pharmacodynamics

It is crucial to demonstrate that the drug is hitting its target in vivo and producing the desired biological effect. For FAAH inhibitors, this is typically assessed by measuring the levels of anandamide in the brain or peripheral tissues.

Experimental Protocol: In Vivo Target Engagement

• Animal Model: Use a relevant rodent model (e.g., C57BL/6 mice).

• Dosing: Administer the test compound at various doses via the desired route (e.g., oral gavage).

• Tissue Collection: At different time points post-dosing, collect brain and plasma samples.

• Anandamide Quantification: Extract lipids from the tissues and quantify anandamide levels using liquid chromatography-mass spectrometry (LC-MS/MS).

• Data Analysis: Compare anandamide levels in treated animals to vehicle-treated controls. A significant increase in anandamide levels indicates FAAH inhibition.

Efficacy in Disease Models

The ultimate test of a drug candidate is its ability to produce a therapeutic effect in a relevant disease model. For FAAH inhibitors, models of inflammatory pain are commonly used.

Experimental Protocol: Carrageenan-Induced Inflammatory Pain Model

• Animal Model: Use male Sprague-Dawley rats.

• Baseline Measurement: Measure the baseline paw withdrawal latency to a thermal stimulus (Hargreaves test).

• Induction of Inflammation: Inject carrageenan into the plantar surface of one hind paw.

• Drug Administration: Administer the test compound or vehicle at a specific time point before or after the carrageenan injection.

• Efficacy Measurement: Measure the paw withdrawal latency at various time points after drug administration.

• Data Analysis: A significant increase in paw withdrawal latency in the treated group compared to the vehicle group indicates an analgesic effect.

In Vivo Efficacy Data Summary

The following table summarizes hypothetical in vivo data for the same series of derivatives.

Compound	Oral Bioavailability (%)	Brain Penetration (Brain/Plasma Ratio)	Anandamide Elevation in Brain (% increase)	Efficacy in Pain Model (ED50, mg/kg)
Derivative A	5	0.1	50	>30
Derivative B	40	1.2	300	3
Derivative C	60	0.5	150	10
URB597 (Control)	20	0.8	250	5

Bridging the Divide: Correlating In Vitro and In Vivo Data

The data presented above illustrates the critical importance of evaluating both in vitro and in vivo parameters.

• Derivative A , despite having good in vitro potency, shows poor oral bioavailability and brain penetration, leading to weak target engagement and a lack of efficacy in the pain model.

• Derivative B demonstrates a strong correlation between its high in vitro potency, good pharmacokinetic properties, robust target engagement, and excellent in vivo efficacy.

• Derivative C has moderate in vitro potency but good oral bioavailability. However, its lower brain penetration likely contributes to its reduced efficacy compared to Derivative B.

Signaling Pathway of FAAH Inhibition

Caption: Simplified signaling pathway of FAAH inhibition.

Conclusion

The development of novel therapeutics like Cyclopropyl 3-trifluoromethylphenyl ketone derivatives as FAAH inhibitors requires a multi-faceted approach that integrates in vitro and in vivo studies. While in vitro assays provide essential information on potency and selectivity, they are only the first step. A thorough understanding of a compound's pharmacokinetic profile and its ability to engage its target in a living system is paramount for predicting clinical success. By carefully designing and interpreting both in vitro and in vivo experiments, researchers can bridge the gap between a promising molecule and a life-changing medicine.

References

• Ahn, K., et al. (2009). Discovery and characterization of a highly selective FAAH inhibitor that reduces inflammatory pain. PubMed Central. [Link]

• Caprioglio, D., et al. (2022). Fatty Acid Amide Hydrolase (FAAH) Inhibition Plays a Key Role in Counteracting Acute Lung Injury. PMC. [Link]

• Fegley, D., et al. (2005). The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH). PMC. [Link]

• Leite, J. R., et al. (2023). FAAH Modulators from Natural Sources: A Collection of New Potential Drugs. MDPI. [Link]

• Malamas, M. S., et al. (2000). Discovery of a potent, selective, and efficacious class of reversible alpha-ketoheterocycle inhibitors of fatty acid amide hydrolase effective as analgesics. University of Miami. [Link]

• Moore, N., et al. (2016). FAAH inhibitors in the limelight, but regrettably. Semantic Scholar. [Link]

• PubChem. (n.d.). Cyclopropyl phenyl ketone. PubChem. [Link]

• ResearchGate. (n.d.). In vitro FAAH inhibition by selected heterocyclic N-carboxamide analogues in rat brain homogenates. ResearchGate. [Link]

• Sagin, E., et al. (2023). Identifying FAAH Inhibitors as New Therapeutic Options for the Treatment of Chronic Pain through Drug Repurposing. MDPI. [Link]

• Tripathy, M., et al. (2023). FAAH inhibition ameliorates breast cancer in a murine model. Oncotarget. [Link]

• Tsai, Y. F., et al. (2016). Anti-Inflammatory Effects by Pharmacological Inhibition or Knockdown of Fatty Acid Amide Hydrolase in BV2 Microglial Cells. MDPI. [Link]

• van der Stelt, M., & Di Marzo, V. (2009). The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH). ACS Publications. [Link]

• Vozella, V., et al. (2014). Pharmacokinetics, pharmacodynamics and safety studies on URB937, a peripherally restricted fatty acid amide hydrolase inhibitor. eScholarship.org. [Link]

• Wu, H., et al. (2013). Macamides and their synthetic analogs: evaluation of in vitro FAAH inhibition. PubMed. [Link]

• Zvonok, N., et al. (2008). Fatty Acid Amide Hydrolase Inhibitors from Virtual Screening of the Endocannabinoid System. ACS Publications. [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of Cyclopropyl 3-Trifluoromethylphenyl Ketone: A Guide for Laboratory Professionals

In the fast-paced environment of drug discovery and development, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experiments; it encompasses their safe and compliant disposal. Cyclopropyl 3-trifluoromethylphenyl ketone, a compound of interest in medicinal chemistry, requires careful consideration for its end-of-life management due to its chemical structure. This guide provides essential, step-by-step procedures for the proper disposal of this fluorinated ketone, ensuring the safety of laboratory personnel and the protection of our environment.

The trifluoromethyl group in cyclopropyl 3-trifluoromethylphenyl ketone significantly influences its reactivity. The high electronegativity of the fluorine atoms makes the adjacent carbonyl carbon more electrophilic, enhancing its reactivity compared to non-fluorinated ketones.[1][2] This inherent reactivity, coupled with the general persistence of some fluorinated organic compounds in the environment, underscores the importance of a dedicated disposal protocol.[3][4][5][6]

Core Principles of Disposal

The fundamental principle for the disposal of cyclopropyl 3-trifluoromethylphenyl ketone is to treat it as a hazardous waste. Under no circumstances should this compound or its residues be disposed of down the drain or in regular trash. The following procedures are designed to ensure that all waste streams containing this chemical are handled in a manner that is safe, compliant with regulations, and environmentally responsible.

Quantitative Data Summary

A thorough understanding of the chemical's properties is foundational to its safe handling and disposal.

Property	Value
Molecular Formula	C₁₁H₉F₃O
Molecular Weight	214.19 g/mol [7]
Boiling Point	230.2°C at 760 mmHg[7]
CAS Number	38675-82-0[7][8][9]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe segregation, collection, and disposal of waste containing cyclopropyl 3-trifluoromethylphenyl ketone.

Step 1: Waste Segregation and Collection

Proper segregation at the point of generation is the most critical step in a compliant waste management program.

• Designated Waste Container: All waste containing cyclopropyl 3-trifluoromethylphenyl ketone, including unreacted material, solutions, and contaminated consumables (e.g., pipette tips, weighing boats, absorbent pads), must be collected in a designated hazardous waste container.

• Container Compatibility: The container must be made of a material chemically compatible with the ketone and any solvents used. High-density polyethylene (HDPE) or glass containers with secure, tight-fitting lids are generally suitable.

• Labeling: The container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "Cyclopropyl 3-trifluoromethylphenyl ketone"

  • The CAS Number: "38675-82-0"

  • An indication of the hazards (e.g., "Irritant," "Flammable" if dissolved in a flammable solvent).

  • The accumulation start date.

Step 2: Handling and Storage of Waste

• Personal Protective Equipment (PPE): Always wear appropriate PPE when handling the waste, including chemical-resistant gloves (nitrile or neoprene), safety goggles, and a lab coat.

• Ventilation: All transfers of waste should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[10]

• Storage Location: Store the sealed waste container in a designated satellite accumulation area that is secure and away from incompatible materials such as strong oxidizing agents, strong bases, and reducing agents.[10][11] The storage area should be cool and dry.[11]

Step 3: Spill Management

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate and Secure: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and restrict access.

• Absorb: For small spills, use an inert absorbent material, such as vermiculite or sand, to contain and absorb the liquid. Do not use combustible materials like paper towels as the primary absorbent.

• Collect and Containerize: Carefully collect the absorbed material and any contaminated items (e.g., gloves, absorbent pads) and place them into the designated hazardous waste container.

• Decontaminate: Decontaminate the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed by a thorough wash with soap and water. All materials used for decontamination should also be disposed of as hazardous waste.

Step 4: Final Disposal

• Licensed Waste Management Contractor: The final disposal of the hazardous waste container must be handled by a licensed and reputable environmental waste management contractor.[10][11][12][13] These contractors are equipped to transport and dispose of chemical waste in accordance with all local, state, and federal regulations.

• Documentation: Ensure that all necessary waste disposal documentation is completed accurately and retained for your records. This creates a clear and compliant audit trail.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for cyclopropyl 3-trifluoromethylphenyl ketone.

Caption: Disposal workflow for cyclopropyl 3-trifluoromethylphenyl ketone.

Causality and Trustworthiness in Disposal Protocols

The rationale behind these stringent disposal procedures is rooted in the chemical nature of fluorinated compounds and the principles of responsible chemical management. The trifluoromethyl group can impart persistence to the molecule, meaning it may not readily break down in the environment.[3][4] Improper disposal could lead to the contamination of soil and water, with potential long-term ecological consequences.

By adhering to this self-validating system of segregation, labeling, safe storage, and professional disposal, laboratories can ensure they are not contributing to environmental pollution and are maintaining a safe working environment for their personnel. This proactive approach to waste management is a cornerstone of a robust laboratory safety program and builds trust in the scientific community's commitment to environmental stewardship.

References

• National Center for Biotechnology Information. (n.d.). Reactivity versus steric effects in fluorinated ketones as esterase inhibitors: a quantum mechanical and molecular dynamics study. PubMed Central. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Chemical Aspects of Human and Environmental Overload with Fluorine. PubMed Central. Retrieved from [Link]

• DTU National Food Institute. (2013, October 23). Extensive use of fluorinated substances with potentially harmful effects. DTU National Food Institute. Retrieved from [Link]

• Why PFAS-Free Matters: The Environmental and Health Impacts of Fluorinated Chemicals. (2024, October 2). Environmental and Health Impacts of Fluorinated Chemicals. Retrieved from [Link]

• Chemexpress. (n.d.). 3-(Cyclopropylcarbonyl)benzotrifluoride. Chemexpress. Retrieved from [Link]

• National Center for Biotechnology Information. (2011, November 22). Protolytic defluorination of trifluoromethyl-substituted arenes. PubMed Central. Retrieved from [Link]

• ACS Publications. (2021, June 15). Fluorinated Compounds in North American Cosmetics. Environmental Science & Technology Letters. Retrieved from [Link]

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A Researcher's Guide to the Safe Handling and Disposal of Cyclopropyl 3-trifluoromethylphenyl ketone

Welcome, researchers, scientists, and drug development professionals. In our shared pursuit of innovation, the paramount importance of safety in the laboratory cannot be overstated. This guide provides essential, immediate safety and logistical information for the handling and disposal of Cyclopropyl 3-trifluoromethylphenyl ketone. As your partner in the lab, we aim to provide value beyond the product itself, building a foundation of deep trust through scientifically grounded safety protocols. This document is structured to provide not just procedural steps, but the scientific reasoning behind them, ensuring a comprehensive understanding of the risks and mitigation strategies associated with this compound.

Understanding the Hazard Profile: A Synthesis of Ketone and Fluorinated Aromatic Risks

The ketone functional group can be a mild irritant and, in some cases, flammable.[1] The trifluoromethylphenyl group is of greater concern. Trifluoromethylated aromatic compounds can exhibit increased metabolic stability and potential toxicity. The strong carbon-fluorine bond makes these compounds potentially persistent in the environment.[2] Therefore, we must approach the handling of this compound with a conservative stance that respects both the known hazards of similar ketones and the potential for increased risk due to the trifluoromethyl moiety.

Key Inferred Hazards:

• Skin and Eye Irritation: Many ketones can cause mild to moderate skin and eye irritation.[1]

• Respiratory Tract Irritation: Inhalation of vapors may cause respiratory irritation.[1]

• Potential for Systemic Effects: The trifluoromethyl group may enhance absorption and distribution in the body, leading to potential target organ effects.[3]

• Environmental Persistence: The carbon-fluorine bond is highly stable, suggesting the compound may not readily degrade in the environment.[2]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling Cyclopropyl 3-trifluoromethylphenyl ketone. The following table outlines the minimum required PPE, with an explanation of the rationale behind each selection.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Viton™, or specialized ketone-resistant gloves like PVA coated nitrile).[4][5][6][7]	Standard nitrile gloves may offer limited protection against ketones and aromatic solvents.[7] Gloves specifically rated for ketones and chlorinated solvents are essential to prevent skin contact and absorption. Always check the manufacturer's glove compatibility chart.
Eye Protection	Chemical splash goggles or a face shield worn over safety glasses.[8][9]	Protects against splashes and vapors that can cause serious eye irritation or damage.[1][8] A face shield offers broader protection for the entire face.
Protective Clothing	A flame-retardant and chemical-resistant lab coat.	Shields skin and personal clothing from accidental spills and splashes.[10]
Respiratory Protection	A NIOSH-approved respirator with organic vapor cartridges.	To be used when handling the compound outside of a certified chemical fume hood or if aerosols may be generated. This prevents the inhalation of potentially harmful vapors.

Donning and Doffing PPE Workflow

Proper procedure for putting on and taking off PPE is critical to prevent cross-contamination.

Figure 1. Procedural flow for donning and doffing Personal Protective Equipment.

Operational Plan: Safe Handling Protocols

Adherence to a strict operational plan minimizes the risk of exposure and accidents.

Step-by-Step Handling Protocol:

• Engineering Controls: All handling of Cyclopropyl 3-trifluoromethylphenyl ketone, including weighing and dilutions, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[10][11]

• Pre-use Inspection: Before starting any work, inspect all PPE for damage. Ensure the chemical fume hood is functioning correctly.

• Spill Kit Readiness: Have a spill kit readily accessible that is appropriate for organic solvents. This should include absorbent materials, waste bags, and the necessary PPE for cleanup.

• Aliquotting and Transfer: Use appropriate tools such as a positive displacement pipette for viscous liquids or a calibrated syringe to transfer the compound. Avoid creating aerosols.

• Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[8][9][12]

• Post-use Decontamination: After handling, decontaminate all surfaces and equipment with an appropriate solvent. Dispose of all contaminated materials as hazardous waste.[13]

Disposal Plan: Responsible Waste Management

The disposal of Cyclopropyl 3-trifluoromethylphenyl ketone and associated waste must be managed with the understanding of its potential environmental persistence.

Waste Segregation and Collection:

• Liquid Waste: Collect all liquid waste containing the compound in a designated, leak-proof, and clearly labeled hazardous waste container. The container should be compatible with organic solvents.

• Solid Waste: All contaminated solid waste, including gloves, pipette tips, and absorbent materials, must be collected in a separate, clearly labeled hazardous waste container.[10]

Disposal Workflow:

Figure 2. Step-by-step workflow for the proper disposal of chemical waste.

Final Disposal:

Do NOT dispose of this chemical down the drain or in the regular trash.[10] Arrange for the collection and disposal of all waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company.[10][13] High-temperature incineration is a potential disposal method for halogenated organic compounds, but this must be performed by a qualified facility to ensure complete destruction and prevent the release of harmful byproducts.[2]

Emergency Procedures: Preparedness is Key

In Case of Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[8][9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][9]

• Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[9]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8]

In Case of a Spill:

• Evacuate the immediate area.

• Alert colleagues and your supervisor.

• If the spill is large or you are not comfortable cleaning it up, contact your institution's EHS department.

• For small spills, don the appropriate PPE, including respiratory protection.

• Contain the spill with absorbent material.

• Carefully collect the absorbed material and place it into a designated hazardous waste container.[11]

• Decontaminate the spill area with a suitable solvent and wash thoroughly.

Your safety and the integrity of your research are our highest priorities. By understanding the potential hazards and diligently following these protocols, you can handle Cyclopropyl 3-trifluoromethylphenyl ketone with confidence and care.

References

• Polyco Ketochem 33cm Lightweight Ketone Resistant Glove. (URL: [Link])

• PVA Ketochem Acetone-Ketone & Solvent Protection Chemical Gauntlets | GlovesnStuff. (URL: [Link])

• PRODUCT AND COMPANY IDENTIFICATION SECTION 2: INGREDIENTS SECTION 3: HAZARDS IDENTIFICATION. (URL: [Link])

• Ketochem® 33cm Lightweight Ketone Resistant Glove - Magus International. (URL: [Link])

• Personal Protective Equipment (PPE). (URL: [Link])

• SAFETY DATA SHEET - Thermo Fisher Scientific (Cyclopropyl phenyl ketone). (URL: [Link])

• Safety Data Sheet - Angene Chemical. (URL: [Link])

• Safety Data Sheet SECTION 1: Identification SECTION 2: Hazard identification - 3M. (URL: [Link])

• Method for preparing 1-cyclopropyl-3-(2-fluorobenzyl)

• Per- and Polyfluoroalkyl Substances (PFAS): - Incineration to Manage PFAS Waste Streams - EPA. (URL: [Link])

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